Manganese oxalate

• CAS: 110580-21-7

Core Science & Biosynthesis

A Technical Guide to Manganese Oxalate: Formula, Structure, and Experimental Considerations

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of manganese oxalate (B1200264), focusing on its chemical formula, molecular structure, and key experimental protocols relevant to its synthesis and characterization. This document is intended to serve as a comprehensive resource for professionals in research and development.

Chemical Formula and Nomenclature

Manganese oxalate is an inorganic compound with the empirical formula MnC₂O₄ .[1][2][3] It is more formally known as manganese(II) oxalate, indicating the +2 oxidation state of the manganese atom.[3][4] This compound is frequently encountered in its hydrated form, most commonly as manganese(II) oxalate dihydrate, with the chemical formula MnC₂O₄·2H₂O .[4][5][6] Other hydrated forms, such as the trihydrate (MnC₂O₄·3H₂O), have also been observed.[1][4] The naturally occurring mineral form of manganese(II) oxalate dihydrate is known as Lindbergite.[1][4]

Molecular and Crystal Structure

The structure of manganese oxalate is characterized by the coordination of manganese(II) ions with oxalate anions (C₂O₄²⁻). The oxalate ion acts as a bidentate ligand, coordinating to the manganese center through two of its oxygen atoms to form a chelate structure.[4]

In the common dihydrate form (MnC₂O₄·2H₂O), the manganese ion is typically in a distorted octahedral coordination environment. The equatorial plane is occupied by oxygen atoms from two oxalate ligands, while the axial positions are occupied by the oxygen atoms of two water molecules.[7] These coordinated water molecules are crucial for stabilizing the crystal lattice through hydrogen bonding.[4] The oxalate ions can bridge between manganese centers, leading to the formation of polymeric chains or layers, which then pack into a three-dimensional crystal lattice.[4][7]

Manganese(II) oxalate dihydrate has been reported to crystallize in different polymorphic forms, including a monoclinic (α-phase) and an orthorhombic (γ-phase) system.[1][4][7][8]

Below is a diagram illustrating the coordination environment of the manganese(II) ion in manganese(II) oxalate dihydrate.

Caption: Coordination of Mn(II) in the dihydrate form.

Physicochemical Properties

Manganese oxalate is a pale pink crystalline solid.[1][4] Its quantitative properties are summarized in the table below.

Property	Value
Molar Mass (Anhydrous)	142.96 g/mol [2]
Molar Mass (Dihydrate)	178.99 g/mol
Density (Anhydrous)	2.43 g/cm³ at 21.7°C[2]
Density (Dihydrate)	2.453 g/cm³[4][9]
Solubility in Water	Insoluble to slightly soluble.[1][4][10] 0.03087 g/100 g at 25°C.[2]
Solubility Product (Ksp)	1.7 x 10⁻⁷ (pKsp = 6.77)[1][9]
Melting Point	Decomposes. The dihydrate loses water around 100-150°C.[1][2][4]
Thermal Decomposition	Anhydrous form decomposes at approximately 215°C to MnO, CO, and CO₂.[1][11]
Crystal System (α-MnC₂O₄·2H₂O)	Monoclinic, Space group C2/c[8]
Crystal System (γ-MnC₂O₄·2H₂O)	Orthorhombic, Space group P2₁2₁2₁[1][4]
Unit Cell Parameters (γ-form)	a = 0.6262 nm, b = 1.3585 nm, c = 0.6091 nm[1]

Experimental Protocols

Synthesis of Manganese(II) Oxalate Dihydrate

A common and straightforward method for the synthesis of manganese(II) oxalate dihydrate is through a precipitation reaction.[4][12]

Materials:

• A soluble manganese(II) salt (e.g., manganese(II) chloride, MnCl₂, or manganese(II) acetate, Mn(CH₃COO)₂)

• A soluble oxalate (e.g., sodium oxalate, Na₂C₂O₄, or oxalic acid, H₂C₂O₄)

• Deionized water

• Ethanol (B145695) (for washing)

Procedure:

• Prepare Reactant Solutions:

  • Solution A: Dissolve a stoichiometric amount of the manganese(II) salt in deionized water.

  • Solution B: Dissolve a stoichiometric amount of the oxalate source in deionized water.

• Precipitation: Slowly add Solution B to Solution A dropwise while stirring vigorously. A pale pink precipitate of manganese(II) oxalate dihydrate will form immediately. The reaction using manganese chloride and sodium oxalate is as follows: MnCl₂ + Na₂C₂O₄ + 2H₂O → MnC₂O₄·2H₂O(s) + 2NaCl[1]

• Digestion: Continue stirring the mixture for a period (e.g., 10-30 minutes) to allow for complete precipitation and crystal growth.[8][12]

• Isolation: Filter the precipitate using a Buchner funnel.

• Washing: Wash the collected solid several times with deionized water to remove any soluble byproducts, followed by a final wash with ethanol to facilitate drying.

• Drying: Dry the product in a vacuum oven at a low temperature (e.g., below 80°C) to avoid dehydration.[12]

Characterization Techniques

A typical workflow for the characterization of synthesized manganese oxalate is outlined below.

Caption: Experimental workflow for synthesis and characterization.

• X-Ray Diffraction (XRD): This is a primary technique to confirm the crystalline phase of the synthesized material.[4][13] The resulting diffraction pattern can be compared with standard patterns (e.g., from the JCPDS database) to identify the specific polymorph of manganese(II) oxalate dihydrate.[8]

• Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR is used to identify the functional groups present.[4][12] The spectrum of manganese oxalate will show characteristic absorption bands for the oxalate C=O and C-O stretching vibrations, as well as broad bands corresponding to the O-H stretching of the water of hydration.

• Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC): These thermal analysis techniques are employed to study the thermal stability of the compound.[4][14] TGA measures the mass loss as a function of temperature, clearly showing the two-step decomposition: an initial mass loss corresponding to the removal of water molecules (dehydration), followed by a second mass loss at a higher temperature corresponding to the decomposition of the anhydrous oxalate to manganese oxide.[4][11] DSC measures the heat flow and will show endothermic peaks corresponding to these decomposition events.[14]

References

• 1. Manganese oxalate - Wikipedia [en.wikipedia.org]
• 2. manganese(II) oxalate [chemister.ru]
• 3. Manganese oxalate | C2MnO4 | CID 69499 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. MANGANESE(II) OXALATE DIHYDRATE (MNOX) - Ataman Kimya [atamanchemicals.com]
• 5. Manganese(II) Oxalate Dihydrate | C2H6MnO6 | CID 91886448 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Manganese oxalate dihydrate | C2H4MnO6 | CID 516786 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Manganese oxalates - structure-based Insights [degruyterbrill.com]
• 8. Proton solvent-controllable synthesis of manganese oxalate anode material for lithium-ion batteries - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03669F [pubs.rsc.org]
• 9. MANGANESE(II) OXALATE | 6556-16-7 [chemicalbook.com]
• 10. Manganese(II) oxalate dihydrate, Mn 30% min | Fisher Scientific [fishersci.ca]
• 11. akjournals.com [akjournals.com]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. pubs.aip.org [pubs.aip.org]
• 14. jetir.org [jetir.org]

An In-depth Technical Guide to Manganese(II) Oxalate Dihydrate

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Manganese(II) oxalate (B1200264) dihydrate (MnC₂O₄·2H₂O) is an inorganic coordination compound of significant interest in materials science, catalysis, and electrochemistry.[1] It primarily serves as a crucial precursor for the synthesis of various manganese oxides (e.g., MnO, Mn₂O₃, Mn₃O₄), which exhibit valuable catalytic, magnetic, and electrochemical properties.[1][2][3] This document provides a comprehensive overview of the chemical, physical, and thermal properties of manganese(II) oxalate dihydrate. It includes detailed experimental protocols for its synthesis and characterization, summarizes key quantitative data, and outlines its primary applications and safety considerations.

Physical and Chemical Properties

Manganese(II) oxalate dihydrate is a crystalline solid, typically appearing as a pale pink or light rose-colored powder.[1][4] This characteristic color is attributed to the electronic d-d transitions within the divalent manganese (Mn²⁺) ion.[1] The compound consists of a central manganese ion in the +2 oxidation state coordinated by a bidentate oxalate anion and stabilized by two water molecules of crystallization.[1] It occurs naturally as the mineral Lindbergite.[1][4]

Data Summary

The core physicochemical properties of manganese(II) oxalate dihydrate are summarized in the table below for quick reference.

Property	Value	References
Chemical Formula	MnC₂O₄·2H₂O	[1][2][5][6]
Molar Mass	178.99 g/mol	[2][5][6][7]
Appearance	White to pale pink crystalline powder	[1][2][4][8]
Density	2.453 g/cm³	[1][2][6]
Melting Point	100 °C (Melts in its own water of crystallization and decomposes)	[1][2][4][6][9]
Solubility in Water	Slightly soluble; Insoluble	[1][4][6][9][10]
Solubility Product (Ksp)	1.7 x 10⁻⁷ (pKsp ≈ 6.8)	[1][4]
Solubility in other solvents	Soluble in dilute acids	[1][6][9][10]
Crystal System	Monoclinic (α-form) or Orthorhombic (γ-form)	[1][4]
Space Group	C2/c (Monoclinic); P2₁2₁2₁ (Orthorhombic)	[4]
Cell Parameters (Orthorhombic)	a = 0.6262 nm, b = 1.3585 nm, c = 0.6091 nm	[4]
Cell Parameters (Monoclinic)	a = 11.9896 Å, b = 5.6395 Å, c = 9.978 Å, β = 128.329°

Thermal Decomposition

The thermal behavior of manganese(II) oxalate dihydrate is a critical aspect of its utility, particularly as a precursor for manganese oxides. The decomposition process occurs in distinct stages.

• Dehydration: Upon heating, the compound first loses its two water molecules of crystallization. This dehydration step typically occurs at relatively low temperatures, around 150-200 °C.[1]

• Decomposition: At higher temperatures (above 215 °C), the now anhydrous manganese oxalate decomposes into manganese(II) oxide (MnO), releasing carbon monoxide (CO) and carbon dioxide (CO₂) as gaseous byproducts.[1][4]

The final manganese oxide product can vary depending on the atmosphere and temperature. For instance, annealing in air at 450 °C can lead to the formation of Mn₃O₄ (hausmannite structure) or Mn₂O₃.[11]

Figure 1: Thermal Decomposition Pathway of MnC₂O₄·2H₂O

Experimental Protocols

Synthesis of Manganese(II) Oxalate Dihydrate

A common and straightforward method for synthesizing manganese(II) oxalate dihydrate is through a precipitation reaction in an aqueous solution.[1]

Materials:

• Manganese(II) sulfate (B86663) monohydrate (MnSO₄·H₂O) or Manganese(II) chloride tetrahydrate (MnCl₂·4H₂O).[4][12]

• Sodium oxalate (Na₂C₂O₄) or Potassium oxalate monohydrate (K₂C₂O₄·H₂O).[4]

• Deionized or distilled water.

• Dilute acid (e.g., HCl or H₂SO₄) for pH adjustment.

• Beakers, magnetic stirrer, filtration apparatus (e.g., Büchner funnel), and drying oven.

Procedure:

• Prepare Reactant Solutions: Prepare separate aqueous solutions of the manganese salt and the oxalate salt.

• Reaction: While stirring continuously, slowly add the oxalate solution to the manganese salt solution. A pale pink precipitate of manganese(II) oxalate dihydrate will form immediately. The reaction can be represented as: MnCl₂ + Na₂C₂O₄ + 2H₂O → MnC₂O₄·2H₂O(s) + 2NaCl[4]

• pH Control (Optional): For controlling crystal phase, the pH of the reaction medium can be adjusted. A pH of 3.0 has been used to obtain the dihydrate form.

• Aging: Allow the precipitate to stir in the mother liquor for a period (e.g., 24 hours) to ensure complete reaction and crystal growth.

• Filtration and Washing: Separate the precipitate from the solution by filtration. Wash the collected solid several times with distilled water to remove any soluble impurities.

• Drying: Dry the final product in an oven at a low temperature (e.g., 60-80 °C) to avoid premature dehydration.

Characterization Methods

The following diagram and protocols outline a typical workflow for the synthesis and subsequent characterization of the material.

Figure 2: Experimental Workflow for Synthesis & Characterization

4.2.1 Thermogravimetric Analysis (TGA)

This protocol describes a generalized procedure for analyzing the thermal decomposition of manganese(II) oxalate dihydrate.

• Instrument Setup: Calibrate the TGA instrument for mass and temperature according to the manufacturer's specifications.

• Sample Preparation: Accurately weigh 5-10 mg of the dried manganese(II) oxalate dihydrate powder into a TGA crucible (typically alumina (B75360) or platinum).

• Analysis Parameters:

  • Atmosphere: Set the purge gas to either an inert gas (e.g., Nitrogen, Argon) or an oxidative gas (Air) with a constant flow rate (e.g., 20-50 mL/min).

  • Temperature Program: Heat the sample from ambient temperature to a final temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min).

• Data Collection: Record the mass loss as a function of temperature.

• Data Analysis: Analyze the resulting TGA curve to identify the temperatures corresponding to the dehydration and decomposition steps. Calculate the percentage mass loss for each step and compare it with the theoretical values.

4.2.2 X-ray Diffraction (XRD)

This protocol provides a general method for confirming the crystal structure and phase purity of the synthesized powder.

• Instrument Setup: Ensure the XRD instrument is aligned and calibrated.

• Sample Preparation: Finely grind the manganese(II) oxalate dihydrate powder using a mortar and pestle to ensure random crystal orientation. Pack the powder into a sample holder, ensuring a flat, smooth surface.

• Analysis Parameters:

  • X-ray Source: Typically Cu Kα radiation (λ = 1.54184 Å).

  • Scan Range: Scan over a 2θ range appropriate for the material (e.g., 10° to 80°).

  • Scan Settings: Use a continuous scan mode with a step size of ~0.02° and a dwell time of 0.5-1.0 seconds per step.

• Data Collection: Collect the diffraction pattern, which plots intensity versus the diffraction angle (2θ).

• Data Analysis: Compare the experimental diffraction pattern with standard patterns from crystallographic databases (e.g., COD, ICDD) to confirm the identity and phase of the synthesized material.

Applications

The primary application of manganese(II) oxalate dihydrate is as a precursor for manganese-based materials.[1][2]

• Battery Materials: Controlled thermal decomposition yields nanosized manganese oxides (MnO, Mn₃O₄) that are investigated as high-capacity anode materials for lithium-ion batteries and as electrode materials for supercapacitors.[1][2][3]

• Catalysis: The resulting manganese oxides are effective, low-cost catalysts for various reactions, including the oxygen reduction reaction (ORR) and oxygen evolution reaction (OER) in fuel cells and metal-air batteries.[1][2][3]

• Pigments and Ceramics: It is used in the synthesis of manganese-based pigments and advanced ceramics.[3]

• Chemical Reagents: It serves as a general chemical reagent and a source of manganese for the preparation of other manganese compounds.[1][10] It is also used in analytical chemistry for determining oxalate levels.[3]

• Other Uses: It has been used as a drier for paints and varnishes and as a semiconductor photosensitive material.[1][10]

Safety and Handling

Manganese(II) oxalate dihydrate is considered hazardous and requires careful handling.

GHS Hazard Information

Hazard Class	Code	Statement	References
Acute Toxicity, Oral	H302	Harmful if swallowed	[5][7]
Acute Toxicity, Dermal	H312	Harmful in contact with skin	[5][7]
Signal Word	Warning	[4][5][7]

Handling and Personal Protective Equipment (PPE)

• Engineering Controls: Handle in a well-ventilated area, preferably in a fume hood, to avoid dust formation and inhalation.[13][14]

• Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[7][14]

• Skin Protection: Wear impervious protective gloves and long-sleeved clothing to prevent skin contact.[7][14][15]

• Respiratory Protection: Under normal use with adequate ventilation, respiratory protection is not typically required. For large-scale operations or in case of high dust levels, use an approved particulate respirator.[7][14]

• Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area.[14][15]

Storage and Disposal

• Storage: Keep the container tightly closed and store in a dry, well-ventilated place away from incompatible materials such as strong oxidizing agents.[14][15]

• Disposal: Dispose of waste material in accordance with local, state, and federal regulations. Do not allow it to enter the sewer system or environment.[15]

References

• 1. MANGANESE(II) OXALATE DIHYDRATE (MNOX) - Ataman Kimya [atamanchemicals.com]
• 2. chemimpex.com [chemimpex.com]
• 3. chemimpex.com [chemimpex.com]
• 4. Manganese oxalate - Wikipedia [en.wikipedia.org]
• 5. Manganese oxalate dihydrate | C2H4MnO6 | CID 516786 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chembk.com [chembk.com]
• 7. fishersci.dk [fishersci.dk]
• 8. Manganese(II) oxalate dihydrate, Mn 30% min 50 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 9. midlandsci.com [midlandsci.com]
• 10. Manganese(II) oxalate dihydrate, Mn 30% min 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. echemi.com [echemi.com]
• 14. assets.thermofisher.cn [assets.thermofisher.cn]
• 15. fishersci.com [fishersci.com]

The Natural Occurrence of Manganese Oxalate as Lindbergite: A Technical Guide

Authored For: Researchers, Scientists, and Drug Development Professionals

Abstract

Manganese oxalate (B1200264), an inorganic compound with the formula MnC₂O₄, occurs naturally as the mineral lindbergite.[1] This technical guide provides a comprehensive overview of lindbergite, focusing on its mineralogy, crystallography, and physicochemical properties. It summarizes key quantitative data, details experimental protocols for its characterization, and presents visual diagrams to illustrate its formation and analytical workflows. This document is intended to serve as a core resource for professionals in research, materials science, and drug development who are interested in the characteristics and natural occurrences of manganese oxalates.

Introduction

Manganese(II) oxalate dihydrate (MnC₂O₄·2H₂O) is a pale pink, water-insoluble crystalline solid.[1][2] In its natural form, it is recognized as the mineral lindbergite.[2] First described from the Boca Rica mine in Minas Gerais, Brazil, lindbergite is a secondary mineral found in granite pegmatites.[3][4][5] It is the manganese analogue of humboldtine (iron oxalate) and glushinskite (magnesium oxalate).[5][6] The study of lindbergite and other natural oxalates is crucial for understanding biogeochemical cycles, mineral weathering, and the potential formation of biominerals in various organisms.[7][8]

Physicochemical and Crystallographic Data

The properties of lindbergite have been determined through various analytical techniques. The following tables summarize the key quantitative data for this mineral.

Table 1: General and Physical Properties of Lindbergite

Property	Value	Source
Chemical Formula	Mn²⁺(C₂O₄) · 2H₂O	[3]
Molar Mass	178.99 g/mol	Calculated
Color	White to grayish-white	[3][4]
Luster	Vitreous	[3][5]
Streak	White	[4][5]
Hardness (Mohs)	2.5	[3][5]
Density (measured)	2.10(3) g/cm³	[5]
Density (calculated)	2.251 g/cm³	[5][6]
Cleavage	Perfect on {010}	[5]
Tenacity	Crumbly	[5]

Table 2: Crystallographic Data for Lindbergite

Parameter	Value	Source
Crystal System	Monoclinic	[3][4][6]
Space Group	C2/c	[3][5]
Point Group	2/m	[4]
Unit Cell Parameters	a = 11.995(5) Å	[5]
b = 5.632(2) Å	[5]
c = 9.967(7) Å	[5]
β = 128.34(4)°	[5][6]
Cell Volume (V)	528.1(5) ų	[5][6]
Z (formula units/cell)	4	[5][6]

Table 3: Optical Properties of Lindbergite

Property	Value	Source
Optical Class	Biaxial (-)	[4]
Refractive Indices	nα = 1.424(3)	[4][5]
nβ = 1.550(3)	[4][5]
nγ = 1.65(1)	[4][5]
2V (measured)	80(2)°	[4][5]
2V (calculated)	77°	[4][5]
Dispersion	Very weak, r > v	[4][5]
Orientation	Y ^ c = 20°	[4][5]

Experimental Protocols

The characterization of lindbergite involves a combination of analytical techniques to determine its chemical, structural, and physical properties.

Synthesis of Manganese Oxalate Dihydrate

A common laboratory synthesis mirrors the natural precipitation process and is useful for comparative studies.

• Method: A precipitation reaction is performed by mixing aqueous solutions of a soluble manganese salt, such as manganese(II) chloride (MnCl₂), with a solution of an oxalate, like sodium oxalate (Na₂C₂O₄).[1][2]

• Reaction: MnCl₂ + Na₂C₂O₄ + 2H₂O → MnC₂O₄·2H₂O(s) + 2NaCl[1]

• Procedure:

  • Prepare separate aqueous solutions of manganese(II) chloride and sodium oxalate.

  • Slowly add the sodium oxalate solution to the manganese chloride solution with constant stirring.

  • A pale pink precipitate of manganese oxalate dihydrate will form.[2]

  • The precipitate is then collected by filtration, washed with deionized water to remove soluble impurities (like NaCl), and dried at a low temperature (e.g., 40-50 °C) to prevent dehydration.

X-Ray Diffraction (XRD)

Single-crystal and powder X-ray diffraction are essential for determining the crystal structure and identifying the mineral.

• Objective: To determine the unit cell parameters, space group, and atomic arrangement.

• Methodology (Single-Crystal XRD):

  • A suitable single crystal of lindbergite (typically < 0.1 mm) is selected and mounted on a goniometer head.

  • The crystal is placed in an X-ray diffractometer equipped with a monochromatic X-ray source (e.g., Mo Kα radiation).

  • A series of diffraction patterns are collected as the crystal is rotated.

  • The collected data are processed to determine the unit cell dimensions, crystal system (monoclinic), and space group (C2/c).[3][5]

  • The crystal structure is then solved and refined to obtain the precise atomic coordinates.

Thermal Analysis

Thermogravimetric analysis (TGA) and differential thermal analysis (DTA) are used to study the thermal decomposition of lindbergite.

• Objective: To determine the dehydration and decomposition temperatures and corresponding mass losses.

• Methodology:

  • A small, accurately weighed sample of lindbergite is placed in a crucible (e.g., alumina).

  • The sample is heated in a TGA/DTA instrument at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen or air).

  • The instrument records the mass loss (TGA) and temperature difference between the sample and a reference (DTA) as a function of temperature.

  • Expected Results:

    • An initial mass loss corresponding to the two water molecules occurs at approximately 150-200 °C.[2]

    • The anhydrous manganese oxalate then decomposes at higher temperatures (around 215 °C or higher) to form manganese(II) oxide (MnO), releasing carbon monoxide (CO) and carbon dioxide (CO₂).[1][2]

Spectroscopic Analysis

Infrared (IR) spectroscopy is used to identify the functional groups present in the mineral.

• Objective: To confirm the presence of oxalate (C₂O₄²⁻) and water (H₂O) molecules.

• Methodology (FTIR):

  • A small amount of finely ground lindbergite is mixed with potassium bromide (KBr) and pressed into a pellet.

  • The pellet is placed in a Fourier-transform infrared (FTIR) spectrometer.

  • The infrared spectrum is recorded, typically in the 4000-400 cm⁻¹ range.

  • The resulting spectrum is analyzed for characteristic absorption bands corresponding to the vibrations of the oxalate anion and water molecules.

Visualizations

The following diagrams illustrate the conceptual relationships and experimental workflows associated with lindbergite.

Fig. 1: Conceptual diagram of Lindbergite formation.

Fig. 2: Workflow for Lindbergite characterization.

Conclusion

Lindbergite, the natural mineral form of manganese(II) oxalate dihydrate, provides a valuable subject for mineralogical, geochemical, and materials science studies. Its occurrence as a secondary mineral in pegmatites highlights the role of organic acids in geological processes. The well-defined crystallographic and physicochemical properties, established through standardized experimental protocols, allow for its unambiguous identification and serve as a basis for further research into the synthesis and application of manganese oxalates. This guide provides the foundational technical information required by researchers and professionals to understand and investigate this unique organic mineral.

References

• 1. Manganese oxalate - Wikipedia [en.wikipedia.org]
• 2. MANGANESE(II) OXALATE DIHYDRATE (MNOX) - Ataman Kimya [atamanchemicals.com]
• 3. mindat.org [mindat.org]
• 4. handbookofmineralogy.org [handbookofmineralogy.org]
• 5. pubs.geoscienceworld.org [pubs.geoscienceworld.org]
• 6. Lindbergite - Wikipedia [it.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

manganese oxalate solubility in water and acids

An In-depth Technical Guide on the Solubility of Manganese Oxalate (B1200264) in Water and Acids

Introduction

Manganese(II) oxalate (MnC₂O₄) is an inorganic compound that typically appears as a pale pink or white crystalline powder.[1][2] It exists in anhydrous form and as hydrates, most commonly as manganese(II) oxalate dihydrate (MnC₂O₄·2H₂O).[1][3] This compound is of significant interest in various fields, including materials science as a precursor for manganese oxides used in batteries and catalysts, and in analytical chemistry.[3][4] A critical aspect of its application and handling is its solubility profile. While sparingly soluble in water, its solubility is markedly increased in acidic solutions.[3][4][5] This guide provides a comprehensive technical overview of the solubility of manganese oxalate in aqueous and acidic media, presenting quantitative data, detailed experimental protocols, and logical diagrams to elucidate the underlying chemical principles for researchers, scientists, and drug development professionals.

Physicochemical Properties

Manganese oxalate's fundamental properties are essential for understanding its behavior in solution. Key physicochemical data are summarized in Table 1. The dihydrate form is a common starting material in laboratory settings and melts in its own water of crystallization at 100 °C.[1][3]

Table 1: Physicochemical Properties of Manganese(II) Oxalate

Property	Value	References
Chemical Formula	MnC₂O₄ (anhydrous), MnC₂O₄·2H₂O (dihydrate)	[1][3]
Molar Mass	142.96 g/mol (anhydrous), 178.99 g/mol (dihydrate)	[1][6]
Appearance	Pale pink or white crystalline powder	[1][2][3]
Density	2.453 g/cm³ (dihydrate)	[3][5]
Solubility Product (Ksp)	1.7 x 10⁻⁷ (pKsp ≈ 6.77)	[1][3][5]

Solubility in Water

Manganese oxalate is characterized by its low solubility in water.[1] The dissolution process in water is an equilibrium reaction governed by its solubility product constant, Ksp.

MnC₂O₄(s) ⇌ Mn²⁺(aq) + C₂O₄²⁻(aq)

The Ksp value of approximately 1.7 x 10⁻⁷ indicates that only a small amount of the salt will dissociate into its constituent ions in a saturated solution.[1][3] The molar solubility (S) can be calculated from the Ksp expression:

Ksp = [Mn²⁺][C₂O₄²⁻] = (S)(S) = S² S = √Ksp = √(1.7 x 10⁻⁷) ≈ 4.12 x 10⁻⁴ mol/L

This molar solubility can be converted to g/L using the molar mass of anhydrous MnC₂O₄ (142.96 g/mol ), yielding a calculated solubility of approximately 0.059 g/L or 59 mg/L at standard conditions. Experimental data show a slight dependence on temperature, as detailed in Table 2.

Table 2: Aqueous Solubility of Manganese Oxalate at Various Temperatures

Temperature (°C)	Solubility ( g/100 mL)	Solubility (mg/L)	Reference
10	2.4 x 10⁻²	240	[7]
20	2.8 x 10⁻²	280	[7]
20	-	300	[8]
30	3.3 x 10⁻²	330	[7]

Solubility in Acids

The solubility of manganese oxalate increases significantly in acidic solutions.[3][5][9] This phenomenon is a direct consequence of Le Chatelier's principle applied to the dissolution equilibrium. The addition of a strong or weak acid introduces hydrogen ions (H⁺), which react with the oxalate anions (C₂O₄²⁻) to form the weak acid, oxalic acid (H₂C₂O₄).

C₂O₄²⁻(aq) + 2H⁺(aq) ⇌ H₂C₂O₄(aq)

This reaction consumes oxalate ions from the solution, shifting the primary dissolution equilibrium of MnC₂O₄ to the right, thereby promoting further dissolution of the solid salt. The overall reaction in an acidic medium can be represented as:

MnC₂O₄(s) + 2H⁺(aq) ⇌ Mn²⁺(aq) + H₂C₂O₄(aq)

The logical relationship governing this acid-enhanced dissolution is illustrated in the diagram below.

Figure 1: Mechanism of enhanced manganese oxalate solubility in acid.

Solubility in Strong Acids

Strong acids such as sulfuric acid (H₂SO₄), hydrochloric acid (HCl), and nitric acid (HNO₃) dissociate completely in water, providing a high concentration of H⁺ ions. This leads to a substantial increase in the solubility of manganese oxalate. This principle is applied industrially in hydrometallurgical processes, where sulfuric acid is used to leach manganese from ores that may also contain oxalate.[10] Studies on the dissolution kinetics of manganese oxides often employ a mixture of sulfuric and oxalic acids, highlighting the solubility of manganese-oxalate species in strongly acidic media.[11][12]

Solubility in Weak Acids

Weak acids, like acetic acid (CH₃COOH), also enhance the solubility of manganese oxalate, although to a lesser extent than strong acids due to their incomplete dissociation. A study on the oxidative dissolution of manganese oxalate was successfully conducted in acetic acid solutions, demonstrating its viability as a solvent system under specific conditions.[13] The addition of glacial acetic acid has also been noted in synthesis protocols to reduce the solubility of manganese oxalate in the presence of excess potassium oxalate, suggesting a complex interplay of common ion and pH effects.[14]

Table 3: Qualitative Solubility of Manganese(II) Oxalate in Various Solvents

Solvent	Solubility	Rationale	References
Water	Very slightly soluble / Insoluble	Governed by low Ksp value.	[1][2]
Dilute Acids (general)	Soluble	Protonation of oxalate ion shifts equilibrium.	[3][4][5][9]
Sulfuric Acid	Soluble	Strong acid, effectively removes oxalate ions.	[10][11]
Acetic Acid	Soluble	Weak acid, still capable of protonating oxalate.	[13][14]

Experimental Protocols

Protocol 1: Synthesis of Manganese(II) Oxalate Dihydrate via Precipitation

This protocol describes a standard laboratory method for synthesizing MnC₂O₄·2H₂O.

Materials:

• Manganese(II) sulfate (B86663) (MnSO₄) or Manganese(II) chloride (MnCl₂)[1][3]

• Sodium oxalate (Na₂C₂O₄) or Oxalic acid (H₂C₂O₄)[3]

• Deionized water

• Beakers, magnetic stirrer, filtration apparatus (e.g., Büchner funnel), drying oven

Methodology:

• Prepare Reactant Solutions:

  • Solution A: Dissolve a calculated molar equivalent of a soluble manganese(II) salt (e.g., MnCl₂) in deionized water.

  • Solution B: Dissolve a stoichiometric amount of sodium oxalate in deionized water.

• Precipitation: While stirring Solution A vigorously, slowly add Solution B. A pale pink precipitate of manganese oxalate dihydrate will form immediately. The reaction is: MnCl₂(aq) + Na₂C₂O₄(aq) + 2H₂O(l) → MnC₂O₄·2H₂O(s) + 2NaCl(aq).[1]

• Digestion: Continue stirring the mixture for 30-60 minutes to allow the precipitate to fully form and crystallize.

• Isolation: Separate the precipitate from the supernatant by vacuum filtration.

• Washing: Wash the precipitate on the filter paper multiple times with deionized water to remove any soluble impurities (e.g., NaCl).

• Drying: Dry the purified manganese oxalate dihydrate in a drying oven at a temperature below 100 °C (e.g., 60-80 °C) to avoid removing the waters of hydration.

Protocol 2: Determination of Aqueous Solubility via Permanganate (B83412) Titration

This protocol provides a method to quantify the oxalate concentration in a saturated solution, thereby determining the solubility of manganese oxalate. The method relies on the oxidation of oxalate ions by potassium permanganate (KMnO₄) in an acidic medium.[15]

Reaction: 2MnO₄⁻(aq) + 5C₂O₄²⁻(aq) + 16H⁺(aq) → 2Mn²⁺(aq) + 10CO₂(g) + 8H₂O(l)

The workflow for this experimental procedure is outlined in the diagram below.

Figure 2: Workflow for determining MnC₂O₄ solubility via titration.

Methodology:

• Prepare Saturated Solution: Add an excess amount of manganese oxalate to a known volume of deionized water in a flask. Stir the suspension for several hours at a constant temperature to ensure equilibrium is reached.

• Separate Solid and Liquid: Filter the solution through a fine filter paper to remove all undissolved solid manganese oxalate.

• Sample Preparation: Accurately pipette a known volume (e.g., 50.0 mL) of the clear, saturated filtrate into an Erlenmeyer flask.

• Acidification: Add an excess of dilute sulfuric acid (e.g., 50 mL of 1 M H₂SO₄) to the flask.[15]

• Heating: Gently heat the solution to approximately 70-80 °C. The reaction is slow at room temperature.[15]

• Titration: Titrate the hot solution with a standardized solution of potassium permanganate (KMnO₄) of known concentration. Add the KMnO₄ solution dropwise while swirling the flask. The purple color of the permanganate ion will disappear as it reacts with the oxalate.

• Endpoint Determination: The endpoint is reached when the first faint pink color from a drop of KMnO₄ solution persists for at least 30 seconds, indicating that all the oxalate has been consumed.[15]

• Calculation: Use the volume and concentration of the KMnO₄ titrant and the stoichiometry of the reaction (5 moles of oxalate react with 2 moles of permanganate) to calculate the concentration of oxalate ions in the saturated solution. This concentration is equal to the molar solubility of manganese oxalate.

Conclusion

The solubility of manganese(II) oxalate is highly dependent on the chemical environment. It is sparingly soluble in water, with its behavior governed by a low solubility product constant (Ksp ≈ 1.7 x 10⁻⁷). However, in the presence of both strong and weak acids, its solubility is dramatically enhanced. This is due to the protonation of the oxalate anion by H⁺ ions, which shifts the dissolution equilibrium to favor the formation of soluble Mn²⁺ ions. This guide has provided quantitative solubility data, detailed the chemical principles involved, and presented standardized experimental protocols for synthesis and solubility determination, offering a comprehensive resource for professionals in research and development.

References

• 1. Manganese oxalate - Wikipedia [en.wikipedia.org]
• 2. MANGANESE OXALATE | 640-67-5 [chemicalbook.com]
• 3. MANGANESE(II) OXALATE DIHYDRATE (MNOX) - Ataman Kimya [atamanchemicals.com]
• 4. MANGANESE(II) OXALATE | 6556-16-7 [chemicalbook.com]
• 5. chembk.com [chembk.com]
• 6. Manganese oxalate | C2MnO4 | CID 69499 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Manganese oxalate [chembk.com]
• 8. MANGANESE OXALATE CAS#: 640-67-5 [m.chemicalbook.com]
• 9. Manganese(II) oxalate dihydrate, Mn 30% min 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 10. pubs.aip.org [pubs.aip.org]
• 11. researchgate.net [researchgate.net]
• 12. Kinetics of Manganese Oxides Dissolution in Sulphuric Acid Solutions Containing Oxalic Acid [scirp.org]
• 13. researchgate.net [researchgate.net]
• 14. Sciencemadness Discussion Board - Report on making manganese oxalate and attempt to isolate green MnO - Powered by XMB 1.9.11 [sciencemadness.org]
• 15. The Determination of the Oxalate Content in a Copper complex [wwwchem.uwimona.edu.jm]

An In-depth Technical Guide to the Thermal Decomposition Mechanism of Manganese Oxalate

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the thermal decomposition mechanism of manganese oxalate (B1200264) (MnC₂O₄). The document details the multi-step decomposition process under various atmospheric conditions, presents quantitative data from thermogravimetric and differential thermal analyses, and outlines the experimental protocols for key analytical techniques.

Introduction

Manganese oxalate, typically found in its dihydrate form (MnC₂O₄·2H₂O), is a coordination polymer that serves as a precursor for the synthesis of various manganese oxides.[1] The thermal decomposition of manganese oxalate is a critical process in materials science for producing manganese oxides with controlled stoichiometry, particle size, and morphology. These oxides have significant applications in catalysis, energy storage, and as intermediates in chemical synthesis. Understanding the precise mechanism of its decomposition is paramount for controlling the properties of the final product.

The decomposition process is a multi-stage event that is highly dependent on the surrounding atmosphere, heating rate, and the crystalline form of the starting material.[2][3] This guide will explore the decomposition pathways in both inert and oxidizing atmospheres, providing a detailed analysis of the intermediate and final products.

Thermal Decomposition Mechanism

The thermal decomposition of manganese oxalate dihydrate (MnC₂O₄·2H₂O) generally proceeds in two distinct stages: dehydration followed by the decomposition of the anhydrous salt.[4][5] The specific products of the second stage are highly influenced by the gaseous environment.

2.1. Stage 1: Dehydration

The initial step in the thermal decomposition is the loss of water molecules of crystallization. This dehydration process typically occurs at relatively low temperatures, generally below 200°C, to form anhydrous manganese oxalate (MnC₂O₄).[1]

MnC₂O₄·2H₂O(s) → MnC₂O₄(s) + 2H₂O(g)

This stage is characterized by an endothermic peak in differential thermal analysis (DTA) or differential scanning calorimetry (DSC) curves and a corresponding weight loss in thermogravimetric analysis (TGA).[6]

2.2. Stage 2: Decomposition of Anhydrous Manganese Oxalate

The decomposition of the anhydrous manganese oxalate is a more complex process and is highly dependent on the surrounding atmosphere.

2.2.1. Decomposition in an Inert Atmosphere (e.g., Nitrogen, Helium, Argon)

In an inert atmosphere, anhydrous manganese oxalate decomposes to form manganese(II) oxide (MnO) and gaseous products, carbon monoxide (CO) and carbon dioxide (CO₂).[4][7]

MnC₂O₄(s) → MnO(s) + CO(g) + CO₂(g)

Some studies suggest a possible intermediate formation of manganese carbonate (MnCO₃) which then decomposes to MnO.[5] The reaction pathway can be represented as:

MnC₂O₄(s) → MnCO₃(s) + CO(g) MnCO₃(s) → MnO(s) + CO₂(g)

However, the direct formation of MnO is more commonly reported as the primary pathway.[4]

2.2.2. Decomposition in an Oxidizing Atmosphere (e.g., Air)

In the presence of oxygen, the decomposition process is more complex due to the oxidation of both the solid and gaseous products. The initial decomposition may still form MnO, but this is readily oxidized to higher manganese oxides such as manganese(III) oxide (Mn₂O₃) or hausmannite (Mn₃O₄).[2][8] The carbon monoxide produced can also be oxidized to carbon dioxide, an exothermic reaction that can influence the overall thermal profile.[8]

The overall reaction in air can be summarized as:

2MnC₂O₄(s) + O₂(g) → 2MnO(s) + 2CO(g) + 2CO₂(g) 4MnO(s) + O₂(g) → 2Mn₂O₃(s) 6MnO(s) + O₂(g) → 2Mn₃O₄(s) 2CO(g) + O₂(g) → 2CO₂(g)

The final manganese oxide product (Mn₂O₃ or Mn₃O₄) depends on factors such as the temperature and the partial pressure of oxygen.[2][3] At higher temperatures, Mn₂O₃ can further decompose to Mn₃O₄.[8]

Quantitative Data

The following tables summarize the quantitative data obtained from various studies on the thermal decomposition of manganese oxalate.

Table 1: Decomposition Temperatures and Mass Loss

Stage	Atmosphere	Temperature Range (°C)	Theoretical Mass Loss (%)	Observed Mass Loss (%)	Reference
Dehydration (MnC₂O₄·2H₂O → MnC₂O₄)	Air	144.1 - 149.1	20.12	~20	[9]
Dehydration (MnC₂O₄·2H₂O → MnC₂O₄)	Nitrogen	45 - 115	20.12	2.40 (incomplete)	[6]
Decomposition (MnC₂O₄ → MnO)	Helium	~250 - 350	39.1	~39	[4]
Decomposition (MnC₂O₄ → Mn₂O₃)	Air	296.3 - 305.9	31.3	~35	[9]
Decomposition (MnC₂O₄ → Mn₃O₄)	Air	~230 - 361	33.5	-	[10]

Table 2: Kinetic Parameters

Decomposition Stage	Atmosphere	Activation Energy (kJ/mol)	Kinetic Model	Reference
Anhydrous MnC₂O₄ Decomposition	Helium	184.7 ± 5.2	Avrami-Erofeev (n=1.9)	[4]
Dehydration of MnC₂O₄·2H₂O	Air	97.16	Random nucleation and growth	[8]

Experimental Protocols

The following are generalized experimental protocols for the techniques commonly used to study the thermal decomposition of manganese oxalate.

4.1. Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA)

• Instrument: A simultaneous thermal analyzer (STA) capable of performing TGA and DTA/DSC is typically used.

• Sample Preparation: A small amount of manganese oxalate dihydrate (typically 5-20 mg) is placed in an alumina (B75360) or platinum crucible.[6]

• Heating Program: The sample is heated from room temperature to a final temperature (e.g., 900-1200°C) at a constant heating rate (e.g., 10°C/min).[6][8]

• Atmosphere: The experiment is conducted under a controlled atmosphere, either inert (e.g., nitrogen, helium, argon) or oxidizing (e.g., air), with a constant flow rate (e.g., 50-100 mL/min).

• Data Analysis: The TGA curve provides information on mass changes as a function of temperature, while the DTA/DSC curve shows endothermic or exothermic events.

4.2. X-ray Diffraction (XRD)

• Purpose: To identify the crystalline phases of the solid products at different stages of decomposition.

• Procedure: Samples are heated to specific temperatures corresponding to the observed TGA/DTA events and then cooled to room temperature for XRD analysis. In-situ high-temperature XRD can also be performed to monitor the phase changes in real-time.[2]

• Data Analysis: The obtained diffraction patterns are compared with standard diffraction data from databases (e.g., JCPDS) to identify the crystalline structures of the intermediates and final products.[9]

4.3. Mass Spectrometry (MS)

• Purpose: To identify the gaseous products evolved during the decomposition process.

• Procedure: The outlet gas from the thermal analyzer is coupled to a mass spectrometer.

• Data Analysis: The mass-to-charge ratio of the evolved gases is monitored as a function of temperature, allowing for the identification of species such as H₂O, CO, and CO₂.[4]

Visualization of Decomposition Pathways

The following diagrams illustrate the proposed thermal decomposition pathways of manganese oxalate in inert and oxidizing atmospheres.

Caption: Thermal decomposition pathways of manganese oxalate.

Conclusion

The thermal decomposition of manganese oxalate is a well-defined, multi-step process that is highly sensitive to the experimental conditions, particularly the atmosphere. The initial dehydration is followed by the decomposition of the anhydrous salt. In inert atmospheres, the final product is manganese(II) oxide, whereas in oxidizing atmospheres, higher oxides such as Mn₂O₃ and Mn₃O₄ are formed. A thorough understanding of this mechanism, supported by quantitative data and appropriate analytical techniques, is essential for the controlled synthesis of manganese-based materials with desired properties for various technological applications.

References

• 1. MANGANESE(II) OXALATE DIHYDRATE (MNOX) - Ataman Kimya [atamanchemicals.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. akjournals.com [akjournals.com]
• 5. researchgate.net [researchgate.net]
• 6. jetir.org [jetir.org]
• 7. Manganese oxalate - Wikipedia [en.wikipedia.org]
• 8. globethesis.com [globethesis.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Unraveling the Polymorphic Enigma of Manganese(II) Oxalate Dihydrate: A Technical Deep Dive into α- and γ-Forms

For Immediate Release

Researchers, scientists, and professionals in drug development now have access to a comprehensive technical guide detailing the crystallographic and physicochemical properties of two key polymorphs of manganese(II) oxalate (B1200264) dihydrate: α-MnC₂O₄·2H₂O and γ-MnC₂O₄·2H₂O. This whitepaper provides an in-depth analysis of their crystal structures, synthesis protocols, and thermal behaviors, presenting critical data in a comparative format to aid in materials science and pharmaceutical research.

Manganese(II) oxalate and its hydrated forms are of significant interest due to their role as precursors in the synthesis of various manganese oxides, which have applications in catalysis, battery materials, and magnetic devices. The existence of different polymorphic forms, each with unique structural arrangements and properties, necessitates a thorough understanding for controlled synthesis and application. This guide addresses this need by consolidating and presenting key technical data on the α- and γ-polymorphs.

Crystal Structure: A Tale of Two Lattices

The primary distinction between the α and γ forms of manganese(II) oxalate dihydrate lies in their crystal structures. While both are orthorhombic, they belong to different space groups, leading to distinct atomic arrangements.

The α-polymorph (α-MnC₂O₄·2H₂O) has been reported to crystallize in the orthorhombic space group P2₁2₁2₁.[1] Its structure is characterized by one-dimensional chains of oxalate-bridged manganese centers.[1] Another monoclinic form of α-MnC₂O₄·2H₂O with the space group C2/c has also been described in the literature.[2][3][4][5] This suggests the existence of polymorphism within the α-designation itself or potential for misidentification in published studies.

In contrast, the γ-polymorph (γ-MnC₂O₄·2H₂O) is recognized as the thermodynamically most stable form.[2] It also possesses an orthorhombic crystal system.[2][6] The structure of γ-MnC₂O₄·2H₂O consists of one-dimensional chains where each manganese atom is coordinated to one chelated oxalate and two bridged oxalate groups in the equatorial plane, with two water molecules in the axial positions.[1]

A summary of the crystallographic data for both polymorphs is presented below:

Property	α-MnC₂O₄·2H₂O	γ-MnC₂O₄·2H₂O
Crystal System	Orthorhombic[1] / Monoclinic[2][3][4][5]	Orthorhombic[2][6]
Space Group	P2₁2₁2₁[1] / C2/c[2][3][4][5]	P222[6]
Lattice Parameters	a = 6.262(4) Å, b = 13.585(5) Å, c = 6.091(4) Å[1]	Data not explicitly found in the provided search results
Cell Volume (V)	518.2(4) ų[1]	Data not explicitly found in the provided search results
Z (Formula units per cell)	4[1]	Data not explicitly found in the provided search results

Synthesis Protocols: Tailoring the Polymorphic Outcome

The selective synthesis of either the α- or γ-polymorph is crucial for targeted applications. The choice of synthesis method and the control of experimental parameters such as pH, temperature, and reactant concentrations are determining factors.

Synthesis of α-MnC₂O₄·2H₂O:

A common method for the synthesis of α-MnC₂O₄·2H₂O is through spontaneous crystallization. This typically involves the reaction of a soluble manganese(II) salt, such as manganese(II) chloride (MnCl₂), with an oxalate source, like potassium oxalate (K₂C₂O₄), under controlled acidic conditions (pH ≈ 3) at room temperature. The nucleation mechanism plays a critical role, with homogeneous nucleation favoring the formation of the α-polymorph. Solvothermal methods have also been employed, where the reaction is carried out in a sealed vessel under elevated temperature and pressure.[3][4]

Synthesis of γ-MnC₂O₄·2H₂O:

The thermodynamically more stable γ-polymorph is often obtained through a phase transformation from a less stable precursor, such as manganese(II) oxalate trihydrate (MnC₂O₄·3H₂O).[2] This transformation can occur by aging the initially precipitated trihydrate in the mother liquor for a prolonged period.[2] Solvothermal synthesis has also been reported as a viable route to obtain γ-MnC₂O₄·2H₂O.[7]

Synthesis pathways for α- and γ-MnC₂O₄·2H₂O.

Experimental Workflow: From Synthesis to Characterization

The synthesis and characterization of these polymorphs follow a systematic workflow to ensure phase purity and to elucidate their structural and physical properties.

General experimental workflow for synthesis and characterization.

Thermal Decomposition: A Comparative Analysis

Thermogravimetric analysis (TGA) and Differential Scanning Calorimetry (DSC) are instrumental in understanding the thermal stability and decomposition pathways of the two polymorphs.

Both α- and γ-MnC₂O₄·2H₂O undergo a two-step decomposition process. The first step involves dehydration, where the two molecules of water of crystallization are lost. The second step is the decomposition of the anhydrous manganese oxalate to form manganese oxides.

For α-MnC₂O₄·2H₂O , dehydration typically occurs in a single step with an enthalpy of dehydration (ΔH) of 86 kJ/mol. The decomposition of the anhydrous oxalate in an oxidative atmosphere leads to the formation of manganese oxides such as Mn₂O₃ and Mn₃O₄.[2]

The dehydration of γ-MnC₂O₄·2H₂O also proceeds in one step, with a reported enthalpy of dehydration of 149 kJ mol⁻¹.[1][2] In an inert atmosphere, the decomposition of anhydrous γ-MnC₂O₄ yields MnO, while in an oxidative (air) atmosphere, it forms higher manganese oxides like Mn₃O₄, Mn₅O₈, and Mn₂O₃.[1][6][8]

Thermal Event	α-MnC₂O₄·2H₂O	γ-MnC₂O₄·2H₂O
Dehydration	One step	One step[1][2]
ΔH Dehydration	86 kJ/mol	149 kJ/mol[1][2]
Decomposition Product (Inert)	MnO	MnO[6]
Decomposition Product (Air)	Mn₂O₃, Mn₃O₄[2]	Mn₃O₄, Mn₅O₈, Mn₂O₃[1][8]

This detailed technical guide serves as a valuable resource for researchers working with manganese-based materials, providing the foundational knowledge necessary for the controlled synthesis and application of the distinct polymorphic forms of manganese(II) oxalate dihydrate. The presented data and experimental insights will facilitate further advancements in materials science and drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and decomposition mechanism of γ-MnC2O4·2H2O rods under non-isothermal and isothermal conditions [ouci.dntb.gov.ua]
• 8. researchgate.net [researchgate.net]

A Comparative Analysis of Manganese Oxalate Trihydrate and Dihydrate Stability: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive examination of the relative stability of manganese oxalate (B1200264) trihydrate (MnC₂O₄·3H₂O) and manganese oxalate dihydrate (MnC₂O₄·2H₂O). Understanding the thermal and structural stability of these hydrated forms is critical for applications in materials science, catalysis, and as precursors in the synthesis of manganese oxides. This document summarizes key quantitative data, details experimental protocols for stability analysis, and presents visual representations of the decomposition pathways.

Core Findings: A Tale of Two Hydrates

Manganese (II) oxalate can exist in two common hydrated forms, a trihydrate and a dihydrate, each exhibiting distinct crystal structures and thermal decomposition behaviors. The trihydrate crystallizes in an orthorhombic system, while the dihydrate adopts a monoclinic structure.[1] This fundamental difference in crystal lattice is a primary determinant of their varying stability.[1]

The thermal decomposition of both hydrates begins with the loss of water molecules (dehydration), followed by the decomposition of the anhydrous manganese oxalate into manganese oxides and gaseous products like carbon monoxide and carbon dioxide. However, the pathways and energetics of these processes differ significantly between the two hydrates.

Quantitative Stability Data

The thermal stability of manganese oxalate trihydrate and dihydrate has been extensively studied using thermogravimetric analysis (TGA), differential thermal analysis (DTA), and differential scanning calorimetry (DSC). The key quantitative data from these analyses are summarized below for direct comparison.

Parameter	Manganese Oxalate Trihydrate (MnC₂O₄·3H₂O)	Manganese Oxalate Dihydrate (MnC₂O₄·2H₂O)	Reference
Crystal System	Orthorhombic	Monoclinic	[1]
Dehydration Process	Three steps	One step	[1]
Enthalpy of Dehydration (ΔH)	132 kJ/mol	86 kJ/mol	[1]
Initial Dehydration Temperature	Lower than the dihydrate	Higher than the first step of the trihydrate
Anhydrous Oxalate Existence Region	Shifted due to different dehydration temperatures	Different from the trihydrate
Decomposition of Anhydrous Oxalate	Leads to Mn₂O₃ and Mn₃O₄	Primarily leads to Mn₃O₄ at 450°C	[1]

Thermal Decomposition Pathways

The distinct crystal structures of the trihydrate and dihydrate lead to different mechanisms for the loss of water molecules and subsequent decomposition.

Manganese Oxalate Trihydrate Decomposition

The dehydration of manganese oxalate trihydrate occurs in three distinct steps, indicating that the water molecules are bound with different energies within the crystal lattice. This multi-step process ultimately leads to the formation of anhydrous manganese oxalate, which then decomposes at higher temperatures. The orthorhombic crystal structure of the trihydrate appears to stabilize lower oxidation states of manganese in the final oxide products.[1]

Figure 1: Thermal Decomposition Pathway of Manganese Oxalate Trihydrate.

Manganese Oxalate Dihydrate Decomposition

In contrast, the dehydration of manganese oxalate dihydrate is a single-step process, suggesting that both water molecules are energetically equivalent within the monoclinic crystal structure.[1] The subsequent decomposition of the anhydrous oxalate formed from the dihydrate predominantly yields Mn₃O₄ at 450°C.[1]

Figure 2: Thermal Decomposition Pathway of Manganese Oxalate Dihydrate.

Experimental Protocols

The following sections detail the methodologies for the key experiments used to characterize the stability of manganese oxalate hydrates.

Synthesis of Manganese Oxalate Hydrates

• Manganese Oxalate Dihydrate (MnC₂O₄·2H₂O): This hydrate is typically synthesized via a precipitation reaction between a soluble manganese salt, such as manganese(II) chloride (MnCl₂) or manganese(II) sulfate (B86663) (MnSO₄), and oxalic acid (H₂C₂O₄) or a soluble oxalate salt in an aqueous solution. The synthesis is carried out at 25°C with controlled acidity (pH = 3.0 ± 0.1) and continuous stirring. The resulting precipitate is then filtered, washed with deionized water, and air-dried.

• Manganese Oxalate Trihydrate (MnC₂O₄·3H₂O): The synthesis of the trihydrate also involves a precipitation reaction under similar conditions as the dihydrate, but the nucleation mechanism is heterogeneous, which can be influenced by the concentration of the initial solutions.

Thermal Analysis

• Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA): TGA and DTA are performed using a thermal analyzer. A small sample (typically 5-10 mg) is heated in a controlled atmosphere (e.g., air or nitrogen) at a constant heating rate (e.g., 10°C/min).[2] TGA measures the change in mass as a function of temperature, revealing dehydration and decomposition steps. DTA measures the temperature difference between the sample and a reference material, indicating endothermic or exothermic transitions.

• Differential Scanning Calorimetry (DSC): DSC measures the heat flow to or from a sample as it is heated, cooled, or held at a constant temperature. This technique provides quantitative information about the enthalpy changes (ΔH) associated with phase transitions, such as dehydration.[3] The analysis is typically carried out on a small sample (around 9.00 mg) over a temperature range of 30°C to 300°C.[3]

Structural Analysis

• X-ray Diffraction (XRD): XRD is used to identify the crystal structure of the manganese oxalate hydrates and their decomposition products. The analysis is performed on powdered samples using a diffractometer with Cu Kα radiation.[2] The resulting diffraction patterns are compared with standard data from the JCPDS (Joint Committee on Powder Diffraction Standards) database for phase identification.[2]

Summary of Stability Differences

The key distinction in the stability of manganese oxalate trihydrate and dihydrate lies in their crystal structures. The orthorhombic lattice of the trihydrate accommodates three water molecules in energetically distinct positions, leading to a stepwise dehydration process. The monoclinic structure of the dihydrate, however, features two energetically equivalent water molecules, resulting in a single-step dehydration. This structural difference also influences the subsequent decomposition of the anhydrous oxalate, with the trihydrate precursor favoring the formation of a mixture of manganese oxides, while the dihydrate precursor predominantly yields Mn₃O₄ under specific conditions. These findings are crucial for controlling the synthesis of manganese-based materials with desired properties.

References

• 1. researchgate.net [researchgate.net]
• 2. rsc.org [rsc.org]
• 3. jetir.org [jetir.org]

A Technical Guide to the Spectroscopic Analysis of Manganese Oxalate via FTIR and Raman

This technical guide provides an in-depth exploration of the characterization of manganese oxalate (B1200264) using Fourier-Transform Infrared (FTIR) and Raman spectroscopy. It is intended for researchers, scientists, and professionals in drug development and materials science who utilize these techniques for structural elucidation and quality control.

Introduction to Manganese Oxalate and Spectroscopic Analysis

Manganese oxalate (MnC₂O₄) is an inorganic compound that exists in various hydrated forms, most commonly as the dihydrate (MnC₂O₄·2H₂O) and trihydrate (MnC₂O₄·3H₂O).[1] It serves as a crucial precursor in the synthesis of manganese oxides, which have applications in batteries, catalysis, and magnetic materials.[2][3]

Vibrational spectroscopy, encompassing both FTIR and Raman techniques, provides a powerful, non-destructive means to investigate the molecular structure of manganese oxalate. These methods probe the vibrational modes of the molecule's constituent bonds. FTIR spectroscopy measures the absorption of infrared radiation by the sample, while Raman spectroscopy measures the inelastic scattering of monochromatic light. Together, they offer a comprehensive vibrational profile of the material, revealing information about the oxalate anion, the metal-oxygen coordination, and the presence of crystalline water.[4][5]

Molecular Structure and Vibrational Modes

The spectroscopic signature of manganese oxalate is dominated by the vibrations of the oxalate anion (C₂O₄²⁻) and the coordinated water molecules. The key structural features giving rise to characteristic spectral bands are:

• Oxalate Anion (C₂O₄²⁻): The oxalate ligand contains C-C, C-O, and C=O bonds. Its vibrations include symmetric and asymmetric stretching (ν) and bending (δ) modes. The coordination of the oxalate ion to the manganese(II) center influences the frequencies of these vibrations.

• Manganese-Oxygen Bonds (Mn-O): The coordination of both the oxalate ion and water molecules to the Mn²⁺ ion results in low-frequency vibrations characteristic of the Mn-O bonds.

• Water of Hydration (H₂O): The presence of water molecules in the crystal lattice is clearly identified by O-H stretching and H-O-H bending vibrations.

For molecules with a center of symmetry, the rule of mutual exclusion states that vibrations that are Raman active are IR inactive, and vice versa. This principle can be useful in determining the symmetry of the oxalate ion within the crystal structure.[6]

Experimental Protocols

Detailed and reproducible experimental procedures are critical for accurate spectroscopic analysis.

Synthesis of Manganese Oxalate (α-MnC₂O₄·2H₂O)

A common method for synthesizing manganese oxalate is through a direct co-precipitation reaction.[7]

• Reactants: Manganese(II) salt (e.g., manganese chloride, MnCl₂) and a soluble oxalate (e.g., oxalic acid, H₂C₂O₄, or ammonium (B1175870) oxalate, (NH₄)₂C₂O₄).

• Procedure:

  • Prepare an aqueous solution of a manganese(II) salt, such as manganese chloride (MnCl₂).[8]

  • Prepare an aqueous solution of oxalic acid (H₂C₂O₄).[8]

  • Slowly add the oxalic acid solution to the manganese chloride solution under constant stirring at room temperature.[7]

  • A precipitate of manganese oxalate will form immediately.

  • Continue stirring for a set period (e.g., 1-2 hours) to ensure complete reaction and improve crystallinity.

  • Collect the resulting pinkish-white crystals by filtration.

  • Wash the crystals several times with deionized water to remove any unreacted ions, followed by a final wash with a solvent like acetone (B3395972) or ethanol (B145695) to facilitate drying.[9]

  • Dry the product in an oven at a low temperature (e.g., 60-80 °C) or in a desiccator to obtain the hydrated manganese oxalate powder.

FTIR Spectroscopy Protocol

FTIR spectra are typically acquired using the Attenuated Total Reflectance (ATR) or KBr pellet method.

• Instrumentation: A Fourier-Transform Infrared Spectrometer equipped with a suitable detector (e.g., DTGS).

• ATR-FTIR Method:

  • Sample Preparation: Place a small amount of the finely ground manganese oxalate powder directly onto the ATR crystal (e.g., diamond).

  • Data Acquisition: Apply pressure to ensure good contact between the sample and the crystal.

  • Parameters: Collect the spectrum over a mid-IR range of 4000–400 cm⁻¹ with a resolution of 4 cm⁻¹. Co-add multiple scans (e.g., 64 or 128) to achieve a high signal-to-noise ratio.[10]

  • Background: Record a background spectrum of the clean, empty ATR crystal prior to sample analysis.

Raman Spectroscopy Protocol

Raman spectroscopy provides complementary information to FTIR, particularly for symmetric vibrations.

• Instrumentation: A Raman microscope or spectrometer equipped with a monochromatic laser source.

• Procedure:

  • Sample Preparation: Mount a small amount of the manganese oxalate powder on a microscope slide or in a sample holder.

  • Laser Excitation: Irradiate the sample using a laser, for example, a frequency-doubled Nd:YAG laser at 532 nm or a 785 nm diode laser.[11][12]

  • Data Acquisition: Focus the laser onto the sample and collect the scattered light using a high-resolution spectrometer. The spectral range should cover the expected vibrational modes (e.g., 100–3500 cm⁻¹).

  • Parameters: Adjust laser power and acquisition time to obtain a good quality spectrum while avoiding sample degradation or fluorescence.

Data Presentation and Interpretation

The quantitative data obtained from FTIR and Raman spectroscopy are summarized below. These peak positions are characteristic of hydrated manganese oxalate.

FTIR Spectral Data

The FTIR spectrum of hydrated manganese oxalate is characterized by strong absorptions from the oxalate group and water molecules.

Wavenumber (cm⁻¹)	Intensity	Vibrational Assignment	Reference
~3385	Broad, Strong	ν(O-H) of crystalline water	[2]
~1638 - 1590	Strong	νₐₛ(C=O) of oxalate	[2][9]
~1361	Strong	νₛ(C-O) + ν(C-C)	[2]
~1320	Strong	νₛ(C-O) + δ(O-C=O)	[9]
~790 - 805	Strong	δ(O-C=O) + ν(Mn-O)	[2][9]
~518 - 540	Medium	ν(Mn-O) + ring deformation	[2][9]

ν = stretching; δ = bending; as = asymmetric; s = symmetric

Raman Spectral Data

The Raman spectrum provides complementary data, often showing strong signals for symmetric vibrations.

Wavenumber (cm⁻¹)	Intensity	Vibrational Assignment	Reference
~3335	Medium	ν(O-H) of crystalline water	[2]
~1610	Strong	νₐₛ(C=O) of oxalate	[2]
~1470	Very Strong	νₛ(C=O)	[2]
~903	Medium	ν(C-C)	[2]
~516	Strong	ν(Mn-O) + ring deformation	[2]

Visualized Workflows and Relationships

Diagrams generated using Graphviz provide clear visual representations of the experimental and logical processes involved in the analysis.

Caption: A flowchart of the experimental workflow for manganese oxalate analysis.

Caption: Relationship between molecular structure and spectroscopic signatures.

Conclusion

FTIR and Raman spectroscopy are indispensable and complementary techniques for the analysis of manganese oxalate. They provide rapid and reliable information for structural confirmation, identification of hydration states, and assessment of purity. The characteristic spectral fingerprints detailed in this guide serve as a robust reference for researchers in materials science and pharmaceutical development, facilitating accurate characterization and quality control of manganese oxalate and its derivative materials.

References

• 1. researchgate.net [researchgate.net]
• 2. Proton solvent-controllable synthesis of manganese oxalate anode material for lithium-ion batteries - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03669F [pubs.rsc.org]
• 3. pubs.aip.org [pubs.aip.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Vibrational Analysis of Manganese(II) Oxalates Hydrates: An In Silico Statistical Approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 7. pubs.aip.org [pubs.aip.org]
• 8. jetir.org [jetir.org]
• 9. rsc.org [rsc.org]
• 10. mdpi.com [mdpi.com]
• 11. kops.uni-konstanz.de [kops.uni-konstanz.de]
• 12. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Magnetic Properties of Manganese(II) Oxalate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Manganese(II) oxalate (B1200264) (MnC₂O₄) is an inorganic compound that exists in several hydrated forms, most commonly as the dihydrate (MnC₂O₄·2H₂O).[1][2] This pale pink crystalline solid serves as a crucial precursor in the synthesis of various manganese oxides, which have significant applications in catalysis, energy storage, and materials science.[2] For researchers in drug development and biosciences, manganese-based materials are of interest for applications such as contrast agents in magnetic resonance imaging (MRI). The magnetic properties of manganese(II) oxalate itself are a subject of scientific interest, stemming from the behavior of the high-spin Mn²⁺ ions within its crystal lattice. This guide provides a comprehensive overview of these magnetic properties, detailing the underlying structural basis, quantitative magnetic data, and the experimental protocols used for characterization.

Crystal Structure and Magnetic Interactions

The magnetic properties of manganese(II) oxalate are intrinsically linked to its crystal structure. The most common form, α-MnC₂O₄·2H₂O, possesses a one-dimensional chain-like structure.[3] In this arrangement, the manganese (Mn²⁺) ions are in a distorted octahedral coordination environment. Each Mn²⁺ ion is axially coordinated to two water molecules and equatorially to four oxygen atoms from bridging oxalate anions.[3] These oxalate ligands act as bridges between adjacent manganese centers, creating chains that run along the c-axis of the crystal.[4]

This specific arrangement of atoms is crucial for magnetic interactions. The primary mechanism governing the magnetic behavior is superexchange, an indirect exchange interaction between non-adjacent Mn²⁺ ions that is mediated by the oxygen atoms of the oxalate bridges. In the case of α-MnC₂O₄·2H₂O, this interaction between the manganese ions is predominantly antiferromagnetic, meaning the magnetic moments of adjacent Mn²⁺ ions tend to align in opposite directions (anti-parallel) at low temperatures.[5] Theoretical calculations based on density functional theory (DFT) support that the antiferromagnetic (AFM) ordering represents the lowest energy configuration for this system.[3][4]

Quantitative Magnetic Data

The magnetic behavior of manganese(II) oxalate can be quantified through several key parameters. The magnetic susceptibility follows the Curie-Weiss law at temperatures above the ordering temperature, which is characteristic of paramagnetic materials.[6][7] The Mn²⁺ ion in a high-spin state (S=5/2) is the source of its paramagnetic nature.[3]

Magnetic Parameter	Value	Compound Form	Notes
Curie Constant (C)	4.75 cm³ K mol⁻¹	[MnC₂O₄]·0.5H₂O	Indicates the strength of the paramagnetic response.[6]
Weiss Constant (θ)	-34.77 K	[MnC₂O₄]·0.5H₂O	The negative value confirms the presence of antiferromagnetic interactions between Mn²⁺ ions.[6]
Néel Temperature (Tₙ)	9.9(2) K	[MnC₂O₄]·0.5H₂O	The critical temperature below which the material undergoes a transition from a paramagnetic to an antiferromagnetically ordered state.[6]
Effective Magnetic Moment (μ_eff)	~5.85 μ_B	[MnC₂O₄]·0.5H₂O	Slightly lower than the spin-only value (5.92 μ_B), which is consistent with antiferromagnetic coupling.[6]
g-factor	~2.015	Mn(II) Complex	Characteristic of Mn(II) in an octahedral site symmetry.

Experimental Protocols and Characterization

A multi-technique approach is essential for a thorough understanding of the magnetic properties of manganese(II) oxalate. The following sections detail the primary experimental methods used for its synthesis and characterization.

Synthesis of Manganese(II) Oxalate Dihydrate

A common and straightforward method for synthesizing MnC₂O₄·2H₂O is through a precipitation reaction.[2]

Protocol:

• Reagent Preparation: Prepare aqueous solutions of a soluble manganese(II) salt (e.g., manganese(II) chloride, MnCl₂) and an oxalate source (e.g., potassium oxalate, K₂C₂O₄).

• Precipitation: Under controlled conditions of temperature (e.g., 25 °C) and pH (e.g., 3.0 ± 0.1), slowly add the oxalate solution to the manganese salt solution with continuous stirring. A pale pink precipitate of manganese(II) oxalate will form immediately due to its low solubility.

• Aging: Allow the mixture to stir for a set period (e.g., 24 hours) to ensure complete reaction and to control particle morphology.

• Isolation and Purification: Isolate the precipitate by filtration. Wash the collected solid multiple times with deionized water to remove any unreacted ions.

• Drying: Dry the purified product in air or under a vacuum at a low temperature to obtain the final MnC₂O₄·2H₂O crystalline powder.

Magnetic Susceptibility Measurement

Magnetic susceptibility measurements are fundamental to characterizing the magnetic response of a material to an applied magnetic field. Techniques like the Gouy method, Faraday method, or the use of a SQUID (Superconducting Quantum Interference Device) magnetometer are common.[6][8][9]

General Protocol (using a Magnetic Susceptibility Balance, e.g., Evan's Balance):

• Instrument Calibration: Calibrate the instrument using a standard sample with a known magnetic susceptibility.[10]

• Sample Preparation: A precisely weighed amount of the powdered manganese(II) oxalate sample is packed uniformly into a sample tube to a specific length.[11][12]

• Measurement:

  • Measure the response of the empty sample tube with the magnetic field off (W₁) and on (W₂).[13]

  • Measure the response of the packed sample tube with the magnetic field off (W₆) and on (W₇).[13]

  • Record the temperature at which the measurement is performed.[13]

• Data Analysis: The raw data is used to calculate the mass susceptibility (χ_g), which is then converted to the molar susceptibility (χ_m).[9] By performing these measurements over a range of temperatures (e.g., 1.8 K to 300 K), the relationship between susceptibility and temperature can be determined, allowing for the calculation of the Curie and Weiss constants.[6]

Neutron Diffraction

While X-ray diffraction provides information about the atomic crystal structure, neutron diffraction is uniquely powerful for determining magnetic structures.[14][15] Neutrons possess a magnetic moment that interacts with the magnetic moments of the atoms in a material, allowing for the direct observation of magnetic ordering.[15]

Experimental Workflow:

• Sample Preparation: A powder sample of manganese(II) oxalate is loaded into a sample holder (e.g., a vanadium can).[16]

• Data Collection:

  • A diffraction pattern is collected at a temperature above the magnetic ordering temperature (in the paramagnetic state) to determine the pure nuclear structure.[17]

  • A second diffraction pattern is collected at a very low temperature (e.g., below 10 K), well below the Néel temperature.[16] In this pattern, new diffraction peaks, known as magnetic Bragg peaks, will appear at positions related to the magnetic unit cell.[17]

• Structure Refinement: The positions and intensities of the nuclear and magnetic Bragg peaks are analyzed. By comparing the patterns collected above and below the Néel temperature, the magnetic structure—including the orientation and arrangement of the Mn²⁺ magnetic moments—can be determined and refined using software like FullProf.[16][17]

Electron Paramagnetic Resonance (EPR) Spectroscopy

EPR spectroscopy is a technique that probes paramagnetic species, making it highly suitable for studying the Mn²⁺ (S=5/2) ions in manganese(II) oxalate. It provides detailed information about the electronic structure and the local environment of the manganese ions.[10][18]

General Protocol:

• Sample Preparation: A small amount of the powdered manganese(II) oxalate is placed in a quartz EPR tube.

• Data Acquisition: The sample is placed within the EPR spectrometer's resonant cavity. The instrument applies a constant microwave frequency (e.g., X-band) while sweeping an external magnetic field.[10]

• Spectral Analysis: The resulting EPR spectrum for a Mn(II) complex typically shows a characteristic six-line hyperfine pattern.[18] This splitting arises from the interaction of the unpaired electron spins with the manganese nucleus (I=5/2).[18] Analysis of the spectrum allows for the determination of the g-factor and the hyperfine coupling constant (A), which provide insights into the electronic structure and coordination environment of the Mn²⁺ ion.[10]

Visualizing Workflows and Relationships

To clarify the interconnectedness of the synthesis, characterization, and underlying principles, the following diagrams are provided.

References

• 1. Manganese oxalate - Wikipedia [en.wikipedia.org]
• 2. MANGANESE(II) OXALATE DIHYDRATE (MNOX) - Ataman Kimya [atamanchemicals.com]
• 3. Manganese oxalates - structure-based Insights [degruyterbrill.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. rsc.org [rsc.org]
• 7. Curie–Weiss law - Wikipedia [en.wikipedia.org]
• 8. dalalinstitute.com [dalalinstitute.com]
• 9. fizika.si [fizika.si]
• 10. rjpn.org [rjpn.org]
• 11. scribd.com [scribd.com]
• 12. Magnetic Susceptibility of Coordination Compounds in the General Chemistry Laboratory [article.sapub.org]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Neutron diffraction - Wikipedia [en.wikipedia.org]
• 15. researchgate.net [researchgate.net]
• 16. bib-pubdb1.desy.de [bib-pubdb1.desy.de]
• 17. neutrons2.ornl.gov [neutrons2.ornl.gov]
• 18. EPR Spectrum Analysis of DPPH and MnCl2 - IJFMR [ijfmr.com]

Unveiling the Past: A Technical Guide to the Historical Synthesis of Manganese Oxalate

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the historical synthesis of manganese oxalate (B1200264), a compound that has transitioned from a simple inorganic preparation to a precursor for advanced materials. By examining methodologies from the 19th and early 20th centuries, this document provides a foundational understanding of the evolution of its synthesis, offering valuable insights for today's researchers in materials science and drug development.

Introduction

Manganese oxalate (MnC₂O₄), a pink crystalline solid, has been a subject of chemical synthesis for well over a century.[1] Historically, its preparation was primarily centered around the straightforward principle of precipitation, reacting a soluble manganese(II) salt with an oxalate source. While the fundamental reaction remains the same, the nuances of historical experimental protocols, including the choice of reagents, control of reaction conditions, and methods of purification, offer a compelling narrative of the progression of inorganic chemical synthesis. This guide aims to reconstruct these historical methods, providing detailed experimental protocols, quantitative data, and a visualization of the chemical pathways involved.

Historical Synthesis Methods

The primary and most historically significant method for synthesizing manganese oxalate is through a double decomposition reaction in an aqueous solution. This method relies on the low solubility of manganese oxalate in water, which causes it to precipitate out of the solution upon the mixing of appropriate reagents.

Method 1: Precipitation using Alkali Metal Oxalates

This was a common and straightforward method in the 19th and early 20th centuries. It involves the reaction of a soluble manganese(II) salt, such as manganese(II) chloride or manganese(II) sulfate (B86663), with an alkali metal oxalate, typically sodium oxalate or ammonium (B1175870) oxalate.

Reaction Pathway:

Figure 1: Precipitation of Manganese Oxalate using Sodium Oxalate.

Experimental Protocol:

A detailed reconstruction of a typical late 19th-century experimental protocol is as follows:

• Preparation of Manganese(II) Chloride Solution: A solution of manganese(II) chloride was prepared by dissolving a known quantity of the salt in distilled water. The concentration would typically be in the range of 0.5 M to 1 M.

• Preparation of Sodium Oxalate Solution: A stoichiometric equivalent of sodium oxalate was dissolved in a separate volume of distilled water to create a solution of similar concentration.

• Precipitation: The sodium oxalate solution was slowly added to the manganese(II) chloride solution with constant stirring. A pale pink precipitate of manganese oxalate would form immediately.

• Digestion: The mixture was often gently heated and allowed to stand for a period, a process known as digestion. This was done to encourage the growth of larger crystals, which were easier to filter and wash.

• Isolation and Washing: The precipitate was then collected by filtration, typically using filter paper. It was washed repeatedly with distilled water to remove soluble impurities, primarily sodium chloride.

• Drying: The collected manganese oxalate was then dried, often in a drying oven at a temperature around 100-110 °C, to yield the dihydrate form (MnC₂O₄·2H₂O).[1]

Method 2: Precipitation using Oxalic Acid

An alternative historical method involved the direct use of oxalic acid as the precipitating agent. This method required careful control of the solution's acidity (pH).

Reaction Pathway:

Figure 2: Precipitation of Manganese Oxalate using Oxalic Acid.

Experimental Protocol:

• Preparation of Manganese(II) Sulfate Solution: A solution of manganese(II) sulfate was prepared in distilled water.

• Preparation of Oxalic Acid Solution: A solution of oxalic acid was prepared separately.

• Precipitation: The oxalic acid solution was added to the manganese(II) sulfate solution. To ensure complete precipitation, the acidity of the solution was often adjusted by the addition of a weak base, such as ammonia (B1221849) or sodium carbonate, to neutralize the sulfuric acid formed during the reaction and shift the equilibrium towards the formation of the insoluble manganese oxalate.

• Isolation and Purification: The subsequent steps of digestion, filtration, washing, and drying were similar to those described in Method 1.

Quantitative Data from Historical Synthesis

The quantitative analysis of manganese oxalate in the 19th and early 20th centuries was crucial for determining its composition and purity. Gravimetric analysis was the predominant technique.

Parameter	Method	Typical Historical Value/Observation
Composition	Gravimetric analysis by ignition	Upon strong heating, manganese oxalate decomposes to manganese(II) oxide (MnO). By measuring the initial mass of the oxalate and the final mass of the oxide, the percentage of manganese could be determined, confirming the formula MnC₂O₄.
Waters of Hydration	Gravimetric analysis by drying	By carefully heating the hydrated salt at a temperature just above 100 °C, the loss of water could be measured, allowing for the determination of the number of water molecules of hydration. The dihydrate (with two water molecules) was the most commonly reported form.[1]
Solubility in Water	Qualitative and early quantitative	Described as "sparingly soluble" or "insoluble" in most 19th-century texts. Early quantitative measurements were challenging but established its low solubility.
Purity	Qualitative observation and testing	The purity was often assessed by the color of the precipitate (a pale, uniform pink was desired) and the absence of detectable chloride or sulfate ions in the filtrate after washing (tested with silver nitrate (B79036) and barium chloride, respectively).

Experimental Workflow

The general workflow for the historical synthesis of manganese oxalate can be visualized as a series of sequential steps, each critical for the successful isolation of a pure product.

Figure 3: General Experimental Workflow for Manganese Oxalate Synthesis.

Conclusion

The historical synthesis of manganese oxalate, while seemingly simple by modern standards, laid the groundwork for understanding precipitation reactions and the preparation of pure inorganic compounds. The meticulous attention to detail in washing and drying, as well as the use of gravimetric analysis for characterization, highlights the foundational principles of classical chemistry. For contemporary researchers, this historical perspective not only offers a deeper appreciation for the evolution of synthetic techniques but also provides a solid starting point for developing novel synthesis strategies for advanced manganese-based materials. The fundamental principles of controlling precipitation, crystal growth, and purity, established over a century ago, remain as relevant today as they were in the nascent years of modern chemistry.

References

• 1. Manganese oxalate - Wikipedia [en.wikipedia.org]

Navigating the Risks: A Technical Guide to the Safe Handling of Manganese Oxalate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Manganese oxalate (B1200264), a compound utilized in various research and development applications, presents a unique set of health and safety challenges due to the combined toxicities of both manganese and oxalate ions. Chronic exposure to manganese is associated with neurotoxicity, leading to a condition known as manganism, which resembles Parkinson's disease. Oxalates, on the other hand, can cause acute systemic toxicity and are known to form insoluble calcium oxalate crystals, which can lead to kidney damage. This in-depth technical guide provides a comprehensive overview of the health and safety considerations essential for the safe handling of manganese oxalate in a laboratory setting. It covers toxicological data, occupational exposure limits, detailed experimental protocols for assessing toxicity, and an exploration of the cellular signaling pathways implicated in manganese and oxalate toxicity. This guide is intended to equip researchers, scientists, and drug development professionals with the knowledge necessary to implement safe work practices and mitigate the risks associated with this chemical.

Toxicological Profile

Manganese oxalate is classified as harmful if swallowed or in contact with skin.[1][2][3] It can cause skin and serious eye irritation, and may cause respiratory irritation.[4] Furthermore, there is a suspicion that it may cause genetic defects and damage fertility or the unborn child.[4] Prolonged or repeated exposure can cause damage to organs.[4]

Acute Toxicity

Quantitative data on the acute toxicity of manganese oxalate is limited. However, data from studies on other manganese compounds and related assessments provide valuable insights.

Parameter	Value	Species	Route	Reference
Dermal LD50 (Manganese Oxalate)	>2000 mg/kg bw	Rat	Dermal	[5]
Oral LD50 (Manganese Dichloride Tetrahydrate)	1484 mg/kg	Rat	Oral	[1]
Oral LD50 (Manganese Acetate)	3730 mg/kg	Rat	Oral	[1]
Oral LD50 (Manganese Sulfate Solution)	2150 mg/kg	Rat	Oral	[6]
Inhalation LC50 (Manganese Sulfate)	>4.45 mg/L (4 hours)	Rat	Inhalation	[5]
Inhalation LC50 (Manganese Chelate of Lysine)	>1 - ≤5 mg/L (4 hours)	Rat	Inhalation	[7]

LD50: Lethal Dose, 50%; LC50: Lethal Concentration, 50%; bw: body weight.

Chronic Toxicity

The primary concern with chronic exposure to manganese is neurotoxicity. Inhaled manganese can be transported directly to the brain, bypassing the metabolic processes in the liver.[8] This can lead to a neurological disorder known as manganism, which presents with symptoms similar to Parkinson's disease, including tremors, difficulty walking, and facial muscle spasms.[8]

The oxalate component poses a risk of kidney damage due to the formation of insoluble calcium oxalate crystals.[9] Ingested oxalates can bind with calcium in the body, potentially leading to the formation of kidney stones and, in severe cases, kidney damage.[9]

Occupational Exposure Limits

Currently, there are no specific occupational exposure limits (OELs) for manganese oxalate. Therefore, the limits for manganese and its inorganic compounds should be adhered to.

Organization	Limit	Notes
OSHA (PEL)	5 mg/m³	Ceiling limit for manganese compounds and fume.[10]
ACGIH (TLV-TWA)	0.02 mg/m³	For respirable fraction of manganese.[11]
ACGIH (TLV-TWA)	0.1 mg/m³	For inhalable fraction of manganese.[11]

OSHA: Occupational Safety and Health Administration; PEL: Permissible Exposure Limit; ACGIH: American Conference of Governmental Industrial Hygienists; TLV-TWA: Threshold Limit Value - Time-Weighted Average.

Safe Handling and Personal Protective Equipment (PPE)

Given the hazardous nature of manganese oxalate, stringent safety protocols are mandatory.

• Engineering Controls: Handle manganese oxalate in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation of dust.[4][12]

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear chemical safety goggles or a face shield.[4][12]

  • Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat or other protective clothing to prevent skin contact.[12]

  • Respiratory Protection: If the potential for airborne dust exists and engineering controls are insufficient, a NIOSH-approved respirator appropriate for the exposure level should be used.[13]

• Hygiene Practices: Wash hands thoroughly after handling. Do not eat, drink, or smoke in areas where manganese oxalate is handled or stored.[4][14]

First Aid Measures

In case of exposure, immediate action is critical.

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.[12]

• Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while removing contaminated clothing. Seek medical attention if irritation persists.[4]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[12]

Experimental Protocols

The following are detailed methodologies for key experiments relevant to assessing the toxicity of manganese oxalate.

Acute Dermal Toxicity (Adapted from OECD Guideline 402)[12][15]

This test assesses the potential for a substance to cause harm when in contact with the skin.

• Animal Selection: Use healthy, young adult rats (8-12 weeks old) of a single sex.[15]

• Preparation: Approximately 24 hours before the test, shave the dorsal area of the trunk of the animals (about 10% of the body surface area).[15]

• Dose Application: Apply a single dose of manganese oxalate (e.g., a limit dose of 2000 mg/kg body weight) uniformly over the shaved area. The substance should be held in contact with the skin using a porous gauze dressing and non-irritating tape for 24 hours.[12][15]

• Observation: Observe the animals for signs of toxicity and mortality at regular intervals for at least 14 days. Record any changes in skin, fur, eyes, and behavior.[15]

• Data Analysis: The LD50 is determined as the dose at which 50% of the animals die. If no mortality is observed at the limit dose, further testing at higher doses may not be necessary.[15]

Cell Viability Assay (MTT Assay)[16]

This assay measures the metabolic activity of cells as an indicator of cell viability.

• Cell Seeding: Seed cells (e.g., a neuronal cell line for neurotoxicity studies) in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treatment: Expose the cells to various concentrations of manganese oxalate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours at 37°C.[16]

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan (B1609692) crystals.[16]

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the untreated control.

Assessment of Apoptosis (TUNEL Assay)[2][17]

The TUNEL (Terminal deoxynucleotidyl transferase dUTP Nick End Labeling) assay detects DNA fragmentation, a hallmark of apoptosis.

• Sample Preparation: Fix cells or tissue sections with 4% paraformaldehyde and permeabilize with a detergent like Triton X-100.[17]

• TUNEL Reaction: Incubate the samples with a reaction mixture containing Terminal Deoxynucleotidyl Transferase (TdT) and labeled dUTPs (e.g., fluorescently labeled).[2] The TdT enzyme will add the labeled dUTPs to the 3'-hydroxyl ends of fragmented DNA.[2]

• Detection: Visualize the labeled DNA fragments using fluorescence microscopy.[17]

• Analysis: Quantify the number of TUNEL-positive (apoptotic) cells relative to the total number of cells (e.g., counterstained with DAPI).

Western Blot for p38 MAPK Activation[4]

This technique is used to detect the phosphorylation (activation) of the p38 MAP kinase.

• Protein Extraction: Lyse treated and untreated cells in a buffer containing protease and phosphatase inhibitors to preserve protein phosphorylation.[4]

• Protein Quantification: Determine the protein concentration of each lysate using a standard method like the BCA assay.

• SDS-PAGE: Separate equal amounts of protein from each sample by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).[4]

• Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).[4]

• Immunoblotting:

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for the phosphorylated form of p38 MAPK.[4]

  • Wash the membrane and incubate with a secondary antibody conjugated to an enzyme (e.g., HRP).[4]

• Detection: Add a chemiluminescent substrate and capture the signal using an imaging system.[4]

• Analysis: Quantify the band intensity. To normalize the data, the membrane is often stripped and re-probed with an antibody for total p38 MAPK.[4]

qRT-PCR for HIF-1α Expression[10]

Quantitative reverse transcription PCR (qRT-PCR) is used to measure the mRNA expression levels of Hypoxia-Inducible Factor-1 alpha (HIF-1α).

• RNA Extraction: Isolate total RNA from treated and untreated cells.

• Reverse Transcription: Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcriptase enzyme.[18]

• qPCR: Perform quantitative PCR using the synthesized cDNA, specific primers for HIF-1α, and a fluorescent dye (e.g., SYBR Green).[10] The amplification of the target gene is monitored in real-time.[10]

• Data Analysis: Normalize the expression of HIF-1α to a stable housekeeping gene (e.g., β-actin or GAPDH). The relative expression levels are then calculated using the ΔΔCt method.[10]

Assessment of Oxidative Stress[20]

Oxidative stress can be measured by detecting reactive oxygen species (ROS).

• Cell Preparation: Culture cells in a suitable format (e.g., 96-well plate).

• Probe Loading: Load the cells with a fluorescent probe that is sensitive to ROS, such as 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA).[19]

• Treatment: Expose the cells to manganese oxalate.

• Fluorescence Measurement: Measure the increase in fluorescence over time using a fluorescence microplate reader or fluorescence microscope. The oxidation of DCFH-DA by ROS results in the formation of the highly fluorescent compound dichlorofluorescein (DCF).[19]

• Data Analysis: Quantify the fluorescence intensity as an indicator of the level of intracellular ROS.

Signaling Pathways and Mechanisms of Toxicity

The toxicity of manganese oxalate is a composite of the effects of both manganese and oxalate ions, which can trigger complex cellular signaling cascades leading to cell damage and death.

Manganese-Induced Neurotoxicity

Manganese-induced neurotoxicity is primarily characterized by oxidative stress and neuroinflammation.

Caption: Manganese-induced neurotoxicity signaling pathway.

Excess intracellular manganese leads to the generation of reactive oxygen species (ROS), which in turn activates the p38 mitogen-activated protein kinase (MAPK) signaling pathway.[4] This activation can lead to the stabilization and nuclear accumulation of hypoxia-inducible factor-1 alpha (HIF-1α), a transcription factor that can initiate apoptosis.[4] Concurrently, ROS can also promote neuroinflammation, often through the activation of pathways like NF-κB, further contributing to neuronal cell death.[14]

Oxalate-Induced Cellular Toxicity

Oxalate toxicity is strongly associated with mitochondrial dysfunction and the generation of oxidative stress.

Caption: Oxalate-induced cellular toxicity pathway.

Oxalate can activate lipid signaling pathways, which in turn disrupt mitochondrial function.[15] This mitochondrial dysfunction leads to an increase in the production of reactive oxygen species (ROS) and a decrease in the mitochondrial membrane potential.[15] The release of pro-apoptotic factors like cytochrome c from the mitochondria activates caspases, ultimately leading to programmed cell death (apoptosis) or necrosis.[15]

Experimental Workflow for In Vitro Toxicity Assessment

A logical workflow is essential for systematically evaluating the toxicity of manganese oxalate in a cellular model.

Caption: In vitro toxicity assessment workflow for manganese oxalate.

This workflow begins with treating a suitable cell culture with varying concentrations of manganese oxalate over different time points. Initial assessments of cell viability and apoptosis are conducted. Based on these results, further investigations into the underlying mechanisms, such as oxidative stress and the activation of specific signaling pathways, are performed. The final step involves a comprehensive analysis and interpretation of all collected data.

Conclusion

Manganese oxalate is a hazardous substance that requires careful and informed handling. The dual toxicity of manganese and oxalate ions necessitates a multi-faceted safety approach, encompassing robust engineering controls, appropriate personal protective equipment, and strict adherence to safe work practices. For researchers and professionals in drug development, a thorough understanding of the toxicological properties and the cellular mechanisms of action is paramount for both personal safety and the integrity of experimental outcomes. By implementing the guidelines and protocols outlined in this technical guide, the risks associated with handling manganese oxalate can be effectively managed, ensuring a safe and productive research environment.

References

• 1. hydratechnm.org [hydratechnm.org]
• 2. opentrons.com [opentrons.com]
• 3. sinobiological.com [sinobiological.com]
• 4. benchchem.com [benchchem.com]
• 5. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 6. atsdr.cdc.gov [atsdr.cdc.gov]
• 7. edepot.wur.nl [edepot.wur.nl]
• 8. testinglab.com [testinglab.com]
• 9. Acute Dermal Toxicity OECD 402 - Altogen Labs [altogenlabs.com]
• 10. Regulation of hypoxia-inducible factor-1α by NF-κB - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. nucro-technics.com [nucro-technics.com]
• 13. benchchem.com [benchchem.com]
• 14. Acute dermal toxicity-402 | PPTX [slideshare.net]
• 15. scribd.com [scribd.com]
• 16. broadpharm.com [broadpharm.com]
• 17. creative-bioarray.com [creative-bioarray.com]
• 18. tandfonline.com [tandfonline.com]
• 19. Measurement of Oxidative Stress Markers In Vitro Using Commercially Available Kits - Measuring Oxidants and Oxidative Stress in Biological Systems - NCBI Bookshelf [ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of Manganese Oxalate Nanoparticles via Precipitation: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of manganese oxalate (B1200264) nanoparticles through the precipitation method. This method is a versatile, cost-effective, and scalable approach for producing manganese oxalate nanoparticles with controlled morphologies, which serve as crucial precursors for the synthesis of various manganese oxide nanoparticles with widespread applications in biomedical and industrial fields.

Introduction

Manganese oxalate (MnC₂O₄) nanoparticles are of significant interest as precursors for the synthesis of manganese oxide nanoparticles (e.g., MnO, Mn₂O₃, Mn₃O₄).[1] The precipitation method offers a straightforward route to produce manganese oxalate nanoparticles with tunable characteristics by controlling various reaction parameters. Subsequent thermal decomposition of these manganese oxalate nanoparticles allows for the formation of different manganese oxide phases, which have promising applications in catalysis, energy storage, and biomedicine, including as contrast agents for magnetic resonance imaging (MRI) and in drug delivery systems.[1][2]

Experimental Protocols

This section details the methodologies for the synthesis of manganese oxalate nanoparticles via precipitation.

Protocol 1: Synthesis of Manganese Oxalate Nanorods/Nanosheets

This protocol describes the synthesis of manganese oxalate nanorods or nanosheets by controlling the solvent system.[3]

Materials:

• Manganese(II) acetate (B1210297) tetrahydrate (Mn(CH₃COO)₂·4H₂O)

• Oxalic acid dihydrate (H₂C₂O₄·2H₂O)

• Dimethyl sulfoxide (B87167) (DMSO)

• Deionized water

• Ethanol (B145695)

• Ethylene (B1197577) glycol

Procedure:

• Prepare Solution A: Dissolve 20 mmol of oxalic acid dihydrate in 75 ml of DMSO.

• Prepare Solution B, C, or D:

  • For Microrods: Dissolve 20 mmol of manganese(II) acetate tetrahydrate in 25 ml of deionized water (Solution B).

  • For Nanosheets: Dissolve 20 mmol of manganese(II) acetate tetrahydrate in 25 ml of ethanol (Solution C).

  • For Nanorods: Dissolve 20 mmol of manganese(II) acetate tetrahydrate in 25 ml of ethylene glycol (Solution D).

• Precipitation: Add Solution B, C, or D dropwise to Solution A while vigorously stirring at 40 °C.

• Reaction: Continue stirring for 10 minutes to allow for the formation of a precipitate.

• Washing: Filter the precipitate and wash it with deionized water.

• Drying: Dry the resulting hydrated manganese oxalate precursor under vacuum at 150 °C for 3 hours to obtain dehydrated manganese oxalate nanoparticles.[3]

Protocol 2: Synthesis of α-MnC₂O₄·2H₂O Microcrystals

This protocol details the synthesis of α-manganese oxalate dihydrate microcrystals at room temperature.[4]

Materials:

• Manganese(II) sulfate (B86663) monohydrate (MnSO₄·H₂O)

• Sodium oxalate (Na₂C₂O₄)

• Deionized water

Procedure:

• Prepare Reactant Solutions:

  • Prepare a 0.065 M solution of MnSO₄·H₂O in deionized water.

  • Prepare a 0.0195 M solution of Na₂C₂O₄ in deionized water.

• Precipitation: Combine the reactant solutions at a 3:10 volumetric ratio (MnSO₄ solution to Na₂C₂O₄ solution) to achieve an equimolar initial reactant concentration of 0.015 M.

• Reaction: The reaction proceeds at room temperature (approximately 20 °C) and a pH of around 7.[4] An indirect pathway is observed where a less stable MnC₂O₄·3H₂O initially precipitates and then transforms into α-MnC₂O₄·2H₂O.[4]

• Collection: The resulting α-MnC₂O₄·2H₂O crystals can be collected by filtration.

Data Presentation

The following table summarizes the quantitative data from the described synthesis protocols.

Parameter	Protocol 1 (Microrods)[3]	Protocol 1 (Nanosheets)[3]	Protocol 1 (Nanorods)[3]	Protocol 2 (Microcrystals)[4]
Manganese Precursor	Manganese(II) acetate tetrahydrate	Manganese(II) acetate tetrahydrate	Manganese(II) acetate tetrahydrate	Manganese(II) sulfate monohydrate
Precipitating Agent	Oxalic acid dihydrate	Oxalic acid dihydrate	Oxalic acid dihydrate	Sodium oxalate
Solvent System	DMSO / Deionized water	DMSO / Ethanol	DMSO / Ethylene glycol	Deionized water
Temperature	40 °C	40 °C	40 °C	Room Temperature (~20 °C)
pH	Not specified	Not specified	Not specified	~7
Resulting Morphology	Microrods	Nanosheets	Nanorods	Microcrystals (initially needles, transforming to prisms)

Visualizations

Caption: Experimental workflow for the synthesis of manganese oxalate nanoparticles.

Caption: Thermal decomposition of manganese oxalate to various manganese oxides.

Applications in Research and Drug Development

Manganese oxalate nanoparticles primarily serve as a versatile precursor for the synthesis of various manganese oxide nanoparticles, which have significant applications in the biomedical field.

• MRI Contrast Agents: Manganese oxide nanoparticles, particularly MnO and Mn₃O₄, are being extensively investigated as T1-weighted MRI contrast agents.[2] Their paramagnetic properties can enhance the relaxation rate of water protons, leading to brighter signals in MRI images. The use of manganese-based nanoparticles is considered a promising alternative to gadolinium-based contrast agents due to potential toxicity concerns associated with gadolinium.

• Drug Delivery Systems: The porous structure and high surface area of manganese oxide nanoparticles make them suitable candidates for drug delivery applications.[2] Drugs can be loaded onto the nanoparticles and released in a controlled manner, potentially targeted to specific sites within the body. The pH-sensitive nature of some manganese oxides can be exploited for drug release in the acidic tumor microenvironment.

• Theranostics: The combination of diagnostic (MRI contrast) and therapeutic (drug delivery) capabilities in a single nanoparticle system is known as theranostics. Manganese oxide nanoparticles are being explored for such dual-modality applications, allowing for simultaneous imaging and treatment of diseases like cancer.

Characterization of Manganese Oxalate Nanoparticles

To ensure the desired properties of the synthesized manganese oxalate nanoparticles and the subsequent manganese oxide nanoparticles, a thorough characterization is essential.

• X-ray Diffraction (XRD): Used to determine the crystal structure and phase purity of the manganese oxalate and the resulting manganese oxides.[5]

• Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM): These techniques are employed to visualize the morphology, size, and size distribution of the nanoparticles.

• Fourier-Transform Infrared Spectroscopy (FTIR): FTIR analysis can confirm the presence of oxalate groups and the formation of metal-oxide bonds after thermal decomposition.

• Thermogravimetric Analysis (TGA): TGA is used to study the thermal decomposition behavior of the manganese oxalate precursor and to determine the appropriate calcination temperatures for the synthesis of specific manganese oxide phases.

References

• 1. researchgate.net [researchgate.net]
• 2. Applications and Biological Activity of Nanoparticles of Manganese and Manganese Oxides in In Vitro and In Vivo Models - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Proton solvent-controllable synthesis of manganese oxalate anode material for lithium-ion batteries - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03669F [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Sol-Gel Synthesis of Manganese Oxalate Precursors

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the synthesis of manganese oxalate (B1200264) precursors using the sol-gel method. This technique offers a versatile and low-temperature route to produce fine, high-purity powders that serve as intermediates in the fabrication of various manganese-based nanomaterials. The controlled synthesis of these precursors is critical for tailoring the properties of the final manganese oxide materials used in catalysis, energy storage, and biomedical applications.

Introduction

The sol-gel process is a wet-chemical technique used for the fabrication of solid materials from a chemical solution that acts as a precursor for an integrated network (gel) of either discrete particles or network polymers.[1] In the context of manganese oxalate synthesis, a manganese salt is hydrolyzed and condensed with oxalic acid to form a colloidal suspension (sol), which then evolves into a gel-like network. This method allows for fine control over the product's chemical composition and microstructure at relatively low temperatures.[2] Manganese oxalate, commonly in its dihydrate form (MnC₂O₄·2H₂O), is a key precursor for producing various manganese oxides (e.g., MnO, Mn₂O₃, Mn₃O₄) through subsequent thermal decomposition (calcination).[2][3] The morphology and particle size of the final oxide are heavily influenced by the characteristics of the oxalate precursor.

Synthesis Overview

The sol-gel synthesis of manganese oxalate precursors typically involves the reaction of a manganese salt (manganese acetate (B1210297) or manganese chloride) with oxalic acid in a suitable solvent, such as ethanol (B145695) or a mixture of dimethyl sulfoxide (B87167) (DMSO) and a protonic solvent.[2][4] The process can be broken down into the following key stages:

• Sol Formation: Dissolution of the manganese precursor and oxalic acid in the solvent.

• Gelation: Gradual addition of one solution to the other to initiate the formation of a thick gel.

• Aging: Allowing the gel to rest for a period to strengthen the network structure.

• Drying: Removal of the solvent from the gel to obtain the manganese oxalate powder.

• Calcination (Optional): Thermal decomposition of the manganese oxalate to yield manganese oxide nanoparticles.

Experimental Protocols

Below are two detailed protocols for the sol-gel synthesis of manganese oxalate precursors using different manganese salts.

Protocol 1: Using Manganese Acetate Tetrahydrate

This protocol is adapted from a comparative study on the synthesis of manganese oxide nanoparticles.[2]

Materials:

• Manganese acetate tetrahydrate (Mn(CH₃COO)₂·4H₂O)

• Oxalic acid dihydrate (H₂C₂O₄·2H₂O)

• Ethanol (absolute)

• Deionized water

Equipment:

• Beakers

• Magnetic stirrer with hot plate

• Thermometer

• Burette or dropping funnel

• Buchner funnel and filter paper

• Drying oven

Procedure:

• Prepare the Manganese Sol: Dissolve a specific amount of manganese acetate tetrahydrate in 200 ml of ethanol in a beaker. Heat the solution to 35 °C while stirring continuously for 30 minutes to obtain a clear sol.[2]

• Prepare the Oxalic Acid Solution: In a separate beaker, prepare a solution of oxalic acid by dissolving it in 200 ml of ethanol.[2]

• Initiate Gelation: Gradually add the oxalic acid solution to the warm manganese acetate sol drop by drop using a burette while maintaining constant stirring. A thick gel will start to form.[2]

• Drying: Transfer the resulting gel to a suitable container and dry it in a hot air oven at 80 °C for 20 hours. This will yield snow-white flakes or powder of manganese oxalate.[2]

Protocol 2: Using Manganese Chloride Tetrahydrate

This protocol is based on a similar sol-gel process, substituting manganese acetate with manganese chloride.[2]

Materials:

• Manganese chloride tetrahydrate (MnCl₂·4H₂O)

• Oxalic acid dihydrate (H₂C₂O₄·2H₂O)

• Ethanol (absolute)

• Deionized water

Equipment:

• Same as in Protocol 1.

Procedure:

• Prepare the Manganese Sol: Dissolve a specific amount of manganese chloride tetrahydrate in 200 ml of ethanol in a beaker. Heat the solution to 35 °C and stir for 30 minutes to form the sol.[2]

• Prepare the Oxalic Acid Solution: Prepare a solution of oxalic acid in 200 ml of ethanol as described in Protocol 1.[2]

• Initiate Gelation: Slowly add the oxalic acid solution to the manganese chloride sol with continuous stirring to form a thick gel.[2]

• Drying: Dry the gel in a hot air oven at 80 °C for 20 hours to obtain the manganese oxalate precursor as a white powder.[2]

Data Presentation

The properties of the final manganese oxide nanoparticles are highly dependent on the initial manganese precursor used in the sol-gel synthesis of the manganese oxalate intermediate. The following table summarizes the characteristics of the manganese oxide nanoparticles obtained after calcining the manganese oxalate precursors synthesized from different starting materials.

Manganese Precursor	Solvent System	Drying Temperature (°C)	Calcination Temperature (°C)	Final Product	Particle Size (nm)	Morphology
Manganese Acetate	Ethanol	80	High Temperature	Mn₂O₃	29.7	Interlaced plates with a leaf-like structure
Manganese Chloride	Ethanol	80	High Temperature	Mn₃O₄	60.6	Cubic structure
Manganese Acetate	DMSO/Water	150 (vacuum)	N/A	MnC₂O₄·2H₂O	Microrods	Microrods
Manganese Acetate	DMSO/Ethylene Glycol	150 (vacuum)	N/A	MnC₂O₄·H₂O	Nanorods	Nanorods
Manganese Acetate	DMSO/Ethanol	150 (vacuum)	N/A	MnC₂O₄·H₂O	Nanosheets	Nanosheets

Note: The particle sizes for the manganese oxides were calculated from XRD data.[2] The morphologies of the manganese oxalate precursors were observed to be dependent on the solvent system used.[4]

Characterization of Manganese Oxalate Precursors

The synthesized manganese oxalate precursors can be characterized using various analytical techniques to determine their physical and chemical properties.

• X-ray Diffraction (XRD): To identify the crystalline phase of the manganese oxalate (e.g., MnC₂O₄·2H₂O) and to estimate the crystallite size.[5]

• Scanning Electron Microscopy (SEM): To visualize the morphology and particle size of the manganese oxalate powder.[2]

• Thermogravimetric Analysis (TGA): To determine the thermal decomposition behavior of the manganese oxalate and to identify the temperature at which it transforms into manganese oxide.[6]

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the characteristic functional groups of the oxalate and water molecules in the precursor.[7]

Visualizations

Experimental Workflow for Sol-Gel Synthesis

Caption: Workflow for the sol-gel synthesis of manganese oxalate precursors.

Signaling Pathway: From Precursors to Gel

Caption: Formation of the manganese oxalate gel network from precursors.

References

• 1. Sol–gel process - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Nanorods of manganese oxalate: a single source precursor to different manganese oxide nanoparticles (MnO, Mn2O3, Mn3O4) - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Proton solvent-controllable synthesis of manganese oxalate anode material for lithium-ion batteries - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03669F [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. jetir.org [jetir.org]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for Hydrothermal Synthesis of Manganese Oxalate Crystals

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the hydrothermal method for the synthesis of manganese oxalate (B1200264) crystals. This document includes detailed experimental protocols, a summary of key synthesis parameters and their influence on crystal properties, and potential applications, particularly relevant to materials science and drug development.

Introduction to Hydrothermal Synthesis of Manganese Oxalate

The hydrothermal method is a versatile technique for the synthesis of crystalline materials from aqueous solutions under conditions of high temperature and pressure. This method allows for precise control over the size, morphology, and crystallinity of the resulting particles. Manganese oxalate (MnC₂O₄) crystals, and their subsequent conversion to various manganese oxides, are of significant interest for applications in catalysis, energy storage, and biomedical fields.

Manganese oxalate serves as a key precursor for the production of various manganese oxides (e.g., MnO, Mn₂O₃, Mn₃O₄) through thermal decomposition.[1][2] The morphology and properties of the final manganese oxide are heavily influenced by the characteristics of the initial manganese oxalate crystals. Therefore, controlling the crystal growth of manganese oxalate via the hydrothermal method is crucial for tailoring the properties of the end material.

Potential Applications in Drug Development

While direct applications of manganese oxalate in pharmaceuticals are not widespread, its role as a precursor and the broader context of manganese in medicine are noteworthy for drug development professionals:

• Precursor for Nanomaterials: Manganese oxalate is a precursor for synthesizing manganese oxide nanoparticles with various morphologies.[1] These nanoparticles are being explored for biomedical applications, including:

  • Drug Delivery: Manganese dioxide nanoparticles have been investigated for their potential in controlled drug release systems.[3]

  • Magnetic Resonance Imaging (MRI): Manganese-based materials can act as contrast agents in MRI due to the paramagnetic properties of manganese.[2]

• Catalysis in Drug Synthesis: Manganese compounds are recognized as effective and low-cost catalysts in the synthesis of pharmaceutical precursors, such as fluoroketones, which are important in the development of anti-cancer and other drugs.[1][4]

• Biomedical Research: Manganese oxides derived from manganese oxalate are studied for their potential in treating diseases related to oxidative stress due to their reactive oxygen species (ROS) scavenging capabilities.[2]

• Manganese in Biological Systems: Manganese is an essential trace element involved in numerous enzymatic processes. Various manganese salts, such as manganese gluconate and sulfate, are utilized in pharmaceutical supplements.

Experimental Protocols

This section provides detailed protocols for the hydrothermal synthesis of manganese oxalate crystals.

Protocol 1: Synthesis of [MnC₂O₄]·0.5H₂O

This protocol is adapted from a documented hydrothermal synthesis of a manganese oxalate hydrate.[5]

Materials:

• Manganese(II) acetate (B1210297) tetrahydrate (Mn(OAc)₂·4H₂O)

• Malonic acid (CH₂(COOH)₂)

• Oxalic acid dihydrate (H₂C₂O₄·2H₂O)

• Distilled water

• Anhydrous acetone

Equipment:

• 23 mL Teflon-lined stainless steel autoclave

• Oven capable of maintaining 150°C

• Filtration apparatus (e.g., Büchner funnel and flask)

• pH meter or pH paper

Procedure:

• In a beaker, prepare a mixture of:

  • 0.2451 g (1 mmol) of Mn(OAc)₂·4H₂O

  • 0.2081 g (2 mmol) of malonic acid

  • 0.1261 g (1 mmol) of H₂C₂O₄·2H₂O

  • 15 mL of distilled water

• Stir the mixture until all solids are dissolved.

• Measure and record the initial pH of the solution (expected to be around 2).

• Transfer the solution to a 23 mL Teflon-lined autoclave.

• Seal the autoclave and place it in an oven preheated to 150°C.

• Maintain the temperature for 3 days.

• After 3 days, turn off the oven and allow the autoclave to cool down to room temperature naturally.

• Carefully open the autoclave and measure the final pH of the solution (expected to be around 4).

• Collect the resulting pink crystals by filtration.

• Wash the crystals thoroughly with distilled water, followed by a wash with anhydrous acetone.

• Dry the collected crystals in the air.

Expected Yield: Approximately 90.0 mg (59% yield).[5]

Influence of Hydrothermal Parameters on Crystal Growth

The properties of manganese oxalate crystals can be tuned by controlling various parameters during the hydrothermal synthesis. While specific quantitative data for the hydrothermal synthesis of manganese oxalate is limited, the following sections summarize the expected effects based on studies of similar systems, such as the solvothermal synthesis of manganese oxalate and the hydrothermal synthesis of manganese oxides and other oxalates.

Precursor Selection

The choice of manganese precursor can significantly influence the morphology of the final product. For the hydrothermal synthesis of γ-MnO₂, different manganese salts (MnSO₄·H₂O, MnCl₂·4H₂O, and Mn(OAc)₂·4H₂O) under the same reaction conditions resulted in distinct morphologies (star-like, sheet-like, and cross-like, respectively). This suggests that the anion of the manganese salt plays a role in the crystal growth process.

Temperature and Reaction Time

Temperature and reaction time are critical parameters that affect the crystallinity, particle size, and morphology of the synthesized crystals.

• Temperature: In the hydrothermal synthesis of manganese ferrite (B1171679) nanoparticles, an increase in reaction temperature led to an increase in particle size.[6] Similarly, for plutonium(IV) oxalate decomposition, higher temperatures in both hydrothermal and thermal methods resulted in larger crystallite sizes.[7]

• Reaction Time: Longer reaction times generally promote crystal growth, leading to larger particle sizes. For manganese ferrite nanoparticles, increasing the reaction time resulted in larger particles.[6] In the synthesis of manganese oxides, longer hydrothermal times led to the formation of pure nanowires from a mixture of nanocubes and nanowires.[8]

pH of the Solution

The pH of the reaction mixture can have a profound effect on the crystal phase and morphology.

• In the synthesis of manganese oxides, varying the pH from 8 to 10 resulted in a mixture of γ-MnOOH nanowires and Mn₃O₄ nanoparticles, whereas a pure γ-MnOOH phase was obtained at a lower pH.[8]

• For calcium oxalate crystals, a pH greater than 5.0 was associated with the formation of the dihydrate form (weddellite).[9]

Solvent Composition (in Solvothermal Systems)

While the focus here is on hydrothermal (aqueous) systems, insights from solvothermal syntheses are valuable. In the precipitation of manganese oxalate, the use of different protonic solvents (water, ethanol, ethylene (B1197577) glycol) in a DMSO co-solvent system led to the formation of different morphologies (nanosheets, microrods, and nanorods, respectively).[10]

Data Presentation

The following tables summarize the quantitative data found in the literature regarding the synthesis of manganese oxalate and related compounds.

Table 1: Hydrothermal Synthesis of [MnC₂O₄]·0.5H₂O [5]

Parameter	Value
Manganese Precursor	Mn(OAc)₂·4H₂O (1 mmol)
Oxalate Source	H₂C₂O₄·2H₂O (1 mmol)
Additive	Malonic Acid (2 mmol)
Solvent	Distilled Water (15 mL)
Temperature	150°C
Time	3 days
Initial pH	~2
Final pH	~4
Product	Pink crystals of [MnC₂O₄]·0.5H₂O
Yield	59%

Table 2: Effect of Solvent on Manganese Oxalate Morphology (Solvothermal Method) [10]

Protonic Solvent	Resulting Morphology	Reversible Capacity (after 600 cycles at 15C)
Water	Nanosheets	666 mAh g⁻¹
Ethylene Glycol	Nanorods	777 mAh g⁻¹
Ethanol	Microrods	211 mAh g⁻¹

Visualizations

The following diagrams illustrate the experimental workflow and the general chemical relationship in the hydrothermal synthesis of manganese oxalate.

Caption: Experimental workflow for the hydrothermal synthesis of manganese oxalate crystals.

Caption: Chemical pathway from aqueous ions to manganese oxalate and manganese oxides.

References

• 1. researchgate.net [researchgate.net]
• 2. Nanorods of manganese oxalate: a single source precursor to different manganese oxide nanoparticles (MnO, Mn2O3, Mn3O4) - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. The Effect of Hydrothermal Reaction Time on the Antibacterial Activity of Synthesized Manganese Oxide Nanoparticles | Journal of Environmental Nanotechnology [nanoient.org]
• 5. rsc.org [rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Factors determining types and morphologies of calcium oxalate crystals: molar concentrations, buffering, pH, stirring and temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Proton solvent-controllable synthesis of manganese oxalate anode material for lithium-ion batteries - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Reverse-Micellar Synthesis of Manganese Oxalate Nanorods

For Researchers, Scientists, and Drug Development Professionals

Introduction

Manganese oxalate (B1200264) nanorods are of significant interest as versatile precursors for the synthesis of various manganese oxide nanoparticles, which exhibit promising applications in biomedical fields, including drug delivery and cancer therapy.[1][2] The reverse-micellar synthesis route offers a robust method for producing high-quality, single-phase manganese oxalate nanorods with controlled morphology.[3][4] This document provides detailed application notes and experimental protocols for the synthesis of manganese oxalate nanorods via the reverse micellar technique.

Principle of Reverse-Micellar Synthesis

Reverse micelles are nanosized water droplets dispersed in a continuous oil phase, stabilized by a surfactant and often a co-surfactant.[5] These aqueous cores act as nanoreactors, allowing for the precise control of particle nucleation and growth.[5] In the synthesis of manganese oxalate nanorods, two separate microemulsions are typically prepared: one containing the manganese salt and the other containing the oxalate source. When these two microemulsions are mixed, the collision and fusion of the reverse micelles bring the reactants into contact, leading to the precipitation of manganese oxalate within the confined space of the nanoreactors, which guides the formation of rod-shaped nanostructures.

Applications in Drug Development

While manganese oxalate nanorods themselves are not typically used directly in drug delivery, they serve as crucial precursors for the synthesis of various manganese oxide nanoparticles (e.g., MnO, Mn₂O₃, and Mn₃O₄) through controlled thermal decomposition.[6][7] These manganese oxide nanoparticles have garnered significant attention in cancer diagnosis and therapy.[8][9]

Manganese-based nanomaterials are being explored as:

• Drug Delivery Vehicles: The porous structure and high surface area of manganese oxide nanoparticles make them suitable carriers for anticancer drugs.[8][9]

• Tumor Microenvironment Modulators: Manganese oxide nanoparticles can react with the acidic and hydrogen peroxide-rich tumor microenvironment to generate oxygen, alleviating hypoxia and enhancing the efficacy of therapies like photodynamic therapy.[8]

• Bioimaging Agents: The paramagnetic properties of manganese ions released from these nanoparticles make them potential contrast agents for magnetic resonance imaging (MRI).[9]

The synthesis of manganese oxalate nanorods is the foundational step to obtaining these medically relevant manganese oxide nanoparticles with controlled size and shape.

Experimental Protocols

Materials

• Manganese (II) salt (e.g., Manganese (II) chloride or Manganese (II) acetate)

• Oxalic acid or Ammonium oxalate

• Cetyltrimethylammonium bromide (CTAB) - Surfactant

• n-Butanol or n-Pentanol - Co-surfactant

• Cyclohexane or Isooctane - Oil phase

• Deionized water

• Chloroform (B151607)

• Methanol (B129727)

Preparation of Microemulsions

Microemulsion A (Manganese Source):

• Prepare a stock solution of the manganese salt (e.g., 0.1 M Manganese (II) chloride) in deionized water.

• In a sealed container, dissolve CTAB in the chosen oil phase (e.g., cyclohexane).

• Add the co-surfactant (e.g., n-butanol) to the CTAB/oil mixture.

• To this organic mixture, add the aqueous solution of the manganese salt.

• Stir the mixture vigorously until a clear and stable microemulsion is formed.

Microemulsion B (Oxalate Source):

• Prepare a stock solution of the oxalate source (e.g., 0.1 M Ammonium oxalate) in deionized water.

• Prepare the organic phase with CTAB and the co-surfactant in the same proportions as Microemulsion A.

• To this organic mixture, add the aqueous solution of the oxalate source.

• Stir the mixture vigorously until a clear and stable microemulsion is formed.

Synthesis of Manganese Oxalate Nanorods

• Slowly add Microemulsion B to Microemulsion A under constant stirring.

• Allow the reaction mixture to stir for an extended period (e.g., 12-15 hours) at room temperature to ensure complete reaction and nanorod formation.

• After stirring, a precipitate of manganese oxalate nanorods will have formed.

• Separate the precipitate from the solution by centrifugation.

• Wash the precipitate multiple times with a mixture of chloroform and methanol (e.g., 1:1 v/v) to remove the surfactant, co-surfactant, and any unreacted precursors.

• Dry the final product, the manganese oxalate nanorods, at room temperature or under vacuum.

Data Presentation

The following table summarizes typical experimental parameters for the reverse-micellar synthesis of manganese oxalate nanorods.

Parameter	Value / Range	Reference
Microemulsion Composition
Surfactant	CTAB	[3][4]
Co-surfactant	n-Butanol, n-Pentanol	[10][11]
Oil Phase	Cyclohexane, Isooctane	[10]
Reactant Concentrations
Manganese Salt (aqueous)	0.1 M
Oxalate Source (aqueous)	0.1 M
Reaction Conditions
Temperature	Room Temperature	[6]
Stirring Time	12 - 15 hours
Resulting Nanorod Dimensions
Diameter	~100 nm	[7]
Length	~2.5 µm	[7]
Post-Synthesis Processing
Washing Solvents	Chloroform/Methanol (1:1)
Drying	Room Temperature / Vacuum	[6]

Visualizations

Experimental Workflow

Caption: Workflow for the reverse-micellar synthesis of manganese oxalate nanorods.

Precursor to Therapeutic Nanoparticles

Caption: Conversion of manganese oxalate nanorods to functional manganese oxide nanoparticles.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. researchwithrowan.com [researchwithrowan.com]
• 4. Nanorods of manganese oxalate: a single source precursor to different manganese oxide nanoparticles (MnO, Mn2O3, Mn3O4) - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Microemulsion Synthesis of Superparamagnetic Nanoparticles for Bioapplications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. ias.ac.in [ias.ac.in]
• 8. Frontiers | Research Advance in Manganese Nanoparticles in Cancer Diagnosis and Therapy [frontiersin.org]
• 9. Recent Advances of Manganese-Based Hybrid Nanomaterials for Cancer Precision Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. etheses.bham.ac.uk [etheses.bham.ac.uk]

Application Notes and Protocols: Manganese Oxide (MnO) Nanoparticles from a Manganese Oxalate Precursor

For Researchers, Scientists, and Drug Development Professionals

Abstract

Manganese oxide (MnO) nanoparticles are gaining significant attention in biomedical applications due to their unique magnetic and chemical properties. These nanoparticles serve as promising candidates for advanced drug delivery systems and as contrast agents in magnetic resonance imaging (MRI). A common and effective method for synthesizing MnO nanoparticles involves the use of manganese oxalate (B1200264) (MnC₂O₄) as a precursor. This document provides detailed application notes and experimental protocols for the synthesis of MnO nanoparticles via the thermal decomposition of manganese oxalate, and their application in drug delivery and bioimaging.

Introduction

Manganese oxide nanoparticles exhibit several advantages for biomedical applications. Their biocompatibility and biodegradability make them a safer alternative to some conventional nanomaterials. In drug delivery, MnO nanoparticles can be engineered to release therapeutic agents in response to specific stimuli within the tumor microenvironment, such as lower pH. Furthermore, the paramagnetic nature of manganese ions allows for their use as T1-weighted contrast agents in MRI, enabling high-resolution anatomical imaging. The synthesis of MnO nanoparticles from a manganese oxalate precursor is a versatile method that allows for control over particle size and morphology.

Data Presentation

Table 1: Synthesis Parameters and Resulting Nanoparticle Characteristics

Precursor	Synthesis Method	Atmosphere	Temperature (°C)	Time (h)	Average Particle Size (nm)	Resulting Oxide Phase	Reference
Manganese Acetate (B1210297)	Sol-gel followed by thermal decomposition	Air	High	-	29.7	Mn₃O₄	[1]
Manganese Oxalate	Thermal Decomposition	Helium	335-350	-	-	MnO	[2]
Manganese Oxalate	Reverse-micellar followed by thermal decomposition	Vacuum	-	12	28	MnO	[3]
Manganese Oxalate	Reverse-micellar followed by thermal decomposition	Air	450	6	50	α-Mn₂O₃	[3]
Manganese Oxalate	Reverse-micellar followed by thermal decomposition	Nitrogen	500	8	100	Mn₃O₄	[3]

Table 2: Performance of MnO-based Nanoparticles in Biomedical Applications

Application	Nanoparticle System	Key Performance Metric	Finding	Reference
Drug Delivery	Doxorubicin-loaded MnO₂ nanosheets	Cumulative Drug Release	~67% release at pH 5.0 in 48h	[4]
MRI Contrast Agent	PEGylated MnO nanoparticles	r₁ relaxivity	4.4 mM⁻¹s⁻¹	[5]
MRI Contrast Agent	Ultrasmall MnO@ZDS nanoparticles	r₁ relaxivity	15.6 mM⁻¹s⁻¹	[6]

Experimental Protocols

Protocol 1: Synthesis of Manganese Oxalate Precursor

This protocol describes the synthesis of manganese oxalate dihydrate from manganese acetate, which serves as the precursor for MnO nanoparticles.[1]

Materials:

• Manganese(II) acetate tetrahydrate (Mn(CH₃COO)₂·4H₂O)

• Oxalic acid (H₂C₂O₄)

• Ethanol (B145695)

• Deionized water

• Beakers

• Magnetic stirrer

• Centrifuge

• Drying oven

Procedure:

• Prepare a solution of manganese(II) acetate by dissolving a specific molar amount in deionized water.

• Prepare a stoichiometric equivalent solution of oxalic acid in a mixture of deionized water and ethanol.

• Slowly add the oxalic acid solution to the manganese acetate solution while stirring continuously.

• A precipitate of manganese oxalate will form. Continue stirring for 2 hours to ensure complete reaction.

• Collect the precipitate by centrifugation.

• Wash the precipitate with deionized water and then with ethanol to remove any unreacted precursors.

• Dry the resulting manganese oxalate powder in an oven at 80°C overnight.

Protocol 2: Synthesis of MnO Nanoparticles by Thermal Decomposition

This protocol details the thermal decomposition of the manganese oxalate precursor to form MnO nanoparticles.[2][3]

Materials:

• Manganese oxalate powder (from Protocol 1)

• Tube furnace with gas flow control

• Quartz tube

• Inert gas (Helium or Nitrogen) or vacuum system

Procedure:

• Place a known amount of the dried manganese oxalate powder into a quartz boat and position it in the center of the tube furnace.

• Purge the tube with an inert gas (e.g., Helium or Nitrogen) for at least 30 minutes to remove any oxygen. Alternatively, evacuate the tube to create a vacuum.

• Heat the furnace to a temperature in the range of 335-350°C under the inert atmosphere or vacuum.[2]

• Hold the temperature for a specified duration (e.g., 2-4 hours) to ensure complete decomposition of the manganese oxalate to MnO.

• After the reaction is complete, cool the furnace down to room temperature under the inert atmosphere or vacuum.

• The resulting black powder is MnO nanoparticles.

Protocol 3: Loading of Doxorubicin (B1662922) onto Manganese Oxide Nanoparticles

This protocol outlines a general procedure for loading the chemotherapeutic drug Doxorubicin (DOX) onto manganese oxide nanoparticles for drug delivery applications.[7][8]

Materials:

• Manganese oxide nanoparticles

• Doxorubicin hydrochloride (DOX·HCl)

• Phosphate-buffered saline (PBS)

• Triethylamine (B128534) (TEA)

• Magnetic stirrer

• Centrifuge

Procedure:

• Disperse the synthesized manganese oxide nanoparticles in a suitable solvent, such as methanol.

• Dissolve DOX·HCl in the same solvent. To neutralize the HCl and facilitate loading, a small amount of a base like triethylamine can be added.[7]

• Mix the nanoparticle dispersion and the DOX solution and stir for 24 hours at room temperature in the dark to allow for the loading of DOX onto the nanoparticles.

• Collect the DOX-loaded nanoparticles by centrifugation.

• Wash the nanoparticles with PBS to remove any unloaded DOX.

• Resuspend the DOX-loaded nanoparticles in a suitable buffer for storage or further use.

Visualizations

Caption: Workflow for the synthesis of MnO nanoparticles and their application in drug delivery.

Caption: Signaling pathway for MnO nanoparticles as an MRI contrast agent.

References

• 1. researchgate.net [researchgate.net]
• 2. Kinetics of thermal decomposition of manganese(ii) oxalate | CoLab [colab.ws]
• 3. Nanorods of manganese oxalate: a single source precursor to different manganese oxide nanoparticles (MnO, Mn2O3, Mn3O4) - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Preparation of C6 cell membrane-coated doxorubicin conjugated manganese dioxide nanoparticles and its targeted therapy application in glioma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Manganese Oxide Nanoparticles As MRI Contrast Agents In Tumor Multimodal Imaging And Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Synergistic response of PEG coated manganese dioxide nanoparticles conjugated with doxorubicin for breast cancer treatment and MRI application - Arabian Journal of Chemistry [arabjchem.org]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Mn₂O₃ and Mn₃O₄ from Manganese Oxalate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of manganese(III) oxide (Mn₂O₃) and manganese(II,III) oxide (Mn₃O₄) nanoparticles through the thermal decomposition of manganese oxalate (B1200264) (MnC₂O₄). The controlled synthesis of these manganese oxides is crucial for various applications, including catalysis, energy storage, and biomedical research, where particle size, morphology, and crystal phase purity are critical parameters.

Introduction

Manganese oxides exist in various oxidation states, with Mn₂O₃ and Mn₃O₄ being two of the most stable and important phases. The thermal decomposition of manganese oxalate serves as a reliable and reproducible method for the preparation of these oxides. The final product is highly dependent on the calcination temperature and the composition of the atmosphere during heating. By carefully controlling these parameters, it is possible to selectively synthesize either Mn₂O₃ or Mn₃O₄. This document outlines the necessary steps, from the synthesis of the manganese oxalate precursor to its subsequent calcination to yield the desired manganese oxide.

Data Presentation

The following table summarizes the key quantitative data for the synthesis of Mn₂O₃ and Mn₃O₄ from manganese oxalate, including precursor details and calcination conditions.

Parameter	Manganese(III) Oxide (Mn₂O₃)	Manganese(II,III) Oxide (Mn₃O₄)
Precursor	Manganese Oxalate (MnC₂O₄)	Manganese Oxalate (MnC₂O₄)
Calcination Temperature	450-600 °C	> 900 °C
Atmosphere	Air	Air or Inert Atmosphere (e.g., N₂)
Typical Reaction Time	2 - 6 hours	2 - 6 hours
Resulting Crystal Phase	α-Mn₂O₃ (Bixbyite)	Mn₃O₄ (Hausmannite)
Reported Particle Size	~50 nm	~100 nm

Experimental Protocols

Protocol 1: Synthesis of Manganese Oxalate (MnC₂O₄·2H₂O) Precursor

This protocol describes the preparation of manganese oxalate dihydrate, which serves as the precursor for the synthesis of manganese oxides.

Materials:

• Manganese(II) chloride tetrahydrate (MnCl₂·4H₂O)

• Potassium oxalate monohydrate (K₂C₂O₄·H₂O)

• Hydrochloric acid (HCl)

• Absolute ethanol

• Deionized water

Procedure:

• Prepare aqueous solutions of manganese(II) chloride and potassium oxalate.

• Mix the two solutions with continuous stirring.

• Acidify the resulting solution to a pH of approximately 3.3 by adding hydrochloric acid.[1]

• Heat the mixture to 70 °C for five hours.[1]

• Allow the precipitate to form and settle.

• Filter the precipitate and wash it with a dilute oxalic acid solution, followed by absolute ethanol.[1]

• Dry the obtained manganese oxalate precipitate at 60 °C.[1] The resulting product is manganese oxalate dihydrate (MnC₂O₄·2H₂O).

Protocol 2: Synthesis of Manganese(III) Oxide (α-Mn₂O₃)

This protocol details the thermal decomposition of manganese oxalate to produce α-Mn₂O₃.

Materials:

• Manganese oxalate (MnC₂O₄) precursor

• Furnace with temperature and atmosphere control

Procedure:

• Place a known amount of the dried manganese oxalate precursor into a ceramic crucible.

• Place the crucible in a programmable furnace.

• Heat the precursor in an air atmosphere to a temperature between 450 °C and 600 °C. For instance, calcination at 450 °C for 2 hours is a reported condition.

• Maintain the temperature for a duration of 2 to 6 hours to ensure complete decomposition and phase formation.

• After the calcination period, allow the furnace to cool down to room temperature.

• The resulting reddish-brown to black powder is α-Mn₂O₃.

Protocol 3: Synthesis of Manganese(II,III) Oxide (Mn₃O₄)

This protocol outlines the synthesis of Mn₃O₄ through the thermal decomposition of manganese oxalate at a higher temperature.

Materials:

• Manganese oxalate (MnC₂O₄) precursor

• Furnace with temperature and atmosphere control

Procedure:

• Place a known quantity of the manganese oxalate precursor in a suitable crucible.

• Introduce the crucible into a furnace.

• Heat the sample in air or an inert atmosphere (e.g., nitrogen) to a temperature above 900 °C.

• Hold the temperature constant for 2 to 6 hours to facilitate the complete conversion to the Mn₃O₄ phase.

• Allow the furnace to cool to ambient temperature.

• The final product is a dark brown or black powder of Mn₃O₄.

Mandatory Visualization

The following diagrams illustrate the experimental workflows for the synthesis of the manganese oxalate precursor and the subsequent formation of Mn₂O₃ and Mn₃O₄.

Diagram 1: Workflow for Manganese Oxalate Precursor Synthesis.

Diagram 2: Synthesis of Mn₂O₃ and Mn₃O₄ via Thermal Decomposition.

References

• 1. akjournals.com [akjournals.com]

Application of Manganese Oxalate-Derived Catalysts for Enhanced VOC Oxidation

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of manganese oxalate-derived catalysts in the catalytic oxidation of Volatile Organic Compounds (VOCs). The information compiled is based on findings from recent studies, highlighting the advantages of the oxalate (B1200264) synthesis route for preparing highly active and stable manganese oxide catalysts.

Introduction

Manganese oxides are promising catalysts for the total oxidation of VOCs due to their low cost, high activity, and environmental friendliness.[1] The synthesis method significantly influences the catalyst's physicochemical properties and, consequently, its catalytic performance. The oxalate route is a template-free method used to synthesize mesoporous manganese oxides with high surface areas and well-defined pore structures, which have demonstrated superior catalytic activity in the oxidation of aromatic VOCs such as benzene (B151609), toluene (B28343), and o-xylene.[2][3][4]

The enhanced performance of these catalysts is attributed to a combination of factors, including a high specific surface area, optimal pore size, good low-temperature reducibility, and a favorable distribution of manganese oxidation states.[2] Specifically, a balanced Mn⁴⁺/Mn²⁺ molar ratio is crucial for facilitating the Mn⁴⁺ ↔ Mn³⁺ ↔ Mn²⁺ redox cycle, which is a key factor in the catalytic oxidation process.[2] The general mechanism for VOC oxidation over manganese oxides is often described by the Mars-van Krevelen model, which involves the participation of lattice oxygen.[5][6]

Data Presentation

The following tables summarize the quantitative data on the physicochemical properties and catalytic performance of manganese oxide catalysts prepared via the oxalate route compared to other methods.

Table 1: Comparison of Physicochemical Properties of Manganese Oxide Catalysts

Catalyst Preparation Method	Calcination Temp. (°C)	BET Surface Area (m²/g)	Pore Volume (cm³/g)	Average Pore Size (nm)
Oxalate Route (A-450)	450	355	0.85	9.6
NaOH Route (E-450)	450	128	0.35	10.9
NH₄HCO₃ Route	450	180	0.42	9.3

Data sourced from Tang et al. (2013).[2][3]

Table 2: Catalytic Performance for Benzene Oxidation

Catalyst	T₅₀ (°C)¹	T₉₀ (°C)²
Oxalate Route (A-450)	185	209
NaOH Route (E-450)	295	341
NH₄HCO₃ Route	220	260

¹ T₅₀: Temperature for 50% benzene conversion. ² T₉₀: Temperature for 90% benzene conversion. Data sourced from Tang et al. (2013).[2][3]

Table 3: Catalytic Performance for Different VOCs over Oxalate-Derived MnOx (A-450)

Volatile Organic Compound	T₅₀ (°C)	T₉₀ (°C)
Benzene	185	209
Toluene	190	220
o-Xylene	205	240

Data indicates the high activity of the oxalate-derived catalyst across a range of common aromatic VOCs.

Experimental Protocols

Synthesis of Manganese Oxalate Precursor

This protocol describes the synthesis of the manganese oxalate precursor, which is subsequently calcined to obtain the active manganese oxide catalyst.

Materials:

• Manganese nitrate (B79036) solution (Mn(NO₃)₂, 50 wt%)

• Ammonium oxalate ((NH₄)₂C₂O₄)

• Ethanol

• Deionized water

Procedure:

• Prepare a 0.2 M solution of Mn(NO₃)₂.

• Prepare a 0.24 M solution of (NH₄)₂C₂O₄.

• Under vigorous stirring, add the Mn(NO₃)₂ solution dropwise to the (NH₄)₂C₂O₄ solution.

• Continue stirring the resulting mixture for 4 hours at room temperature.

• Filter the precipitate and wash it thoroughly with deionized water and then with ethanol.

• Dry the obtained manganese oxalate precursor at 80°C overnight.

Preparation of Manganese Oxide Catalyst via Calcination

Equipment:

• Muffle furnace with temperature programming capability.

Procedure:

• Place the dried manganese oxalate precursor in a ceramic crucible.

• Transfer the crucible to the muffle furnace.

• Heat the precursor from room temperature to the desired calcination temperature (e.g., 450°C) at a ramping rate of 2°C/min.[3]

• Hold the temperature at the setpoint for 5 hours to ensure complete decomposition of the oxalate and formation of the manganese oxide.[3]

• Allow the furnace to cool down naturally to room temperature.

• The resulting powder is the manganese oxide catalyst.

Catalytic Activity Testing for VOC Oxidation

This protocol outlines the procedure for evaluating the catalytic performance of the prepared manganese oxide catalyst for the oxidation of a model VOC, such as toluene or benzene.

Equipment:

• Fixed-bed quartz microreactor

• Temperature controller

• Mass flow controllers

• Gas chromatograph (GC) with a Flame Ionization Detector (FID)

Procedure:

• Pack a fixed amount of the catalyst (e.g., 100 mg) into the quartz microreactor, supported by quartz wool.

• Pretreat the catalyst by heating it in a stream of air or an inert gas at a specific temperature to remove any adsorbed impurities.

• Cool the catalyst to the starting reaction temperature (e.g., 100°C).

• Introduce the reactant gas mixture into the reactor. The mixture should consist of the target VOC (e.g., 1000 ppm of benzene), oxygen (e.g., 20 vol%), and a balance of nitrogen. The total flow rate should be set to achieve a desired gas hourly space velocity (GHSV), for instance, 30,000 mL g⁻¹ h⁻¹.

• Analyze the composition of the inlet and outlet gas streams using the gas chromatograph to determine the concentration of the VOC.

• Increase the reaction temperature in a stepwise manner, allowing the system to stabilize at each temperature before taking measurements.

• Calculate the VOC conversion at each temperature using the following formula: Conversion (%) = [(C_in - C_out) / C_in] x 100% where C_in is the inlet concentration of the VOC and C_out is the outlet concentration of the VOC.

Visualizations

The following diagrams illustrate the experimental workflow for catalyst synthesis and the proposed mechanism for VOC oxidation.

Caption: Experimental workflow for catalyst synthesis and performance evaluation.

Caption: Simplified Mars-van Krevelen mechanism for VOC oxidation.

Conclusion

The oxalate synthesis route provides a simple and effective method for producing highly active manganese oxide catalysts for the total oxidation of VOCs. The resulting catalysts exhibit superior performance, particularly at lower temperatures, compared to those prepared by conventional precipitation methods.[2][3] This enhanced activity is linked to the unique mesoporous structure, high surface area, and optimized redox properties of the material.[2] The protocols and data presented herein offer a solid foundation for researchers and scientists working on the development of efficient catalytic systems for air pollution control. The stability and water resistance of these catalysts also suggest their potential for practical applications.[2]

References

• 1. Manganese Catalyst for VOCs-Company News-ZR CATALYST CO., LTD [zr-catalyst.com]
• 2. Oxalate route for promoting activity of manganese oxide catalysts in total VOCs’ oxidation: effect of calcination temperature and preparation method - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 3. Oxalate route for promoting activity of manganese oxide catalysts in total VOCs’ oxidation: effect of calcination temperature and preparation method - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

Characterization of Manganese Oxalate: A Guide to XRD and SEM Analysis

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Manganese oxalate (B1200264) (MnC₂O₄) is a coordination polymer with significant applications in various fields, including as a precursor for the synthesis of manganese oxides used in batteries, catalysis, and magnetic materials.[1][2][3] A thorough characterization of its structural and morphological properties is crucial for controlling the final properties of the derived materials. This document provides detailed protocols for the characterization of manganese oxalate using X-ray Diffraction (XRD) and Scanning Electron Microscopy (SEM).

X-ray Diffraction (XRD) Analysis

XRD is a powerful non-destructive technique used to analyze the crystallographic structure, phase composition, and crystallite size of a material.[2][4] For manganese oxalate, XRD is essential to identify its hydration state (e.g., dihydrate, α-MnC₂O₄·2H₂O) and crystal system (e.g., monoclinic, orthorhombic).[1][5]

Experimental Protocol for XRD

Objective: To obtain the diffraction pattern of a manganese oxalate sample for phase identification and crystallographic analysis.

Materials:

• Manganese oxalate powder sample

• Sample holder (zero-background sample holder recommended)

• Spatula

• Mortar and pestle (if particle size reduction is needed)

Instrumentation:

• Powder X-ray Diffractometer with a Cu Kα radiation source (λ = 1.54056 Å).[6]

Procedure:

• Sample Preparation:

  • Ensure the manganese oxalate sample is a fine, homogeneous powder. If necessary, gently grind the sample using a mortar and pestle.

  • Carefully pack the powder into the sample holder, ensuring a flat and level surface. The packing density should be sufficient to avoid transparency to the X-ray beam but not so dense as to introduce preferred orientation.

• Instrument Setup and Data Acquisition:

  • Power on the X-ray diffractometer and allow the X-ray tube to warm up as per the manufacturer's instructions.

  • Set the following parameters (typical values are provided, but may need optimization):

    • X-ray Source: Cu Kα

    • Voltage: 40 kV

    • Current: 40 mA

    • Scan Range (2θ): 10° to 80°[6]

    • Step Size: 0.02°[6]

    • Scan Speed/Time per Step: 1-5 seconds per step (adjust for desired signal-to-noise ratio)

    • Divergence and Receiving Slits: Use appropriate slit sizes for the desired resolution.

• Data Analysis:

  • The resulting diffraction pattern should be processed to remove background noise.

  • Identify the peak positions (2θ) and intensities.

  • Compare the experimental diffraction pattern with standard diffraction patterns from databases like the Joint Committee on Powder Diffraction Standards (JCPDS) or the International Centre for Diffraction Data (ICDD) to identify the phase of manganese oxalate (e.g., JCPDS No. 25-0544 for α-form manganese oxalate).[7]

  • Perform Rietveld refinement for detailed structural analysis to determine lattice parameters.

  • Calculate the average crystallite size using the Scherrer equation:

    • D = (K * λ) / (β * cos(θ))

    • Where:

      • D = average crystallite size

      • K = Scherrer constant (typically ~0.9)

      • λ = X-ray wavelength

      • β = full width at half maximum (FWHM) of the diffraction peak in radians

      • θ = Bragg angle

Data Presentation: XRD

Table 1: Representative Crystallographic Data for Manganese Oxalate Dihydrate (α-MnC₂O₄·2H₂O)

Parameter	Value	Reference
Crystal System	Monoclinic	[1]
Space Group	C2/c	[1]
JCPDS Card No.	25-0544	[1]

Table 2: Example of Calculated Crystallite Size from XRD Data

Sample	Major Diffraction Peak (2θ)	FWHM (β) in degrees	Crystallite Size (D) in nm
Manganese Oxalate Sample A	18.5°	0.45°	~18
Manganese Oxalate Sample B	18.5°	0.30°	~27

Note: The values in Table 2 are illustrative and will vary depending on the synthesis method.

Scanning Electron Microscopy (SEM) Analysis

SEM is used to visualize the surface morphology, particle size, and shape of the manganese oxalate crystals.[4][8] This is critical as the morphology of the precursor can influence the properties of the final manganese oxide product.[9]

Experimental Protocol for SEM

Objective: To obtain high-resolution images of the surface of a manganese oxalate sample to determine its morphology and particle size distribution.

Materials:

• Manganese oxalate powder sample

• SEM stubs with conductive double-sided carbon tape

• Spatula or fine brush

• Sputter coater with a conductive target (e.g., gold, platinum)

Instrumentation:

• Scanning Electron Microscope

Procedure:

• Sample Preparation:

  • Securely fix a piece of double-sided conductive carbon tape onto an SEM stub.

  • Carefully disperse a small amount of the manganese oxalate powder onto the carbon tape.

  • Gently tap the side of the stub to remove any loose particles, ensuring a monolayer of particles is adhered to the tape.

  • For non-conductive samples like manganese oxalate, it is essential to apply a thin conductive coating to prevent charging under the electron beam. Place the stub in a sputter coater and deposit a thin layer (e.g., 5-10 nm) of gold or another conductive material.

• Imaging:

  • Load the coated sample into the SEM chamber and evacuate to the required vacuum level.

  • Turn on the electron beam and set the accelerating voltage (e.g., 10-20 kV).[10]

  • Adjust the working distance (e.g., 9-14 mm).[10]

  • Focus the electron beam on the sample and adjust the magnification to observe the overall morphology.

  • Capture images at various magnifications to show both the general overview of the particles and the fine details of their surface structure.[10] Use secondary electron (SE) imaging for topographical information.

• Data Analysis:

  • Analyze the captured SEM images to describe the morphology of the manganese oxalate particles (e.g., rhombus-like polyhedra, rods, sheets).[1][9]

  • Use the scale bar on the micrographs to measure the dimensions of a representative number of particles to determine the particle size and size distribution.

Data Presentation: SEM

Table 3: Morphological Characteristics of Manganese Oxalate from SEM

Synthesis Method	Observed Morphology	Average Particle Size	Reference
Precipitation in H₂O-DMSO	Microrods	Several micrometers in length	[1]
Precipitation in Ethylene Glycol-DMSO	Nanorods	-	[1]
Precipitation in Ethanol-DMSO	Nanosheets	-	[1]
Thermal Decomposition Precursor	Rhombus-like Polyhedron	Several micrometers	[9]

Note: The morphology and particle size are highly dependent on the synthesis conditions.

Experimental Workflow and Signaling Pathways

The following diagrams illustrate the logical workflow for the characterization of manganese oxalate.

Caption: Experimental workflow for manganese oxalate characterization.

Caption: Influence of synthesis parameters on material properties.

References

• 1. Proton solvent-controllable synthesis of manganese oxalate anode material for lithium-ion batteries - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03669F [pubs.rsc.org]
• 2. MANGANESE(II) OXALATE DIHYDRATE (MNOX) - Ataman Kimya [atamanchemicals.com]
• 3. Nanorods of manganese oxalate: a single source precursor to different manganese oxide nanoparticles (MnO, Mn2O3, Mn3O4) - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. pubs.aip.org [pubs.aip.org]
• 5. researchgate.net [researchgate.net]
• 6. rsc.org [rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Morphological and Chemical Analysis of Different Types of Calcium Silicate-Based Cements - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Thermogravimetric Analysis of Manganese Oxalate Decomposition

Introduction

Thermogravimetric analysis (TGA) is a powerful analytical technique used to characterize the thermal stability and composition of materials by measuring the change in mass as a function of temperature. This application note provides a detailed protocol and analysis of the thermal decomposition of manganese oxalate (B1200264) dihydrate (MnC₂O₄·2H₂O), a common precursor for the synthesis of various manganese oxides with important applications in catalysis, batteries, and electronics. Understanding the decomposition pathway of manganese oxalate is crucial for controlling the composition and morphology of the final manganese oxide product.

The thermal decomposition of manganese oxalate dihydrate typically proceeds in distinct stages: dehydration, followed by the decomposition of the anhydrous oxalate. The nature of the decomposition products is highly dependent on the atmosphere (inert or oxidative) under which the analysis is performed.

Decomposition Pathway

The decomposition of manganese oxalate dihydrate (MnC₂O₄·2H₂O) involves the initial loss of water molecules, followed by the breakdown of the oxalate group. The process is significantly influenced by the surrounding atmosphere.

• In an inert atmosphere (e.g., Nitrogen, Argon):

  • Dehydration: The two water molecules are lost, forming anhydrous manganese oxalate (MnC₂O₄).

  • Decomposition: The anhydrous oxalate decomposes to form manganese(II) oxide (MnO) and releases carbon monoxide (CO) and carbon dioxide (CO₂) gases.[1][2]

• In an oxidative atmosphere (e.g., Air):

  • Dehydration: Similar to the inert atmosphere, the water molecules are removed first.

  • Decomposition and Oxidation: The decomposition of the anhydrous oxalate is accompanied by the oxidation of Mn(II). The evolved carbon monoxide can also be oxidized to carbon dioxide. This leads to the formation of various manganese oxides, such as Mn₂O₃ or Mn₃O₄, depending on the temperature.[1][2][3]

The following diagram illustrates the decomposition pathways:

Caption: Decomposition pathways of manganese oxalate dihydrate.

Experimental Protocol: Thermogravimetric Analysis

This protocol outlines the steps for performing TGA on manganese oxalate dihydrate.

1. Instrument and Materials:

• Thermogravimetric Analyzer (e.g., SETSYS 2400, SDT thermal analyzer)[2][4]

• Sample pans (e.g., alumina, platinum)

• Manganese oxalate dihydrate (MnC₂O₄·2H₂O) sample

• High-purity nitrogen or argon gas (for inert atmosphere)

• Dry air (for oxidative atmosphere)

2. Experimental Parameters:

• Sample Mass: 5-10 mg

• Temperature Range: Ambient to 800 °C[1][2]

• Heating Rate: 5-10 °C/min. A common rate is 10 °C/min.[2][5]

• Atmosphere:

  • Inert: Nitrogen or Argon, with a flow rate of 60-150 mL/min.[2][4]

  • Oxidative: Air, with a flow rate of 100-150 mL/min.[4]

• Crucible: Alumina crucible.[5]

3. Procedure:

• Turn on the TGA instrument and allow it to stabilize.

• Tare the empty sample pan.

• Accurately weigh 5-10 mg of the manganese oxalate dihydrate sample into the tared pan.

• Place the sample pan into the TGA furnace.

• Set up the experimental method with the desired temperature program and atmosphere.

• Start the TGA run.

• Once the experiment is complete, allow the furnace to cool down.

• Remove the sample pan.

• Analyze the resulting TGA curve (mass vs. temperature).

The following diagram illustrates the experimental workflow:

Caption: TGA experimental workflow.

Data Presentation: Quantitative Analysis

The thermal decomposition of manganese oxalate dihydrate exhibits distinct mass loss steps corresponding to dehydration and decomposition. The theoretical mass losses are calculated based on the stoichiometry of the reactions.

Table 1: Theoretical Mass Loss Calculations

Decomposition Step	Chemical Formula	Molar Mass ( g/mol )	Lost Species	Molar Mass of Lost Species ( g/mol )	Theoretical Mass Loss (%)
Dehydration	MnC₂O₄·2H₂O → MnC₂O₄ + 2H₂O	178.98	2H₂O	36.03	20.13
Decomposition (Inert)	MnC₂O₄ → MnO + CO + CO₂	142.95	CO + CO₂	72.01	50.37 (of anhydrous)
Overall (Inert)	178.98	2H₂O + CO + CO₂	108.04	60.36
Decomposition (Air to Mn₂O₃)	2MnC₂O₄ + 1.5O₂ → Mn₂O₃ + 4CO₂	142.95	-	-	-
Overall (Air to Mn₂O₃)	178.98	-	-	Final Mass: 44.11%

Table 2: Summary of Experimental TGA Data for Manganese Oxalate Decomposition

Atmosphere	Decomposition Stage	Temperature Range (°C)	Observed Mass Loss (%)	Theoretical Mass Loss (%)	Final Product	Reference(s)
Air (Oxidative)	Dehydration	140 - 182	~20%	20.13	MnC₂O₄	[1][2]
Decomposition	230 - 361	Varies	-	Mn₂O₃, Mn₃O₄	[1][2]
Argon (Inert)	Dehydration	140 - 187	~20%	20.13	MnC₂O₄	[1][2]
Decomposition	335 - 434	~39-40%	39.88 (of initial)	MnO	[1][2]
Nitrogen (Inert)	Dehydration	~45 - 115	~2.4-5.0%	5.92 (for 0.5 H₂O)	MnC₂O₄	[4][5]
Decomposition	~320 - 435	~50%	50.38 (of anhydrous)	MnO	[4]

Note: The observed mass loss and temperature ranges can vary slightly depending on experimental conditions such as heating rate, sample particle size, and gas flow rate.

Conclusion

Thermogravimetric analysis is an essential technique for studying the thermal decomposition of manganese oxalate. The decomposition process is a multi-step reaction that is highly sensitive to the atmospheric conditions. In an inert atmosphere, manganese oxalate dihydrate decomposes to manganese(II) oxide, while in an oxidative atmosphere, it forms higher manganese oxides such as Mn₂O₃ or Mn₃O₄. The quantitative data and protocols provided in this application note serve as a valuable resource for researchers and scientists working with manganese-based materials, enabling precise control over the synthesis of manganese oxides with desired properties.

References

• 1. bgcryst.com [bgcryst.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. rsc.org [rsc.org]
• 5. jetir.org [jetir.org]

Application Notes and Protocols for Controlling Manganese Oxalate Morphology Using Surfactants

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of manganese oxalate (B1200264) with controlled morphologies using various surfactants. The ability to tailor the size and shape of manganese oxalate particles is crucial for their application as precursors for manganese oxide nanoparticles, which have significant potential in catalysis, energy storage, and as drug delivery carriers.

Introduction

Manganese oxalate (MnC₂O₄) is a key precursor material for the synthesis of various manganese oxides (MnO, Mn₂O₃, Mn₃O₄). The morphology of the initial manganese oxalate crystals directly influences the properties of the final manganese oxide nanoparticles. Surfactants play a critical role in directing the nucleation and growth of manganese oxalate crystals, enabling the synthesis of diverse morphologies such as nanorods, nanocubes, and nanoparticles. This control over morphology is essential for optimizing the performance of these materials in various applications, including the development of novel drug delivery systems where particle shape and size can influence cellular uptake and biodistribution.

Mechanism of Surfactant-Mediated Morphology Control

Surfactants, or surface-active agents, are amphiphilic molecules that can adsorb onto the surfaces of growing crystals. This selective adsorption alters the relative growth rates of different crystal faces, leading to anisotropic growth and the formation of specific morphologies. The interaction between the surfactant and the crystal surface is governed by factors such as the nature of the surfactant's head group (cationic, anionic, or non-ionic), its chain length, and the surface charge of the crystal faces.

For instance, cationic surfactants like Cetyltrimethylammonium Bromide (CTAB) have been shown to favor the formation of nanorods by preferentially adsorbing on certain crystal faces, inhibiting their growth while allowing for elongation in another direction. In contrast, non-ionic surfactants can lead to the formation of more isotropic shapes like nanocubes and nanospheres.

Data Presentation: Influence of Surfactants on Manganese Oxalate Morphology

The following table summarizes the influence of different types of surfactants on the resulting morphology of manganese oxalate, based on published research and analogous metal oxalate systems.

Surfactant Type	Surfactant Example	Resulting Morphology	Typical Dimensions	Reference System
Cationic	Cetyltrimethylammonium Bromide (CTAB)	Nanorods	Diameter: ~100 nm, Length: ~2.5 µm	Manganese Oxalate[1][2]
Anionic	Sodium Dioctylsulfosuccinate (AOT)	Uniform Polyhedrons	Micrometer scale	Manganese Oxalate
Non-ionic	Triton X-100	Nanoparticles	~5 nm	Nickel Oxalate
Non-ionic	Tergitol	Nanocubes	~50 nm	Nickel Oxalate

Experimental Protocols

Here, we provide detailed protocols for the synthesis of manganese oxalate with different morphologies using various surfactants.

Protocol 1: Synthesis of Manganese Oxalate Nanorods using CTAB (Cationic Surfactant) via Reverse Micellar Method[1][2][3][4][5]

This protocol describes the synthesis of manganese oxalate nanorods using the cationic surfactant CTAB in a reverse microemulsion system.

Materials:

• Cetyltrimethylammonium Bromide (CTAB)

• n-butanol (co-surfactant)

• Isooctane (oil phase)

• Manganese(II) acetate (B1210297) solution (0.1 M, aqueous)

• Ammonium (B1175870) oxalate solution (0.1 M, aqueous)

• Acetone (B3395972)

• Deionized water

Procedure:

• Prepare Microemulsion I:

  • In a flask, dissolve an appropriate amount of CTAB in isooctane.

  • Add n-butanol as a co-surfactant.

  • To this mixture, add the 0.1 M manganese acetate solution.

  • Stir the mixture vigorously until a clear and transparent microemulsion is formed.

• Prepare Microemulsion II:

  • In a separate flask, prepare another microemulsion with the same composition as Microemulsion I, but replace the manganese acetate solution with the 0.1 M ammonium oxalate solution.

• Mixing and Precipitation:

  • Slowly add Microemulsion II to Microemulsion I under constant stirring.

  • Continue stirring for 4 hours to allow for the formation of manganese oxalate precipitates within the reverse micelles.

• Product Recovery:

  • Break the microemulsion by adding acetone.

  • Centrifuge the mixture to collect the precipitate.

  • Wash the precipitate repeatedly with a mixture of water and acetone to remove any remaining surfactant and reactants.

  • Dry the final product in a vacuum oven at 60°C.

Protocol 2: Synthesis of Manganese Oxalate Nanocubes using a Non-ionic Surfactant

This protocol is adapted from the synthesis of nickel oxalate nanocubes and describes a potential route to manganese oxalate nanocubes using a non-ionic surfactant.

Materials:

• Tergitol (non-ionic surfactant)

• Cyclohexane (oil phase)

• n-hexanol (co-surfactant)

• Manganese(II) chloride solution (0.5 M, aqueous)

• Potassium oxalate solution (0.5 M, aqueous)

• Ethanol (B145695)

• Deionized water

Procedure:

• Prepare Microemulsion A:

  • In a beaker, mix cyclohexane, n-hexanol, and Tergitol.

  • Add the 0.5 M manganese(II) chloride solution to this mixture.

  • Stir until a clear microemulsion is formed.

• Prepare Microemulsion B:

  • In a separate beaker, prepare a microemulsion with the same organic phase composition, but add the 0.5 M potassium oxalate solution.

• Reaction:

  • Combine Microemulsion A and Microemulsion B and stir for 24 hours at room temperature.

• Isolation and Purification:

  • Add ethanol to the mixture to precipitate the manganese oxalate nanocubes.

  • Centrifuge to collect the product.

  • Wash the precipitate several times with ethanol and then with deionized water.

  • Dry the product under vacuum.

Visualizations

Experimental Workflow for Surfactant-Mediated Synthesis

Caption: Experimental workflow for the synthesis of manganese oxalate.

Influence of Surfactant Type on Morphology

Caption: Logical relationship of surfactant type to morphology.

References

• 1. researchgate.net [researchgate.net]
• 2. Nanorods of transition metal oxalates: A versatile route to the oxide nanoparticles - Arabian Journal of Chemistry [arabjchem.org]

Application Notes and Protocols: The Role of Manganese Oxalate in the Synthesis of Metal-Organic Frameworks

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metal-Organic Frameworks (MOFs) are a class of crystalline porous materials constructed from metal ions or clusters coordinated to organic ligands. Their high porosity, tunable structures, and versatile functionalities make them highly attractive for applications in drug delivery, medical imaging, and catalysis.[1][2] Manganese-based MOFs are of particular interest due to the biocompatibility and low toxicity of manganese.[1] While various manganese salts are commonly used as precursors in MOF synthesis, the direct use of manganese oxalate (B1200264) (MnC₂O₄) is not widely documented. This is largely attributed to its high insolubility, which presents challenges for conventional synthesis routes.

These application notes provide a comprehensive overview of the role of manganese oxalate in MOF synthesis, focusing on indirect methodologies and related concepts. Detailed protocols for the synthesis of manganese oxalate and its potential conversion into MOF-related materials are provided, along with relevant characterization data.

Challenges in Using Manganese Oxalate as a Direct MOF Precursor

The primary obstacle in utilizing manganese oxalate directly for MOF synthesis is its extremely low solubility in water and common organic solvents used in solvothermal and hydrothermal methods. This insolubility hinders the controlled release of Mn²⁺ ions necessary for the formation of a crystalline MOF structure with a secondary organic linker. Research has indicated that direct synthesis of oxalate-based Mn(II) complexes has seen limited success due to this issue.

Alternative Strategies Involving Manganese Oxalate

Despite the challenges of direct use, manganese oxalate can be involved in the synthesis of porous materials through several indirect strategies:

• In-situ Formation of Oxalate-Containing MOFs: Instead of using pre-synthesized manganese oxalate, the oxalate ligand can be introduced in-situ along with a manganese salt and another organic linker. This approach allows for the controlled formation of mixed-ligand MOFs.

• Manganese Oxalate as a Sacrificial Template: Manganese oxalate can be synthesized with a specific morphology (e.g., nanorods, microspheres) and then used as a sacrificial template.[1][3] Through thermal decomposition, the manganese oxalate template is converted into porous manganese oxide, which can then be utilized as a precursor or support for catalytic applications.[2][3]

• Geomimetic Approaches: Inspired by the natural formation of metal oxalate minerals, this method involves the reaction of a metal oxide (like MnO) with oxalic acid.[4] This solvent-free or low-solvent "accelerated aging" method can be a greener alternative for producing metal oxalates and related coordination polymers.[4]

Data Presentation

Table 1: Properties of Synthesized Manganese Oxalate and Derived Materials

Material	Synthesis Method	Morphology	Key Characteristics	Application	Reference
α-MnC₂O₄·2H₂O	Solvothermal	Microrods	Monoclinic, space group C2/c	Anode material for Li-ion batteries	[5]
β-MnC₂O₄	Dehydration of α-MnC₂O₄·2H₂O	Microrods	Orthorhombic, space group Pmna	Anode material for Li-ion batteries	[6]
Anhydrous MnC₂O₄	Reverse-micellar	Nanorods	Precursor for manganese oxides	Precursor for catalysts	[3]
Mesoporous Mn₂O₃	Thermal decomposition of MnC₂O₄	-	High surface area (up to 355 m²/g)	Catalyst for VOC oxidation	[2]

Experimental Protocols

Protocol 1: Solvothermal Synthesis of α-Manganese Oxalate (α-MnC₂O₄·2H₂O) Microrods

This protocol is adapted from a method for synthesizing manganese oxalate for battery applications, which can be considered a precursor material.[5]

Materials:

• Manganese (II) acetate (B1210297) tetrahydrate (Mn(CH₃COO)₂·4H₂O)

• Oxalic acid dihydrate (H₂C₂O₄·2H₂O)

• N,N-Dimethylformamide (DMF)

• Ethanol (B145695)

Procedure:

• Prepare two separate solutions:

  • Solution A: Dissolve a specific molar concentration (e.g., 0.1 M) of manganese (II) acetate tetrahydrate in a mixture of DMF and ethanol.

  • Solution B: Dissolve an equimolar amount of oxalic acid dihydrate in a mixture of DMF and ethanol.

• Stir both solutions vigorously at room temperature for 30 minutes to ensure complete dissolution.

• Add Solution B to Solution A dropwise while stirring continuously.

• Transfer the resulting mixture to a Teflon-lined stainless-steel autoclave.

• Heat the autoclave to 120°C and maintain this temperature for 12 hours.

• Allow the autoclave to cool down to room temperature naturally.

• Collect the precipitate by centrifugation or filtration.

• Wash the product with ethanol and deionized water several times to remove any unreacted precursors.

• Dry the final product in a vacuum oven at 60°C for 12 hours.

Expected Outcome: This protocol should yield monoclinic α-MnC₂O₄·2H₂O in the form of microrods. The morphology and crystallinity can be confirmed by Scanning Electron Microscopy (SEM) and X-ray Diffraction (XRD).

Protocol 2: Thermal Conversion of Manganese Oxalate to Porous Manganese Oxide

This protocol describes the use of manganese oxalate as a sacrificial template to produce porous manganese oxide.[2]

Materials:

• Synthesized α-MnC₂O₄·2H₂O (from Protocol 1)

• Tube furnace

• Inert gas (e.g., Nitrogen or Argon) or Air

Procedure:

• Place a known amount of the dried α-MnC₂O₄·2H₂O powder in a ceramic boat.

• Place the boat in the center of a tube furnace.

• Purge the furnace with an inert gas (for MnO or Mn₃O₄) or use a flow of air (for Mn₂O₃) for 30 minutes to create the desired atmosphere.[3]

• Heat the furnace to a specific calcination temperature (e.g., 400-600°C) at a controlled ramp rate (e.g., 5°C/min). The final manganese oxide phase (MnO, Mn₂O₃, or Mn₃O₄) is dependent on the temperature and atmosphere.[3]

• Maintain the target temperature for 2-4 hours.

• Cool the furnace down to room temperature under the same atmosphere.

• The resulting powder is the porous manganese oxide.

Characterization: The resulting manganese oxide can be characterized by XRD to determine the crystalline phase, Brunauer-Emmett-Teller (BET) analysis to measure the surface area and pore size distribution, and Transmission Electron Microscopy (TEM) to observe the porous structure.

Visualizations

Diagram 1: Logical Workflow for Indirect MOF Synthesis via Manganese Oxalate

Caption: Workflow for synthesizing manganese-based MOFs using manganese oxalate as a sacrificial template.

Diagram 2: Experimental Workflow for Synthesis and Conversion

Caption: Step-by-step experimental workflow for the synthesis of manganese oxalate and its conversion to porous manganese oxide.

Conclusion

While the direct synthesis of Metal-Organic Frameworks using manganese oxalate as a primary precursor remains a challenge due to its inherent insolubility, its role in the synthesis of porous materials should not be dismissed. The use of manganese oxalate as a sacrificial template to create high-surface-area manganese oxides presents a viable and valuable route for producing materials for catalysis and potentially as precursors for further MOF synthesis. Additionally, geomimetic and in-situ formation approaches offer promising avenues for future research in the development of manganese-based coordination polymers and MOFs. The protocols and data presented herein provide a foundational resource for researchers exploring these innovative synthetic strategies.

References

• 1. Sacrificial template-directed synthesis of mesoporous manganese oxide architectures with superior performance for organic dye adsorption - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 2. Oxalate route for promoting activity of manganese oxide catalysts in total VOCs’ oxidation: effect of calcination temperature and preparation method - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Geomimetic approaches in the design and synthesis of metal-organic frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of Manganese Oxalate Polymorphs

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of manganese oxalate (B1200264).

Frequently Asked Questions (FAQs)

Q1: What are the common polymorphs of manganese oxalate I might encounter?

A1: The most commonly synthesized polymorphs of manganese oxalate are hydrates. These include monoclinic α-MnC₂O₄·2H₂O, orthorhombic γ-MnC₂O₄·2H₂O, and a trihydrate form, MnC₂O₄·3H₂O.[1][2][3][4] Anhydrous manganese oxalate (MnC₂O₄) and a monohydrate (MnC₂O₄·H₂O) can also be formed, often through controlled dehydration of the hydrated forms or by using specific solvent systems.[5][6]

Q2: Which characterization techniques are essential for identifying manganese oxalate polymorphs?

A2: A combination of techniques is recommended for unambiguous identification:

• X-Ray Diffraction (XRD): This is the most definitive technique for identifying the crystal structure of each polymorph.[7]

• Thermogravimetric Analysis (TGA): TGA is crucial for determining the number of water molecules in the hydrate (B1144303) by measuring the weight loss upon heating. For example, MnC₂O₄·2H₂O has a theoretical water weight loss of approximately 20.1%.[5]

• Differential Scanning Calorimetry (DSC): DSC can reveal phase transitions and decomposition temperatures, which are unique for different polymorphs.[7]

• Fourier-Transform Infrared (FT-IR) and Raman Spectroscopy: These techniques can provide information about the coordination environment of the oxalate and the presence of water molecules.[5][7]

Q3: What are the key factors that control polymorphism in manganese oxalate synthesis?

A3: The final polymorphic form is highly sensitive to the experimental conditions. Key controlling factors include:

• Solvent System: The choice of solvent significantly influences the resulting polymorph. For instance, using a water-DMSO mixture tends to produce MnC₂O₄·2H₂O, while ethanol-DMSO or ethylene (B1197577) glycol-DMSO mixtures can lead to the formation of MnC₂O₄·H₂O.[5][6]

• pH: The acidity or basicity of the reaction medium can direct the synthesis towards a specific polymorph. Acidic conditions are often used in the synthesis of α-MnC₂O₄·2H₂O.[1]

• Temperature: Reaction temperature affects both the nucleation and growth kinetics, thereby influencing the polymorphic outcome.

• Supersaturation: The initial concentration of reactants, which determines the supersaturation of the solution, can dictate the initial precipitating phase.[1]

• Reaction Pathway: The synthesis can proceed through a direct precipitation to the stable polymorph or an indirect pathway involving the initial formation of a less stable form that later transforms.[1]

Troubleshooting Guide

Problem 1: I am getting a mixture of polymorphs in my product.

• Possible Cause: Uncontrolled nucleation and growth, or incomplete transformation from a metastable phase.

• Troubleshooting Steps:

  • Control Supersaturation: Ensure a stoichiometric ratio of 1:1 for your manganese salt and oxalate source. A lower initial supersaturation can favor the direct formation of the more stable polymorph.[1]

  • pH Adjustment: Precisely control the pH of your reaction mixture. For α-MnC₂O₄·2H₂O, maintaining an acidic pH can be crucial.[1]

  • Reaction Time: If the synthesis follows an indirect pathway (e.g., formation of MnC₂O₄·3H₂O which then transforms to α-MnC₂O₄·2H₂O), ensure the reaction is allowed to proceed for a sufficient duration to allow for complete conversion.[1]

  • Reactor Type: Consider using a reactor that provides better control over mixing and residence time, such as a slug flow reactor, which has been shown to promote the direct precipitation of pure α-MnC₂O₄·2H₂O.[1]

Problem 2: The morphology of my manganese oxalate crystals is not what I expected (e.g., agglomerates instead of distinct crystals).

• Possible Cause: High supersaturation leading to rapid precipitation and agglomeration.

• Troubleshooting Steps:

  • Reduce Reactant Concentrations: Lowering the initial concentrations of the manganese salt and oxalic acid solutions can slow down the precipitation rate and promote the growth of well-defined crystals.

  • Controlled Addition: Add one reactant solution dropwise to the other under vigorous stirring to maintain a lower, more uniform level of supersaturation throughout the reaction vessel.

  • Solvent Effects: The choice of solvent can influence crystal habit. Experiment with different solvent systems as they can alter the crystal growth directions.[5]

Problem 3: My TGA results show an unexpected amount of water loss.

• Possible Cause: The synthesized polymorph is not the one you intended, or you have a mixture of hydrates.

• Troubleshooting Steps:

  • Confirm with XRD: Use X-ray diffraction to identify the crystal structure of your product. This will definitively determine the polymorph(s) present.

  • Review Synthesis Parameters: Carefully re-examine your synthesis protocol, paying close attention to factors that control the hydration state, such as the solvent system.[5][6] For example, MnC₂O₄·2H₂O has a theoretical water content of ~20.1%, while MnC₂O₄·H₂O has a theoretical water content of ~11.1%.[5]

  • Drying Conditions: Ensure your product is dried under appropriate conditions that do not inadvertently cause partial dehydration before analysis.

Experimental Protocols

Synthesis of α-MnC₂O₄·2H₂O via Precipitation

This protocol is adapted from a method aiming for the direct precipitation of the α-polymorph.

• Materials:

  • Manganese(II) sulfate (B86663) monohydrate (MnSO₄·H₂O)

  • Sodium oxalate (Na₂C₂O₄)

  • Deionized water

• Procedure:

  • Prepare a stock solution of 0.065 M MnSO₄ in deionized water.

  • Prepare a stock solution of 0.0195 M Na₂C₂O₄ in deionized water.

  • In a stirred tank reactor at room temperature (~20 °C), mix the two reactant solutions to achieve a final concentration of 0.015 M for both reactants (after mixing) and an initial supersaturation of approximately 7.5.[1] The pH of the resulting solution should be around 7.8 without adjustment.[1]

  • Allow the reaction to proceed with stirring. An indirect pathway may occur, where a less stable trihydrate form precipitates first and then slowly transforms into α-MnC₂O₄·2H₂O.[1] Monitor the transformation using techniques like XRD if possible.

  • Once the reaction is complete (allowing sufficient time for any transformation), filter the precipitate.

  • Wash the collected solid with deionized water to remove any unreacted salts.

  • Dry the product under appropriate conditions (e.g., in a desiccator or at a low temperature in an oven).

Synthesis of Different Manganese Oxalate Hydrates Using Solvent Control

This protocol demonstrates how the choice of a protonic solvent mixed with DMSO can influence the resulting polymorph.[5][6]

• Materials:

  • Oxalic acid dihydrate (H₂C₂O₄·2H₂O)

  • Manganese acetate (B1210297) tetrahydrate (Mn(CH₃COO)₂·4H₂O)

  • Dimethyl sulfoxide (B87167) (DMSO)

  • Deionized water

  • Ethanol

  • Ethylene glycol

• Procedure:

  • Prepare "Solution A" by dissolving 20 mmol of H₂C₂O₄·2H₂O in 75 ml of DMSO.[5]

  • Prepare three separate "Solution B" variants:

    • For MnC₂O₄·2H₂O: Dissolve 20 mmol of Mn(CH₃COO)₂·4H₂O in 25 ml of deionized water.[5]

    • For MnC₂O₄·H₂O (nanosheets): Dissolve 20 mmol of Mn(CH₃COO)₂·4H₂O in 25 ml of ethanol.[6]

    • For MnC₂O₄·H₂O (nanorods): Dissolve 20 mmol of Mn(CH₃COO)₂·4H₂O in 25 ml of ethylene glycol.[6]

  • Add the respective "Solution B" dropwise to "Solution A" while vigorously stirring at 40 °C.[5]

  • After stirring for 10 minutes, filter the precipitate.[5]

  • Wash the collected solid with water.

  • Dry the product.

Data Presentation

Table 1: Influence of Synthesis Parameters on Manganese Oxalate Polymorphism

Parameter	Value/Condition	Resulting Polymorph	Morphology	Reference
Solvent	H₂O-DMSO	MnC₂O₄·2H₂O	Microrods	[5][6]
Ethanol-DMSO	MnC₂O₄·H₂O	Nanosheets	[6]
Ethylene glycol-DMSO	MnC₂O₄·H₂O	Nanorods	[6]
Reactor Type	Stirred Tank	MnC₂O₄·3H₂O initially, then α-MnC₂O₄·2H₂O	Agglomerates	[1]
Slug Flow (medium gas flow)	Pure α-MnC₂O₄·2H₂O (direct precipitation)	Prismatic crystals	[1]
pH	Acidic	α-MnC₂O₄·2H₂O	-	[1]
~7.8 (unadjusted)	α-MnC₂O₄·2H₂O (via indirect pathway)	-	[1]
Temperature	40 °C	MnC₂O₄·2H₂O or MnC₂O₄·H₂O (solvent dependent)	-	[5]
Room Temperature (~20 °C)	α-MnC₂O₄·2H₂O	-	[1]

Table 2: Thermal Decomposition Data for Manganese Oxalate Hydrates

Compound	Dehydration Temperature Range (°C)	Theoretical Water Loss (%)	Decomposition Temperature Range (°C)	Final Product (in N₂)	Reference
MnC₂O₄·2H₂O	100 - 200	20.1	300 - 450	MnO	[5]
MnC₂O₄·H₂O	100 - 200	11.1	300 - 450	MnO	[5]

Visualizations

Caption: General experimental workflow for the synthesis of manganese oxalate.

Caption: Key parameters influencing the polymorphic outcome in manganese oxalate synthesis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Manganese oxalate - Wikipedia [en.wikipedia.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Proton solvent-controllable synthesis of manganese oxalate anode material for lithium-ion batteries - PMC [pmc.ncbi.nlm.nih.gov]
• 7. azom.com [azom.com]

influence of pH on manganese oxalate precipitation and purity

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with manganese oxalate (B1200264) precipitation. The information focuses on the critical influence of pH on precipitation yield and the purity of the final product.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for precipitating manganese oxalate?

A1: The optimal pH range for precipitating manganese oxalate (MnC₂O₄·2H₂O) is between 5.5 and 6.0.[1] Operating within this range maximizes the yield of pure manganese oxalate.

Q2: How does pH affect the yield of manganese oxalate precipitation?

A2: The yield of manganese oxalate precipitation is significantly influenced by pH. The recovery yield begins to increase substantially at a pH above 5.[1]

Q3: What are the risks of performing the precipitation at a pH higher than 6.0?

A3: Increasing the pH beyond 6.0 significantly raises the risk of precipitating other manganese salts, such as manganese carbonate (MnCO₃), which will compromise the purity of your manganese oxalate product.[1]

Q4: Can temperature be used to control the precipitation process?

A4: While pH is the primary controlling factor, temperature can have a minor effect on the yield. Studies have shown a slight increase in yield as the temperature is raised from 20°C to 80°C.[1] However, pH control remains the most critical parameter for both yield and purity.

Q5: What are common impurities in manganese oxalate precipitates and how can they be avoided?

A5: Common impurities include other metal oxalates or hydroxides, particularly if the starting solution contains other metal ions. For instance, in solutions containing cobalt, co-precipitation can occur and is also pH-dependent.[2][3] Maintaining the optimal pH of 5.5-6.0 for manganese oxalate precipitation is crucial for selective precipitation and minimizing contamination.[1] Additionally, ensuring the use of pure reagents and clean glassware is essential.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low Precipitation Yield	The pH of the reaction mixture is too low (below 5.0).	Carefully monitor and adjust the pH of the solution to the optimal range of 5.5-6.0 using a suitable base like sodium bicarbonate solution.[1]
Insufficient amount of precipitating agent (oxalic acid).	Use a slight excess of oxalic acid (e.g., 15% excess) to ensure complete precipitation of manganese ions.[1]
Precipitate is not pure white / Presence of contaminants	The pH of the reaction mixture is too high (above 6.0), leading to the formation of manganese carbonate or other salts.[1]	Lower the pH to the recommended range of 5.5-6.0. If impurities are suspected, the precipitate may need to be washed with deionized water or redissolved and reprecipitated under optimal pH conditions.
Co-precipitation of other metal ions from the source solution.	Analyze the starting material for other metal contaminants. If present, consider a pre-purification step or adjust the precipitation pH for selective removal. The pH for the precipitation of other metal hydroxides or oxalates can differ significantly.[4]
Inconsistent Results Between Batches	Inconsistent pH control during the experiment.	Calibrate your pH meter before each experiment. Add the pH-adjusting solution slowly while vigorously stirring to ensure uniform pH throughout the reaction mixture.
Variation in reaction time or temperature.	Standardize the reaction time (e.g., 60 minutes) and temperature for all experiments to ensure reproducibility.[1]

Quantitative Data

Table 1: Influence of pH on the Recovery Yield of Manganese Oxalate

pH	Recovery Yield (%)
1.5	64.8
2.5	68.8
3.5	77.2
4.5	70.1
5.0	80.0 (estimated from graph)
5.5	>90.0 (optimal)[1]
6.0	>90.0 (optimal)[1]

Data derived from graphical representation in a study on manganese recovery.[1]

Experimental Protocols

Protocol 1: Precipitation of Manganese Oxalate under Controlled pH

This protocol describes the precipitation of manganese oxalate from a manganese sulfate (B86663) solution by controlling the pH with sodium bicarbonate.

Materials:

• Manganese (II) sulfate solution (e.g., containing 50 mg Mn in 50 mL)[1]

• 1N Oxalic acid solution[1]

• Sodium bicarbonate (NaHCO₃) solution for pH adjustment[1]

• pH meter

• Stir plate and stir bar

• Beakers

• Filtration apparatus (e.g., Büchner funnel, filter paper)

• Drying oven

Procedure:

• Place 50 mL of the manganese sulfate solution into a beaker equipped with a magnetic stir bar.

• Begin vigorous stirring (e.g., 300 rpm).[1]

• Slowly add a stoichiometric amount of 1N oxalic acid to the manganese solution. For a solution with 0.91 mmol of Mn, this would be 1.82 mL of 1N oxalic acid.[1] A 15% excess of oxalic acid is recommended for optimal yield.[1]

• Monitor the pH of the solution continuously using a calibrated pH meter.

• Carefully add the sodium bicarbonate solution dropwise to adjust and maintain the pH at the desired level (e.g., 5.5).

• Continue stirring for a set reaction time, for example, 60 minutes at room temperature.[1]

• After the reaction is complete, separate the precipitate from the solution by filtration.

• Wash the precipitate with deionized water to remove any soluble impurities.[5]

• Dry the precipitate in an oven at a suitable temperature (e.g., 150°C) to obtain the final manganese oxalate product.[5]

Visualizations

References

• 1. protmed.uoradea.ro [protmed.uoradea.ro]
• 2. scispace.com [scispace.com]
• 3. Oxidative precipitation of Mn(II) from cobalt leach solutions using dilute SO2/air gas mixture [scielo.org.za]
• 4. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 5. Sciencemadness Discussion Board - Report on making manganese oxalate and attempt to isolate green MnO - Powered by XMB 1.9.11 [sciencemadness.org]

Technical Support Center: Optimizing Manganese Oxalate Synthesis

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the synthesis of manganese oxalate (B1200264).

Troubleshooting Guides

This section addresses common problems that may arise during the synthesis of manganese oxalate, providing potential causes and recommended solutions.

1. Low Yield of Manganese Oxalate Precipitate

• Question: My synthesis resulted in a significantly lower yield of manganese oxalate than theoretically expected. What are the possible reasons and how can I improve it?

• Answer:

  • Incomplete Precipitation: The pH of the reaction mixture plays a crucial role. Manganese oxalate precipitation is favored at a pH of around 5.5. At lower pH values, the solubility of manganese oxalate increases, leading to a lower yield. Ensure the final pH of your solution is within the optimal range.[1]

  • Insufficient Reaction Time: While precipitation can be rapid, allowing for sufficient reaction time ensures the reaction goes to completion. A reaction time of at least 60 minutes is recommended.[1]

  • Excessive Washing: While washing the precipitate is necessary to remove impurities, excessive washing, especially with pure water, can lead to some dissolution of the manganese oxalate. Washing with a dilute oxalic acid solution followed by an organic solvent like absolute alcohol can minimize this loss.

  • Suboptimal Temperature: While temperature has been reported to have an insignificant effect on the overall yield in the 20°C to 80°C range, a slight increase in yield has been observed at higher temperatures (e.g., 80°C).[1]

2. Undesired Crystal Structure or Morphology

• Question: The XRD analysis of my product shows a different crystal structure (e.g., trihydrate instead of dihydrate) or the SEM images show an undesirable morphology. How can I control this?

• Answer:

  • Solvent System: The choice of solvent has a significant impact on the crystal structure and morphology of manganese oxalate. For instance, using a mixture of dimethyl sulfoxide (B87167) (DMSO) and water tends to produce monoclinic MnC₂O₄·2H₂O microrods, while a mixture of DMSO and ethylene (B1197577) glycol or ethanol (B145695) can result in MnC₂O₄·H₂O nanorods or nanosheets.[2]

  • Temperature and Time: Higher temperatures and longer reaction times can influence the hydrogen bonding between layers, leading to different structures and morphologies.[2]

  • Precursor Concentration: The concentration of the manganese salt and oxalate source can affect the supersaturation of the solution, which in turn influences the nucleation and growth of the crystals.

3. Impurities in the Final Product

• Question: My final manganese oxalate product contains impurities. What are the common sources of contamination and how can I obtain a purer product?

• Answer:

  • Starting Material Purity: The purity of the manganese salt (e.g., manganese sulfate (B86663) or manganese chloride) and the oxalic acid or oxalate salt is critical. Use high-purity reagents to minimize contamination.

  • Incomplete Removal of Byproducts: In a typical precipitation reaction, such as between manganese chloride and sodium oxalate, sodium chloride is formed as a byproduct.[3] Thorough washing of the precipitate is essential to remove such soluble byproducts.

  • Co-precipitation of Other Salts: If the pH is too high (above 6.0), there is a risk of co-precipitating other manganese salts, such as manganese carbonate.[1] Careful control of the pH is necessary to ensure the selective precipitation of manganese oxalate.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for manganese oxalate synthesis?

A1: The optimal temperature for manganese oxalate synthesis can depend on the desired outcome. For maximizing the precipitation yield, a temperature of around 80°C has been shown to give a slightly higher yield compared to room temperature.[1] However, for controlling specific morphologies, a synthesis temperature of 40°C has been used successfully in protocols involving mixed solvent systems.[2] Ultimately, the ideal temperature should be determined based on the specific experimental goals.

Q2: What is the recommended reaction time for the synthesis?

A2: The reaction time can vary. Some protocols report a short stirring time of 10 minutes being sufficient for precipitation.[2] Other studies have used a longer reaction time of 60 minutes to ensure complete precipitation.[1] For syntheses in stirred-tank reactors, extended hours may be necessary. It is advisable to monitor the precipitation process and allow sufficient time for the reaction to complete.

Q3: How does the choice of manganese precursor affect the synthesis?

A3: The choice of the manganese precursor (e.g., manganese acetate (B1210297), manganese chloride, manganese sulfate) can influence the final product, particularly when the manganese oxalate is intended as a precursor for manganese oxides. For example, using manganese acetate can lead to the formation of Mn₃O₄ nanoparticles after decomposition, while using manganese chloride can result in Mn₂O₃ nanoparticles under similar sol-gel conditions.[4]

Q4: Can I control the particle size of the synthesized manganese oxalate?

A4: Yes, the particle size can be controlled by several factors. The use of surfactants or capping agents can help in controlling the size and preventing aggregation of the particles.[5] The rate of addition of the precipitating agent and the stirring speed can also influence the nucleation and growth process, thereby affecting the final particle size.

Q5: What are the different hydrated forms of manganese oxalate?

A5: Manganese oxalate can exist in different hydrated forms, most commonly as the dihydrate (MnC₂O₄·2H₂O) and the trihydrate (MnC₂O₄·3H₂O).[3][5] The specific form obtained can depend on the synthesis conditions.

Data Presentation

Table 1: Effect of Temperature on Manganese Oxalate Precipitation Yield

Temperature (°C)	Reaction Time (minutes)	Yield (%)	Reference
20	60	Not specified, baseline	[1]
40	60	Increased slightly	[1]
60	60	84.5	[1]
80	60	92.5	[1]

Experimental Protocols

Protocol 1: Synthesis of Manganese Oxalate Microrods

This protocol is adapted from a method to produce monoclinic MnC₂O₄·2H₂O microrods.[2]

• Reagents:

  • Oxalic acid dihydrate (H₂C₂O₄·2H₂O)

  • Manganese acetate tetrahydrate (Mn(CH₃COO)₂·4H₂O)

  • Dimethyl sulfoxide (DMSO)

  • Deionized water

• Procedure:

  • Prepare Solution A by dissolving 20 mmol of oxalic acid dihydrate in 75 ml of DMSO.

  • Prepare Solution B by dissolving 20 mmol of manganese acetate tetrahydrate in 25 ml of deionized water.

  • Add Solution B dropwise to Solution A while vigorously stirring.

  • Continue stirring for 10 minutes at a constant temperature of 40°C.

  • Collect the precipitate by filtration.

  • Wash the precipitate with deionized water.

  • Dry the precursor under vacuum at 150°C for 3 hours to obtain dehydrated manganese oxalate.

Mandatory Visualization

Caption: Experimental workflow for optimizing manganese oxalate synthesis.

Caption: Troubleshooting logic for common issues in manganese oxalate synthesis.

References

• 1. protmed.uoradea.ro [protmed.uoradea.ro]
• 2. Proton solvent-controllable synthesis of manganese oxalate anode material for lithium-ion batteries - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03669F [pubs.rsc.org]
• 3. Manganese oxalate - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. MANGANESE(II) OXALATE DIHYDRATE (MNOX) - Ataman Kimya [atamanchemicals.com]

Technical Support Center: Scaling Up Manganese Oxalate Production

This technical support center is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the scaling up of manganese oxalate (B1200264) (MnC₂O₄) production.

Frequently Asked Questions (FAQs) and Troubleshooting Guide

This section provides solutions to specific issues that may arise during the synthesis and scale-up of manganese oxalate production.

Issue ID: TROUBLE-001 Question: Why is the final yield of my manganese oxalate significantly lower than expected?

Possible Causes & Suggested Solutions:

• Suboptimal pH: The precipitation of manganese oxalate is highly pH-dependent. The optimal pH range for precipitation is between 5.5 and 6.0.[1] At a pH below 5, the yield can decrease significantly. Conversely, a pH higher than this range may lead to the formation of other manganese salts, such as manganese carbonate.[1]

  • Solution: Carefully monitor and control the pH of the reaction mixture. It is recommended to maintain the pH at approximately 5.5 using a suitable buffer or by the controlled addition of a base like sodium bicarbonate.[1]

• Incomplete Precipitation: The reaction may not have gone to completion.

  • Solution: Ensure a sufficient excess of the precipitating agent, oxalic acid. A 15% excess of oxalic acid has been shown to streamline the synthesis and improve the yield.[1] Additionally, allow for an adequate reaction time, for example, 60 minutes, to ensure complete precipitation.[1]

• Product Loss During Washing: The product may be lost during the washing steps if not performed carefully.

  • Solution: After precipitation, wash the product by decantation before filtering to minimize loss.[2]

Issue ID: TROUBLE-002 Question: The manganese oxalate powder is not a consistent white or pale pink, exhibiting discoloration.

Possible Causes & Suggested Solutions:

• Presence of Impurities: The starting materials may contain impurities, or impurities may be introduced during the process. Iron is a common impurity in manganese ores.[3]

  • Solution: Use high-purity reagents (e.g., ≥ 99% purity for Manganese(II) sulfate (B86663) monohydrate and sodium oxalate).[4] If starting from manganese ore, an initial leaching and purification step to remove impurities like iron is necessary.[3][5]

• Oxidation of Manganese(II): Exposure to air, especially at higher pH, can lead to the oxidation of Mn(II) to higher oxidation states, which may have different colors.

  • Solution: While not as critical as for other compounds, minimizing prolonged exposure to air during and after precipitation is good practice.

Issue ID: TROUBLE-003 Question: There is significant batch-to-batch variation in the physical properties (e.g., crystal size, morphology) of the manganese oxalate.

Possible Causes & Suggested Solutions:

• Inconsistent Process Parameters: Fluctuations in temperature, pH, reactant addition rate, and agitation speed can all impact the nucleation and growth of crystals, leading to variations in particle size and morphology.[6][7]

  • Solution: Implement strict control over all process parameters. Use a temperature-controlled reactor and ensure consistent, calibrated addition rates for reactants. The agitation rate should be optimized and kept constant to ensure homogeneity without causing excessive crystal breakage.[7]

• Solvent Effects: The choice of solvent can significantly influence the crystal structure and morphology. For instance, using a mixture of DMSO and different proton solvents (like water, ethanol, or ethylene (B1197577) glycol) can result in microrods, nanorods, or nanosheets.[6]

  • Solution: Maintain a consistent solvent system across all batches. If a specific morphology is desired, the solvent system should be selected and controlled accordingly.

Issue ID: TROUBLE-004 Question: The product is difficult to filter and handle.

Possible Causes & Suggested Solutions:

• Formation of Very Fine Particles: Rapid precipitation can lead to the formation of very small particles that are difficult to filter.

  • Solution: Control the rate of addition of the precipitating agent to avoid excessively high supersaturation, which favors nucleation over crystal growth. Allowing the precipitate to age or "digest" for a period after precipitation can promote the growth of larger, more easily filterable crystals.

• Crystal Agglomeration: Uncontrolled agglomeration can lead to a wide particle size distribution and poor flowability.[7]

  • Solution: Optimize the stirring rate; an appropriate increase can sometimes reduce agglomeration.[7] The use of specific additives can also modify crystal habit and reduce agglomeration, though this would require additional validation for pharmaceutical applications.[7]

Data Presentation: Optimizing Precipitation Yield

The following table summarizes the impact of key process parameters on the yield of manganese oxalate precipitation.

Parameter	Condition	Yield (%)	Notes
pH	5	~70%	Yield increases significantly after pH 5.[1]
5.5 - 6.0	>90%	Optimal pH range for maximum yield. [1]
>6.0	-	Risk of precipitating other manganese salts, like MnCO₃.[1]
Temperature	20°C	~82%	Temperature has a relatively small effect on yield.[1]
40°C	~83%
60°C	~84.5%
80°C	~92.5%	A slight increase in yield is observed at higher temperatures.[1]
Excess Oxalic Acid	10%	~88%	A 15% excess is recommended for optimal separation.[1]
15%	>90%
20%	~91%
>20%	-	Further increases show diminishing returns.

Experimental Protocols

1. Lab-Scale Synthesis of Manganese Oxalate Dihydrate (MnC₂O₄·2H₂O)

This protocol is based on a typical precipitation method.

• Materials:

  • Manganese(II) sulfate monohydrate (MnSO₄·H₂O)

  • Sodium oxalate (Na₂C₂O₄) or Oxalic Acid (H₂C₂O₄·2H₂O)

  • Deionized water

  • Sodium bicarbonate (NaHCO₃) solution (for pH adjustment if using oxalic acid)

• Procedure:

  • Prepare Reactant Solutions:

    • Prepare a solution of manganese(II) sulfate in deionized water (e.g., 1g/L).[1]

    • Prepare a solution of oxalic acid (e.g., 1N) or sodium oxalate in deionized water.[1]

  • Precipitation:

    • In a beaker, take a defined volume of the manganese sulfate solution (e.g., 50 mL).[1]

    • Slowly add the oxalic acid or sodium oxalate solution with constant stirring. A 15% molar excess of the oxalate source is recommended.[1]

  • pH Adjustment:

    • Monitor the pH of the mixture. If using oxalic acid, adjust the pH to 5.5 by slowly adding a sodium bicarbonate solution.[1]

  • Reaction and Aging:

    • Continue stirring the mixture for 60 minutes at a controlled temperature (e.g., room temperature or up to 80°C for slightly higher yield).[1]

  • Filtration and Washing:

    • Allow the precipitate to settle.

    • Wash the precipitate by decantation with deionized water twice to remove soluble impurities.[2]

    • Filter the precipitate using a suitable filter paper.

    • Wash the collected solid on the filter paper with additional deionized water.

  • Drying:

    • Dry the resulting manganese oxalate powder in a drying oven at a controlled temperature (e.g., 150°C) to obtain the anhydrous form or at a lower temperature to retain the dihydrate structure.[2]

2. Considerations for Pilot-Scale Production

Scaling up the synthesis requires careful consideration of several factors to ensure consistency and quality.

• Reactor Design: Utilize a jacketed, temperature-controlled reactor with a calibrated agitation system. The material of the reactor should be non-reactive (e.g., glass-lined or stainless steel).

• Reactant Addition: Employ automated dosing pumps for the controlled, slow addition of reactants. This helps to maintain a consistent level of supersaturation and control particle size.

• Process Control and Monitoring: Implement in-line sensors to monitor pH and temperature in real-time. Process Analytical Technology (PAT) can be beneficial for early detection of deviations.

• Agitation: The agitation rate and impeller design are critical for ensuring homogeneity without causing excessive crystal breakage. The optimal agitation speed should be determined experimentally to achieve the desired particle size distribution.[8][9]

• Filtration and Drying: For larger quantities, equipment such as a centrifuge or a filter press will be more efficient for dewatering the product than laboratory filtration methods. Drying should be performed in a vacuum oven or a rotary dryer to ensure uniform and efficient drying at a controlled temperature.

• Quality Assurance: Adherence to Good Manufacturing Practices (GMP) is essential for pharmaceutical applications.[10] This includes rigorous quality control of raw materials, in-process controls, and final product testing to ensure purity and consistency.[11]

Visualizations

Caption: A typical workflow for the laboratory-scale production of manganese oxalate.

Caption: Key reactants and the solid product in the precipitation of manganese oxalate.

References

• 1. protmed.uoradea.ro [protmed.uoradea.ro]
• 2. Sciencemadness Discussion Board - Report on making manganese oxalate and attempt to isolate green MnO - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.aip.org [pubs.aip.org]
• 6. Proton solvent-controllable synthesis of manganese oxalate anode material for lithium-ion batteries - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03669F [pubs.rsc.org]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Production of MCM-41 Nanoparticles with Control of Particle Size and Structural Properties: Optimizing Operational Conditions during Scale-Up - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. nbinno.com [nbinno.com]
• 11. blog.fhyzics.net [blog.fhyzics.net]

preventing agglomeration during manganese oxalate nanoparticle synthesis

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of manganese oxalate (B1200264) nanoparticles, with a primary focus on preventing agglomeration.

Troubleshooting Guide

Issue 1: Significant Agglomeration Observed in Final Nanoparticle Product

Symptoms:

• Transmission Electron Microscopy (TEM) or Scanning Electron Microscopy (SEM) images show large, irregular clusters of particles instead of well-dispersed nanoparticles.

• Dynamic Light Scattering (DLS) results indicate a much larger hydrodynamic radius than the primary particle size.

• The nanoparticle powder is difficult to suspend in solvents.

Possible Causes and Solutions:

Cause	Explanation	Suggested Solutions
Inadequate Surfactant/Capping Agent	Surfactants or capping agents stabilize nanoparticles by creating a protective layer that prevents them from sticking together due to van der Waals forces.[1][2][3] Insufficient concentration or an inappropriate type of surfactant will lead to agglomeration.	Increase Surfactant Concentration: Gradually increase the concentration of the surfactant in your reaction mixture. Select an Appropriate Surfactant: The choice of surfactant is critical. Common options for manganese oxalate synthesis include cationic surfactants like Cetyltrimethylammonium bromide (CTAB)[4][5][6][7] or anionic surfactants like Sodium Dodecyl Sulfate (SDS).[8] Polymeric stabilizers such as Polyvinylpyrrolidone (PVP) or Polyethylene glycol (PEG) can also be effective.[1][2]
Suboptimal pH of the Reaction Medium	The surface charge of nanoparticles is highly dependent on the pH of the solution.[9][10] When the pH is near the isoelectric point of the nanoparticles, the surface charge is minimal, reducing electrostatic repulsion and leading to agglomeration.[9][10]	Adjust pH: Modify the pH of the reaction solution to be significantly different from the isoelectric point of manganese oxalate nanoparticles. For manganese oxides, which are often precursors or products of manganese oxalate decomposition, a pH higher than the point of zero charge (PZC) can induce negative surface charges, enhancing stability.[11]
High Reaction Temperature or Rapid Heating	Elevated temperatures can increase the kinetic energy of nanoparticles, leading to more frequent collisions and a higher probability of agglomeration.[10] A rapid temperature ramp can also favor uncontrolled nucleation and growth.[12]	Optimize Temperature and Heating Rate: Lower the reaction temperature and use a slower heating ramp to control the nucleation and growth process.[12] For instance, in the thermal decomposition of manganese precursors, ramping rates of 10°C/min versus 20°C/min can impact the final particle size.[12]
High Precursor Concentration	High concentrations of manganese and oxalate precursors can lead to a very high nucleation rate, resulting in a large number of small nanoparticles that are prone to agglomeration to reduce their high surface energy.	Reduce Precursor Concentration: Lower the initial concentrations of your manganese salt and oxalate source. This will slow down the reaction and allow for more controlled growth of the nanoparticles.
Inefficient Stirring	Inadequate mixing can lead to localized areas of high supersaturation, causing rapid, uncontrolled precipitation and agglomeration.	Optimize Stirring Rate: Ensure vigorous and consistent stirring throughout the reaction to maintain a homogeneous distribution of precursors and newly formed nanoparticles.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of agglomeration in manganese oxalate nanoparticle synthesis?

A1: The primary cause of agglomeration is the high surface energy of the newly formed nanoparticles. To minimize this energy, nanoparticles tend to clump together. This process is driven by attractive van der Waals forces between the particles.[10] Factors such as improper pH, lack of sufficient stabilizing agents, high temperature, and high precursor concentrations can exacerbate this issue.[10]

Q2: How do surfactants and capping agents prevent agglomeration?

A2: Surfactants and capping agents are molecules that adsorb to the surface of nanoparticles, creating a physical or electrostatic barrier that prevents them from coming into close contact.[1][3] This can occur through two main mechanisms:

• Steric Hindrance: Large polymer chains (e.g., PVP, PEG) create a physical barrier around the nanoparticles.[1][2]

• Electrostatic Repulsion: Ionic surfactants (e.g., CTAB, SDS) impart a surface charge to the nanoparticles, causing them to repel each other.[1][2]

Q3: Can the solvent system affect nanoparticle agglomeration?

A3: Yes, the choice of solvent is crucial. The polarity, viscosity, and ionization power of the solvent can influence the nucleation and growth process of manganese oxalate crystals.[13] For instance, using mixed solvent systems like water-DMSO or ethanol-DMSO can affect the morphology and aggregation state of the resulting particles.[13]

Q4: What is the role of temperature in controlling agglomeration?

A4: Temperature plays a complex role. Higher temperatures generally increase reaction rates and can lead to smaller nanoparticles due to a higher nucleation rate. However, excessively high temperatures can also increase particle collisions and promote agglomeration.[10][14] The temperature ramping rate and aging time at the final temperature are also critical parameters to control for achieving well-dispersed nanoparticles.[12]

Q5: How can I redisperse agglomerated nanoparticles?

A5: Redispersing "soft agglomerates," which are held together by weaker forces like van der Waals interactions, can often be achieved through sonication. However, "hard agglomerates," which may involve chemical bonds, are much more difficult to break up. It is always preferable to prevent agglomeration during synthesis rather than trying to reverse it.

Experimental Protocols

Protocol 1: Reverse-Micellar Synthesis of Manganese Oxalate Nanorods

This method utilizes a microemulsion system to control the size and morphology of the nanoparticles, yielding nanorods.[4][5]

Materials:

• Manganese acetate

• Ammonium (B1175870) oxalate

• Cetyltrimethylammonium bromide (CTAB)

• n-Butanol (co-surfactant)

• Isooctane (B107328) (oil phase)

• Methanol (B129727)

• Chloroform (B151607)

Procedure:

• Prepare Microemulsion I: Create a microemulsion consisting of CTAB as the surfactant, n-butanol as the co-surfactant, isooctane as the hydrocarbon phase, and a 0.1 M aqueous solution of manganese acetate.[5]

• Prepare Microemulsion II: Prepare a second microemulsion with the same components as the first, but use a 0.1 M aqueous solution of ammonium oxalate instead of manganese acetate.[5]

• Mixing: Slowly add Microemulsion II to Microemulsion I while stirring vigorously on a magnetic stirrer. Continue stirring overnight.[5]

• Separation: A precipitate will form. Separate the precipitate from the solvent and surfactant by centrifugation.[5]

• Washing: Wash the precipitate with a 1:1 mixture of methanol and chloroform to remove residual surfactant and other impurities.[5]

• Drying: Dry the resulting manganese oxalate nanorods in an oven at 120°C for 1 hour.[5]

Protocol 2: Thermal Decomposition for Manganese Oxide Nanoparticles

This protocol describes a general approach for synthesizing manganese oxide nanoparticles, which can be adapted from manganese oxalate precursors.[15][16]

Materials:

• Manganese(II) acetylacetonate (B107027) (or other organic manganese precursor)

• Oleylamine (B85491) (stabilizer)

• Dibenzyl ether (solvent)

Procedure:

• Reaction Setup: In a three-neck round-bottom flask equipped with a condenser, thermocouple, and nitrogen inlet, dissolve the manganese precursor in oleylamine and dibenzyl ether.[15]

• Degassing: Heat the mixture to a low temperature (e.g., 60°C) under a constant flow of inert gas (e.g., nitrogen) for a period (e.g., 30 minutes) to remove water and oxygen.[12]

• Heating Ramp: Increase the temperature to the desired reaction temperature (e.g., 300°C) using a controlled heating ramp (e.g., 10-20°C/min).[12]

• Aging: Maintain the reaction at the target temperature for a specific aging time (e.g., 5-30 minutes).[12] The aging time will influence the particle size and composition.

• Cooling and Precipitation: After the aging period, cool the solution to room temperature. Add a non-solvent like ethanol (B145695) or acetone (B3395972) to precipitate the nanoparticles.

• Purification: Collect the nanoparticles by centrifugation and wash them multiple times with a mixture of a non-solvent and a solvent (e.g., ethanol/hexane) to remove unreacted precursors and excess stabilizer.

• Drying: Dry the purified nanoparticles under vacuum.

Quantitative Data Summary

Table 1: Effect of Synthesis Parameters on Manganese Oxide Nanoparticle Size

Precursor	Method	Temperature (°C)	Ramp Rate (°C/min)	Aging Time (min)	Average Particle Size (nm)	Reference
Mn(II) ACAC	Thermal Decomposition	300	20	5	~23	[12]
Mn(II) ACAC	Thermal Decomposition	300	20	30	~32	[12]
Mn(II) ACAC	Thermal Decomposition	300	10	5	-	[12]
Mn(II) ACAC	Thermal Decomposition	300	10	30	Larger than 32 nm	[12]
Mn precursor	Hydrothermal	90	-	-	63.37	[14]
Mn precursor	Hydrothermal	150	-	-	46.54	[14]

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. How To Effectively Control The Agglomeration Of Nanoparticle Powders [satnanomaterial.com]
• 3. A Critical Review of the Use of Surfactant-Coated Nanoparticles in Nanomedicine and Food Nanotechnology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nanorods of manganese oxalate: a single source precursor to different manganese oxide nanoparticles (MnO, Mn2O3, Mn3O4) - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Nanorods of manganese oxalate: a single source precursor to different manganese oxide nanoparticles (MnO, Mn2O3, Mn3O4) - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pubs.aip.org [pubs.aip.org]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. Ficus-mediated green synthesis of manganese oxide nanoparticles for adsorptive removal of malachite green from surface water - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Tuning the size and composition of manganese oxide nanoparticles through varying temperature ramp and aging time - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Proton solvent-controllable synthesis of manganese oxalate anode material for lithium-ion batteries - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03669F [pubs.rsc.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Manganese Oxide Nanoparticle Synthesis by Thermal Decomposition of Manganese(II) Acetylacetonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]

Technical Support Center: Manganese Oxalate Crystallization

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the synthesis of manganese oxalate (B1200264) crystals. The morphology of these crystals is critically influenced by the solvent system used during precipitation, impacting their properties and applications.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of manganese oxalate, focusing on solvent-dependent morphological control.

Issue	Potential Cause(s)	Recommended Solution(s)
Unexpected Crystal Morphology (e.g., rods instead of sheets)	The solvent system significantly dictates the final crystal morphology. The polarity, viscosity, and proton-donating ability of the solvent influence the nucleation and growth process.[1][2]	- Verify Solvent Composition: Ensure the correct ratio of solvents is used. For example, a water-DMSO system tends to produce microrods, whereas an ethanol-DMSO system favors nanosheets.[1][2] - Control Water Content: The presence of water, even in small amounts, can alter the solvent's properties and lead to different crystal habits.[2] Consider using anhydrous solvents if a specific morphology is desired.
Poor Crystal Yield	- Incomplete Precipitation: The solubility of manganese oxalate can vary with the solvent system. - Loss During Washing: The precipitate may be lost if washed with a solvent in which it has some solubility.	- Optimize Reaction Time and Temperature: Allow sufficient time for the precipitation to complete. Stirring for at least 10 minutes at 40°C is a reported condition.[1][2] - Select Appropriate Washing Solvent: Wash the precipitate with a solvent in which manganese oxalate is known to be insoluble, such as deionized water.[1][2]
Broad Crystal Size Distribution	- Inconsistent Nucleation: Rapid or uncontrolled addition of precursor solutions can lead to simultaneous nucleation and growth, resulting in a wide range of crystal sizes. - Agglomeration: Crystals may stick together after formation.	- Controlled Reagent Addition: Add the manganese salt solution dropwise to the oxalate solution while stirring vigorously to ensure uniform mixing and controlled nucleation.[1][2] - Use of Surfactants: In some methods, surfactants like CTAB are used to control particle size and prevent agglomeration, leading to the formation of nanorods.[3]
Amorphous or Poorly Crystalline Product	- Rapid Precipitation: Very fast precipitation can prevent the formation of an ordered crystal lattice. - Solvent Effects: Certain solvent systems might favor the formation of less crystalline or amorphous phases. For instance, manganese oxalate synthesized in ethanol-DMSO and ethylene (B1197577) glycol-DMSO has been reported to have low crystallinity.[1][2]	- Adjust Precipitation Rate: Slow down the addition of reactants to allow for more ordered crystal growth. - Post-Synthesis Treatment: Consider a post-synthesis annealing or aging step to improve crystallinity, if the application allows.

Frequently Asked Questions (FAQs)

Q1: How does the choice of solvent affect the hydration state of manganese oxalate crystals?

A1: The proton solvent used in the synthesis plays a key role in determining the structure and hydration state of the resulting manganese oxalate. For instance, using a water-dimethyl sulfoxide (B87167) (DMSO) mixture results in the formation of monoclinic manganese oxalate dihydrate (MnC₂O₄·2H₂O).[1][2] In contrast, when ethanol (B145695) or ethylene glycol is used with DMSO, manganese oxalate monohydrate (MnC₂O₄·H₂O) is formed.[1][2]

Q2: What is the impact of solvent polarity on crystal morphology?

A2: The polarity, viscosity, and ionization power of the solvent system directly influence the anisotropic growth of oxalate crystals, leading to different morphologies.[2] A change in the solvent environment can alter the relative growth rates of different crystal faces, thus modifying the overall crystal shape.

Q3: Can I obtain anhydrous manganese oxalate directly from the precipitation?

A3: The initial precipitation in the described solvent systems (water-DMSO, ethanol-DMSO, ethylene glycol-DMSO) yields hydrated manganese oxalate.[1][2] To obtain anhydrous manganese oxalate (MnC₂O₄), a subsequent dehydration step is necessary. This is typically achieved by drying the hydrated precursor under vacuum at an elevated temperature, for example, at 150°C for 3 hours.[1][2]

Q4: Are there alternative methods to control manganese oxalate crystal morphology besides changing the solvent?

A4: Yes, other methods can be employed. The gel method, using media like agar-agar, allows for the controlled growth of single crystals by varying parameters such as reactant concentration and gel aging period.[4] Additionally, controlling supersaturation and reaction time in a direct precipitation pathway can also be used to synthesize specific crystal forms like α-MnC₂O₄·2H₂O with uniform sizes.[5]

Experimental Protocols

Synthesis of Manganese Oxalate in Different Solvent Systems

This protocol is adapted from a method to prepare manganese oxalate with varying morphologies using different proton solvents mixed with DMSO.[1][2]

Materials:

• Manganese acetate (B1210297) tetrahydrate (Mn(CH₃COO)₂·4H₂O)

• Oxalic acid dihydrate (H₂C₂O₄·2H₂O)

• Dimethyl sulfoxide (DMSO)

• Deionized water

• Ethanol

• Ethylene glycol

Procedure:

• Prepare Solution A: Dissolve 20 mmol of oxalic acid dihydrate in 75 ml of DMSO.

• Prepare Precursor Solutions:

  • Solution B (for Microrods): Dissolve 20 mmol of manganese acetate tetrahydrate in 25 ml of deionized water.

  • Solution C (for Nanosheets): Dissolve 20 mmol of manganese acetate tetrahydrate in 25 ml of ethanol.

  • Solution D (for Nanorods): Dissolve 20 mmol of manganese acetate tetrahydrate in 25 ml of ethylene glycol.

• Precipitation:

  • Heat Solution A to 40°C.

  • Add one of the precursor solutions (B, C, or D) dropwise to Solution A while stirring vigorously.

  • Continue stirring for 10 minutes at 40°C to allow for complete precipitation.

• Washing and Drying:

  • Filter the resulting precipitate.

  • Wash the precipitate with deionized water.

  • To obtain the dehydrated form, dry the precursor under vacuum at 150°C for 3 hours.

Data Presentation

Effect of Solvent on Manganese Oxalate Crystal Morphology and Composition

Solvent System	Hydrated Precursor	Morphology of Hydrated Precursor	Dehydrated Product	Morphology of Dehydrated Product
H₂O-DMSO	MnC₂O₄·2H₂O (Monoclinic)	Microrods	MnC₂O₄	Mesoporous Microrods
Ethanol-DMSO	MnC₂O₄·H₂O (Low crystallinity)	Nanosheets	MnC₂O₄	Mesoporous Nanosheets
Ethylene Glycol-DMSO	MnC₂O₄·H₂O (Low crystallinity)	Nanorods	MnC₂O₄	Mesoporous Nanorods

Table based on findings from Zhang et al., 2021.[1][2]

Visualizations

Experimental Workflow for Solvent-Controlled Synthesis of Manganese Oxalate

Caption: Synthesis workflow for manganese oxalate crystals.

References

• 1. Proton solvent-controllable synthesis of manganese oxalate anode material for lithium-ion batteries - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03669F [pubs.rsc.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Nanorods of manganese oxalate: a single source precursor to different manganese oxide nanoparticles (MnO, Mn2O3, Mn3O4) - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. jetir.org [jetir.org]
• 5. pubs.acs.org [pubs.acs.org]

troubleshooting impurities in manganese oxalate synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of manganese oxalate (B1200264).

Troubleshooting Guides

Problem 1: Low Yield of Manganese Oxalate Precipitate

Q: My manganese oxalate synthesis resulted in a significantly lower yield than expected. What are the potential causes and how can I improve it?

A: Low yield in manganese oxalate precipitation can stem from several factors related to reaction conditions. The most common causes involve suboptimal pH, incorrect stoichiometry, or incomplete reaction.

Possible Causes and Solutions:

• Suboptimal pH: The pH of the reaction medium is critical for maximizing the precipitation of manganese oxalate. The solubility of manganese oxalate increases in acidic conditions.

  • Recommendation: Ensure the pH of the reaction mixture is within the optimal range of 5.5 to 6.0 for the highest yield. A pH below this range can lead to incomplete precipitation, while a significantly higher pH may promote the formation of other manganese species like manganese carbonate.[1]

• Incorrect Stoichiometry: An insufficient amount of the precipitating agent (oxalic acid or a soluble oxalate salt) will lead to incomplete precipitation of the manganese ions.

  • Recommendation: A slight excess of the oxalate precipitant is often recommended to ensure complete reaction. A 15% excess of oxalic acid has been shown to be effective for good separation of manganese from the solution.[1]

• Inadequate Reaction Time or Mixing: If the reactants are not allowed sufficient time to react or are not mixed properly, the precipitation may be incomplete.

  • Recommendation: Ensure vigorous and continuous stirring during the addition of the precipitating agent and for a sufficient duration afterward to allow for complete precipitation. A reaction time of at least 60 minutes is often employed.[1]

Problem 2: Off-Color or Discolored Precipitate

Q: The manganese oxalate I synthesized is not the expected pale pink color. It appears brownish or has other discolorations. What could be the cause?

A: The typical color of manganese(II) oxalate is a pale pink.[2][3] Deviations from this color often indicate the presence of impurities, which can arise from the starting materials or from side reactions during the synthesis.

Possible Causes and Solutions:

• Presence of Iron Impurities: If the manganese salt precursor (e.g., manganese sulfate) is derived from sources like manganese ore, it may contain iron impurities.[4][5] Iron oxalates can impart a yellowish or brownish color to the precipitate.

  • Recommendation: Use high-purity starting materials. If using manganese sources of lower purity, consider a purification step for the initial manganese salt solution, such as adjusting the pH to selectively precipitate iron hydroxides before proceeding with the oxalate precipitation.[4][5]

• Oxidation of Manganese: Although manganese is precipitated in the +2 oxidation state, oxidation to higher states (e.g., Mn(III) or Mn(IV)) can occur under certain conditions, leading to the formation of brown manganese oxides (like MnO₂).

  • Recommendation: Avoid harsh oxidizing conditions. If the synthesis is performed via the reduction of potassium permanganate (B83412) (KMnO₄), ensure that the permanganate is fully consumed by the oxalic acid to prevent the formation of manganese dioxide.[6]

• Formation of Manganese Carbonate: At a pH higher than the optimal range for oxalate precipitation, manganese carbonate (MnCO₃) can form, which may alter the appearance of the product.[1]

  • Recommendation: Maintain strict control over the pH, keeping it within the 5.5 to 6.0 range.[1]

Problem 3: Product Fails Analytical Characterization (e.g., XRD, TGA)

Q: My synthesized manganese oxalate shows unexpected peaks in the XRD pattern or an incorrect weight loss profile in TGA. How do I interpret and resolve these issues?

A: Discrepancies in analytical data typically point to issues with the product's crystal structure, hydration state, or the presence of crystalline impurities.

Possible Causes and Solutions:

• Incorrect Hydrate (B1144303) Form: Manganese oxalate can exist in different hydrated forms, most commonly as the dihydrate (MnC₂O₄·2H₂O) and trihydrate (MnC₂O₄·3H₂O).[2][3] The specific hydrate formed can depend on the reaction temperature and solvent system used. These different forms will have distinct XRD patterns.

  • Recommendation: Control the reaction temperature. Synthesis at room temperature often favors the formation of the dihydrate.[4] Consult literature for specific conditions to obtain the desired hydrate.

• Incomplete Drying or Presence of Solvents: TGA is highly sensitive to the presence of residual water or solvents. A weight loss at temperatures below 100°C often corresponds to surface-adsorbed water or residual solvent. The characteristic dehydration of manganese oxalate dihydrate occurs at temperatures around 150-200°C.[2]

  • Recommendation: Ensure the product is thoroughly washed to remove any residual solvent and dried under appropriate conditions (e.g., in a vacuum oven at a temperature below the decomposition point) to remove all unbound water.

• Presence of Crystalline Impurities: Extra peaks in an XRD pattern can indicate contamination with unreacted starting materials (if they are crystalline), co-precipitated metal oxalates, or other manganese compounds like manganese carbonate.

  • Recommendation: Review the synthesis procedure, paying close attention to the purity of reagents, stoichiometry, and pH control. Thorough washing of the final product is crucial to remove any soluble impurities.

Frequently Asked Questions (FAQs)

Q1: What are the most critical parameters to control during manganese oxalate synthesis? A1: The most critical parameters are pH, temperature, and the stoichiometry of the reactants. The pH should be maintained between 5.5 and 6.0 to maximize yield and prevent the formation of manganese carbonate.[1] The temperature can influence the crystalline form and morphology of the product.[7] A slight excess of the oxalate precipitant is recommended for complete precipitation.[1]

Q2: How can I confirm the purity and identity of my synthesized manganese oxalate? A2: A combination of analytical techniques is recommended:

• X-ray Diffraction (XRD): To confirm the crystalline phase and identify the specific hydrate form (e.g., dihydrate or trihydrate).[2]

• Thermogravimetric Analysis (TGA): To determine the water of hydration content and the decomposition temperature. The dihydrate typically shows a stepwise dehydration around 150-200°C.[2]

• Fourier-Transform Infrared Spectroscopy (FT-IR): To identify the characteristic vibrational bands of the oxalate group and water molecules.[1]

• Elemental Analysis (e.g., EDAX, ICP-OES): To confirm the elemental composition and quantify any metallic impurities.[8]

Q3: What is the best way to wash the manganese oxalate precipitate? A3: The precipitate should be washed multiple times to remove any soluble impurities, such as unreacted starting materials or by-products like sodium chloride if using sodium oxalate.[3] Washing with deionized water is common.[6] Some protocols also mention washing with acetone (B3395972) to aid in drying.

Q4: My starting manganese salt solution contains other metal ions like cobalt and nickel. Will they co-precipitate with the manganese oxalate? A4: Yes, other transition metal ions can co-precipitate as their respective oxalates. The solubility of manganese oxalate is generally higher than that of cobalt and nickel oxalates, meaning that under the same conditions, cobalt and nickel oxalates are more likely to precipitate.[9] This can lead to impurities in your final product. If high purity is required, the starting manganese solution may need to be purified before precipitation.

Data Summary Tables

Table 1: Influence of pH on Manganese Recovery

pH	Recovery Yield (%)	Notes
< 5.0	Decreasing	Increased solubility of manganese oxalate in acidic conditions.
5.5 - 6.0	> 90%	Optimal range for maximum precipitation.[1]
> 6.0	High	Risk of co-precipitating other manganese compounds like carbonates.[1]

Table 2: Influence of Temperature on Manganese Recovery

Temperature (°C)	Recovery Yield (%)	Notes
20	~80%	Yield is generally good at room temperature.
40	~82%	A slight increase in yield with temperature.
60	~85%	Continued slight increase in yield.[1]
80	~92.5%	The highest reported yield in one study.[1]

Experimental Protocols

Protocol 1: Synthesis of Manganese(II) Oxalate Dihydrate from Manganese Sulfate (B86663)

This protocol is adapted from common precipitation methods.[2][6]

Materials:

• Manganese(II) sulfate monohydrate (MnSO₄·H₂O)

• Potassium oxalate monohydrate (K₂C₂O₄·H₂O) or Oxalic Acid (H₂C₂O₄·2H₂O)

• Deionized water

• Glacial acetic acid (optional)

Procedure:

• Prepare Reactant Solutions:

  • Prepare a solution of manganese(II) sulfate by dissolving the required amount in deionized water with stirring. Gentle heating can be applied to aid dissolution.

  • Separately, prepare a solution of potassium oxalate or oxalic acid in deionized water.

• Precipitation:

  • While vigorously stirring the manganese sulfate solution, slowly add the oxalate solution dropwise.

  • A pale pink precipitate of manganese oxalate will form immediately.

• pH Adjustment (if using oxalic acid):

  • Monitor the pH of the mixture. If it is too acidic, carefully add a dilute base (e.g., sodium bicarbonate solution) to adjust the pH to the optimal range of 5.5-6.0.[1]

• Digestion of the Precipitate:

  • Continue stirring the mixture for at least 60 minutes after the addition is complete to ensure full precipitation and to allow the crystals to grow.

• Isolation and Washing:

  • Allow the precipitate to settle.

  • Separate the precipitate from the supernatant by decantation or filtration.

  • Wash the precipitate several times with deionized water to remove any soluble impurities. This can be done by resuspending the precipitate in deionized water, stirring, allowing it to settle, and then decanting the wash water. Repeat this process 2-3 times.

• Drying:

  • Carefully dry the final product. This can be done by air-drying or in a vacuum oven at a temperature below 100°C to avoid premature dehydration. The final product should be a pale pink powder.

Visual Troubleshooting Guides

Troubleshooting Low Yield

Fig. 1: Troubleshooting workflow for low yield.

Troubleshooting Off-Color Precipitate

Fig. 2: Troubleshooting workflow for off-color precipitate.

References

• 1. protmed.uoradea.ro [protmed.uoradea.ro]
• 2. MANGANESE(II) OXALATE DIHYDRATE (MNOX) - Ataman Kimya [atamanchemicals.com]
• 3. Manganese oxalate - Wikipedia [en.wikipedia.org]
• 4. pubs.aip.org [pubs.aip.org]
• 5. pubs.aip.org [pubs.aip.org]
• 6. Sciencemadness Discussion Board - Report on making manganese oxalate and attempt to isolate green MnO - Powered by XMB 1.9.11 [sciencemadness.org]
• 7. researchgate.net [researchgate.net]
• 8. jetir.org [jetir.org]
• 9. mdpi.com [mdpi.com]

Technical Support Center: Optimizing Manganese Oxalate Precipitation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of manganese oxalate (B1200264) precipitation reactions.

Troubleshooting Guide

This guide addresses common issues encountered during the precipitation of manganese oxalate.

Q1: Why is no precipitate forming, or why is the precipitate yield extremely low?

A1: This issue often arises from reaction conditions that favor the solubility of manganese oxalate. Key factors to investigate are the pH of the solution and the concentration of your reactants.

• Highly Acidic Conditions: Manganese oxalate's solubility increases in acidic environments.[1][2] If the pH of your reaction mixture is too low, the equilibrium will shift away from precipitation. The excess hydrogen ions protonate the oxalate ions, reducing the concentration of free oxalate available to react with manganese ions.

• Low Reactant Concentrations: If the concentrations of your manganese salt and oxalate solutions are below the solubility product constant (Ksp) of manganese oxalate (approximately 1.7 x 10⁻⁷), precipitation will not occur.[3]

Troubleshooting Steps:

• Measure and Adjust pH: Check the pH of your reaction solution. If it is highly acidic, consider adjusting it to a less acidic range. Studies have shown that the yield of manganese oxalate precipitation significantly increases after pH 5, with optimal values between 5.5 and 6.0.[4] Be cautious not to raise the pH too high, as this can lead to the precipitation of other manganese compounds, such as manganese carbonate.[4]

• Increase Reactant Concentrations: If you are using highly dilute solutions, increasing the concentration of the manganese salt or the oxalate source can help achieve the necessary supersaturation for precipitation.

• Ensure Adequate Oxalate: A slight excess of the precipitating agent (oxalic acid or a soluble oxalate salt) can help drive the reaction towards the formation of the manganese oxalate precipitate. A 15% excess of oxalic acid has been shown to be effective.[4]

Q2: The yield of my manganese oxalate precipitate is lower than expected. How can I improve it?

A2: Low yields are typically linked to sub-optimal pH, temperature, or reactant ratios.

Troubleshooting Steps:

• Optimize pH: As mentioned in Q1, the pH is a critical factor. The ideal pH range for manganese oxalate precipitation is between 5.5 and 6.0.[4] Operating outside this window can significantly reduce your yield.

• Adjust Temperature: While temperature has a less significant effect on yield compared to pH, it can still be a factor. Increasing the temperature can slightly increase the yield.[4] However, be aware that the solubility of manganese oxalate also increases with temperature, so finding the optimal balance is key.[5] One study showed a yield increase from 77.2% at 20-40°C to 92.5% at 80°C.[4]

• Use an Excess of Oxalate: To ensure the complete precipitation of manganese ions, using a stoichiometric excess of the oxalate solution is recommended. A 15% excess of oxalic acid has been demonstrated to improve the precipitation yield.[4]

• Allow for Sufficient Reaction Time: Ensure that the reactants have enough time to mix thoroughly and for the precipitation to complete. A reaction time of 60 minutes has been used in successful protocols.[4]

Q3: I am observing the formation of a different crystal structure or an impure precipitate. What could be the cause?

A3: The formation of different hydrates of manganese oxalate or the co-precipitation of other compounds can lead to an impure product.

• Hydrate Formation: Manganese oxalate can exist in different hydrated forms, such as the dihydrate (MnC₂O₄·2H₂O) and the trihydrate.[3][6] The specific form obtained can be influenced by the reaction conditions.

• Co-precipitation of Impurities: If the pH is too high (e.g., above 6.0), you risk precipitating other manganese species like manganese carbonate.[4] If other metal ions are present in your solution, they may also co-precipitate as oxalates or hydroxides depending on the pH.

Troubleshooting Steps:

• Strict pH Control: Maintain the pH of the reaction mixture within the optimal range of 5.5 to 6.0 to favor the formation of pure manganese oxalate.[4]

• Control Temperature: Consistent temperature control during the precipitation can help in obtaining a uniform crystal structure.

• Purify Starting Materials: Ensure the purity of your manganese salt and oxalate source to avoid the introduction of contaminating ions.

Frequently Asked Questions (FAQs)

What is the chemical formula for manganese oxalate? The chemical formula is MnC₂O₄. It is commonly found as a dihydrate, MnC₂O₄·2H₂O.[3]

What is the solubility of manganese oxalate? Manganese oxalate is slightly soluble in water but its solubility increases in acidic solutions.[1][2][7] The solubility product constant (Ksp) is approximately 1.7 x 10⁻⁷.[3]

What is the optimal pH for manganese oxalate precipitation? The optimal pH range for maximizing the yield of manganese oxalate precipitation is between 5.5 and 6.0.[4]

How does temperature affect the yield of manganese oxalate precipitation? Increasing the temperature can lead to a modest increase in the precipitation yield. For example, one study reported an increase in yield from 77.2% at 20°C to 92.5% at 80°C.[4]

Is it necessary to use an excess of the oxalate reagent? Yes, using a slight excess of the oxalate reagent, such as a 15% excess of oxalic acid, is recommended to help drive the precipitation reaction to completion and improve the yield.[4]

Data Presentation

Table 1: Influence of pH on Manganese Oxalate Precipitation Yield

pH	Yield (%)
< 5.0	Significantly lower
5.5 - 6.0	Optimal / Highest
> 6.0	Risk of impure precipitate (e.g., MnCO₃)

Data synthesized from information suggesting a significant increase in yield after pH 5, with the best values between 5.5 and 6.0.[4]

Table 2: Influence of Temperature on Manganese Oxalate Precipitation Yield

Temperature (°C)	Yield (%)
20	77.2
40	77.2
60	84.3
80	92.5

Data sourced from a study on the recovery of manganese cations from wastewater.[4]

Experimental Protocols

Protocol 1: Standard Manganese Oxalate Precipitation

This protocol is for the synthesis of manganese oxalate dihydrate from manganese chloride and sodium oxalate.[3]

Materials:

• Manganese(II) chloride (MnCl₂) solution

• Sodium oxalate (Na₂C₂O₄) solution

• Deionized water

• pH meter

• Stirring plate and stir bar

• Filtration apparatus (e.g., Büchner funnel and filter paper)

• Drying oven

Procedure:

• In a beaker, prepare a solution of manganese(II) chloride in deionized water.

• In a separate beaker, prepare a solution of sodium oxalate in deionized water.

• While stirring the manganese chloride solution, slowly add the sodium oxalate solution.

• A pale pink precipitate of manganese oxalate dihydrate should form.[3]

• Continue stirring for a set period (e.g., 60 minutes) to ensure the reaction goes to completion.[4]

• Filter the precipitate using a Büchner funnel and filter paper.

• Wash the precipitate with deionized water to remove any soluble impurities.

• Dry the collected precipitate in an oven at a low temperature (e.g., 60°C) to obtain the final product.[4]

Protocol 2: Optimization of Precipitation Yield by pH Control

This protocol outlines the steps to determine the optimal pH for maximizing the yield.

Materials:

• Manganese(II) sulfate (B86663) (MnSO₄·4H₂O) solution (e.g., 1 g/L)[4]

• Oxalic acid (H₂C₂O₄) solution (e.g., 1N)[4]

• Sodium bicarbonate (NaHCO₃) solution for pH adjustment[4]

• pH meter

• Multiple beakers

• Stirring plate and stir bars

• Filtration apparatus

• Analytical method to determine residual manganese in the filtrate (e.g., atomic absorption spectroscopy)[4]

Procedure:

• Set up a series of beakers, each containing the same volume of the manganese sulfate solution.

• While stirring, add a 15% stoichiometric excess of the oxalic acid solution to each beaker.[4]

• Adjust the pH of each beaker to a different value within a target range (e.g., 4.5, 5.0, 5.5, 6.0, 6.5) using the sodium bicarbonate solution. Monitor the pH carefully with a calibrated pH meter.[4]

• Allow the precipitation reaction to proceed for 60 minutes with continuous stirring.[4]

• Filter the precipitate from each beaker, collecting the filtrate.

• Analyze the concentration of residual manganese in each filtrate sample.

• Calculate the precipitation yield for each pH value using the initial and final manganese concentrations.

• Plot the yield as a function of pH to identify the optimal pH for maximum precipitation.

Visualizations

References

• 1. MANGANESE(II) OXALATE DIHYDRATE (MNOX) - Ataman Kimya [atamanchemicals.com]
• 2. MANGANESE(II) OXALATE | 6556-16-7 [chemicalbook.com]
• 3. Manganese oxalate - Wikipedia [en.wikipedia.org]
• 4. protmed.uoradea.ro [protmed.uoradea.ro]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Manganese(II) oxalate dihydrate, Mn 30% min 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]

Technical Support Center: Controlling the Particle Size of Manganese Oxalate Crystals

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on controlling the particle size of manganese oxalate (B1200264) crystals during synthesis. Below you will find frequently asked questions, troubleshooting guides, and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing manganese oxalate crystals with controlled particle size?

A1: The most common and cost-effective method for synthesizing manganese oxalate is the precipitation method.[1] This technique involves the reaction of a soluble manganese salt (like manganese(II) chloride or sulfate) with oxalic acid or a soluble oxalate salt in a solution.[2] By carefully controlling the reaction conditions, the particle size and morphology of the resulting manganese oxalate crystals can be tailored.[2]

Q2: Which key experimental parameters influence the particle size and morphology of manganese oxalate crystals?

A2: Several parameters are crucial in controlling the nucleation and growth of manganese oxalate crystals, thereby influencing their final size and shape. These include:

• Reactant Concentration: Higher concentrations can lead to faster nucleation and the formation of smaller particles.[3][4]

• Temperature: Temperature affects both the solubility of manganese oxalate and the kinetics of crystal growth.[5] While some studies show a slight increase in yield with higher temperatures, the impact on particle size can vary.[5]

• pH: The pH of the reaction medium significantly impacts the precipitation process.[2][5] An optimal pH range is necessary to ensure complete precipitation without the formation of unwanted byproducts like manganese hydroxide.[5][6]

• Solvents: The choice of solvent plays a critical role. Protic solvents like water can lead to rapid precipitation, making control difficult.[1] Using aprotic solvents or mixed solvent systems (e.g., DMSO with water, ethanol, or ethylene (B1197577) glycol) can help regulate the nucleation and growth processes, leading to different morphologies and sizes.[1][7]

• Additives (Surfactants): Surfactants, such as Cetyltrimethylammonium bromide (CTAB), can be used in methods like reverse-micellar synthesis to control the formation of nanorods and other specific morphologies.[8][9]

Q3: How can I obtain nanometer-sized manganese oxalate particles?

A3: To obtain nanosized manganese oxalate particles, you can employ several strategies:

• Use of Mixed Solvents: Synthesizing in a mixed solvent system, such as ethylene glycol and DMSO, can produce nanorod-like particles.[1]

• Reverse-Micellar Method: This technique, which uses surfactants like CTAB to create microemulsions, is effective for preparing nanorods of anhydrous manganese oxalate.[8][9]

• Control of Supersaturation: Carefully controlling the supersaturation of the reactants can favor nucleation over crystal growth, leading to smaller particles.[4]

Troubleshooting Guide

Issue 1: No precipitate is forming upon mixing the reactants.

• Possible Cause: The pH of the solution may be too acidic, increasing the solubility of manganese oxalate.[2]

• Solution: Check and adjust the pH of the reaction mixture. For manganese oxalate, precipitation is generally favorable at a pH around 5.5.[5] Be cautious not to raise the pH too high, which could lead to the precipitation of manganese hydroxide.

Issue 2: The resulting particles are too large.

• Possible Cause: The nucleation rate is too slow compared to the crystal growth rate. This can happen in highly protic solvents like water where the reaction is very fast.[1]

• Solution:

  • Increase Supersaturation: A higher initial concentration of reactants can promote faster nucleation, leading to smaller particles.[3]

  • Use a Different Solvent System: Employing aprotic solvents or a mixture of protic and aprotic solvents can slow down the precipitation reaction, allowing for better control over nucleation and growth.[1]

  • Lower the Reaction Temperature: Lowering the temperature can decrease the rate of crystal growth.

Issue 3: The particle size distribution is too broad.

• Possible Cause: Inconsistent mixing or localized high supersaturation in the reactor.

• Solution:

  • Improve Mixing: Ensure vigorous and consistent stirring throughout the addition of reactants to maintain a homogeneous solution.[7][10]

  • Slow Reactant Addition: Add one reactant dropwise to the other to avoid rapid, uncontrolled precipitation.[7]

Experimental Protocols

Protocol 1: Synthesis of Micro-sized Manganese Oxalate Rods

This protocol is adapted from a general precipitation method.[1][7]

Materials:

• Manganese(II) acetate (B1210297) tetrahydrate (Mn(CH₃COO)₂·4H₂O)

• Oxalic acid dihydrate (H₂C₂O₄·2H₂O)

• Dimethyl sulfoxide (B87167) (DMSO)

• Deionized water

• Ethanol

Procedure:

• Prepare Solution A: Dissolve 20 mmol of oxalic acid dihydrate in 75 ml of DMSO.

• Prepare Solution B: Dissolve 20 mmol of manganese(II) acetate tetrahydrate in 25 ml of deionized water.

• Heat both solutions to 40°C.

• Add Solution B dropwise to Solution A while stirring vigorously.

• Continue stirring for 10 minutes after the addition is complete.

• Filter the resulting precipitate.

• Wash the precipitate with deionized water and then with ethanol.

• Dry the precipitate in a vacuum oven at 150°C for 3 hours to obtain dehydrated manganese oxalate microrods.[7][10]

Protocol 2: Synthesis of Nano-sized Manganese Oxalate Rods

This protocol utilizes a mixed solvent system to achieve smaller particle sizes.[1]

Materials:

• Manganese(II) acetate tetrahydrate (Mn(CH₃COO)₂·4H₂O)

• Oxalic acid dihydrate (H₂C₂O₄·2H₂O)

• Dimethyl sulfoxide (DMSO)

• Ethylene glycol (EG)

• Deionized water

• Ethanol

Procedure:

• Prepare Solution A: Dissolve 20 mmol of oxalic acid dihydrate in 75 ml of DMSO.

• Prepare Solution C: Dissolve 20 mmol of manganese(II) acetate tetrahydrate in 25 ml of ethylene glycol.

• Heat both solutions to 40°C.

• Add Solution C dropwise to Solution A with vigorous stirring.

• Continue stirring for 10 minutes.

• Filter the precipitate.

• Wash the precipitate with deionized water and then ethanol.

• Dry the product under vacuum at 150°C for 3 hours to get mesoporous manganese oxalate nanorods.[1][10]

Data Presentation

Table 1: Effect of Solvent on Manganese Oxalate Morphology

Manganese Salt Solvent	Resulting Morphology	Hydration State
Deionized Water	Microrods	MnC₂O₄·2H₂O
Ethanol	Nanosheets	MnC₂O₄·H₂O
Ethylene Glycol	Nanorods	MnC₂O₄·H₂O

Data synthesized from[1]

Table 2: Influence of Key Parameters on Particle Size

Parameter	Effect on Particle Size	Rationale
Reactant Concentration	Increasing concentration generally leads to smaller particles.	Higher supersaturation favors a higher nucleation rate.[4]
Temperature	Effect can vary; often, higher temperatures can lead to larger crystals due to increased solubility and growth kinetics.	Temperature influences both solubility and reaction rates.[5]
pH	An optimal pH (around 5.5) is crucial for maximizing yield. Deviations can lead to incomplete precipitation or formation of impurities.	pH affects the availability of oxalate ions for precipitation.[5]
Stirring Speed	Higher stirring speeds promote homogeneity and can lead to smaller, more uniform particles.	Ensures even distribution of reactants and prevents localized high supersaturation.
Solvent Choice	Aprotic solvents (like DMSO) or viscous solvents (like ethylene glycol) can slow down the reaction, leading to smaller and more controlled morphologies compared to water.	The solvent affects the rate of precipitation and crystal growth.[1]

Visualizations

Caption: Workflow for manganese oxalate synthesis.

Caption: Troubleshooting guide for particle size.

Caption: Relationship of parameters to crystal properties.

References

• 1. Proton solvent-controllable synthesis of manganese oxalate anode material for lithium-ion batteries - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03669F [pubs.rsc.org]
• 2. MANGANESE(II) OXALATE DIHYDRATE (MNOX) - Ataman Kimya [atamanchemicals.com]
• 3. jetir.org [jetir.org]
• 4. researchgate.net [researchgate.net]
• 5. protmed.uoradea.ro [protmed.uoradea.ro]
• 6. benchchem.com [benchchem.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Nanorods of manganese oxalate: a single source precursor to different manganese oxide nanoparticles (MnO, Mn2O3, Mn3O4) - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. Proton solvent-controllable synthesis of manganese oxalate anode material for lithium-ion batteries - PMC [pmc.ncbi.nlm.nih.gov]

issues with thermal decomposition of manganese oxalate to manganese oxide

Welcome to the technical support center for the thermal decomposition of manganese oxalate (B1200264) to manganese oxide. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during this synthesis method.

Frequently Asked Questions (FAQs)

Q1: What are the primary manganese oxides that can be synthesized from the thermal decomposition of manganese oxalate?

A1: The thermal decomposition of manganese oxalate is a versatile method to produce various manganese oxides. The most common products are manganese(II) oxide (MnO), manganese(III) oxide (α-Mn₂O₃ or bixbyite), and manganese(II,III) oxide (Mn₃O₄ or hausmannite).[1][2][3][4] The specific oxide phase obtained is highly dependent on the experimental conditions.[5]

Q2: What are the main stages of thermal decomposition of manganese oxalate dihydrate?

A2: The thermal decomposition of manganese oxalate dihydrate typically occurs in two main stages:

• Dehydration: The loss of water of crystallization to form anhydrous manganese oxalate. This is an endothermic process that usually occurs at relatively low temperatures, around 145-150°C.[6][7]

• Decomposition: The breakdown of the anhydrous manganese oxalate into manganese oxide(s) and gaseous products, primarily carbon monoxide (CO) and carbon dioxide (CO₂).[6][8] This stage occurs at higher temperatures, generally above 300°C.[7]

Q3: How does the atmosphere affect the final manganese oxide product?

A3: The atmosphere during thermal decomposition is a critical factor in determining the oxidation state of the final manganese oxide product.

• Inert Atmosphere (e.g., Nitrogen, Argon, Helium, or Vacuum): Decomposition in an inert atmosphere tends to favor the formation of manganese(II) oxide (MnO).[9]

• Oxidizing Atmosphere (e.g., Air): In the presence of oxygen, higher oxidation states are favored. The initial decomposition may form MnO, which is then oxidized to Mn₂O₃ or Mn₃O₄ at higher temperatures.[5] The final product in air is often a mixture of these higher oxides.[10]

Q4: Can the crystal structure of the manganese oxalate precursor influence the decomposition?

A4: Yes, the crystal structure of the manganese oxalate hydrate (B1144303) (e.g., monoclinic dihydrate vs. orthorhombic trihydrate) can affect the thermal decomposition process. Different crystal forms can have different dehydration temperatures and may lead to variations in the reactivity of the anhydrous intermediate, potentially influencing the final oxide's properties.

Troubleshooting Guide

Issue 1: The final product is a mixture of manganese oxide phases (e.g., Mn₂O₃ and Mn₃O₄).

• Possible Cause 1: Inappropriate Calcination Temperature.

  • Explanation: The formation of different manganese oxide phases is highly temperature-dependent. There are specific temperature ranges where each oxide is most stable. Heating between these ranges or having poor temperature control can result in a mixture of phases. For instance, calcination at 450°C in air can produce a mix of Mn₂O₃ and Mn₃O₄.[10]

  • Solution: Carefully control the final calcination temperature and soaking time based on the desired oxide phase. Refer to the quantitative data table below for guidance on phase stability at different temperatures. Ensure your furnace is properly calibrated for accurate temperature control.

• Possible Cause 2: Non-uniform Heating.

  • Explanation: If the sample is not heated uniformly, different parts of the material may be at different temperatures, leading to the formation of various oxide phases.

  • Solution: Use a smaller sample size and a crucible that allows for even heat distribution. A programmable furnace with good temperature uniformity is recommended.

• Possible Cause 3: Influence of Gaseous Byproducts.

  • Explanation: The gaseous byproducts of decomposition, CO and CO₂, can create a localized atmosphere around the sample that influences the final oxidation state.

  • Solution: Ensure adequate gas flow if performing the decomposition in a controlled atmosphere (e.g., flowing air or nitrogen) to remove byproducts and maintain a consistent environment.

Issue 2: The yield of manganese oxide is lower than expected.

• Possible Cause 1: Incomplete Decomposition.

  • Explanation: The manganese oxalate may not have fully decomposed if the temperature was too low or the heating time was too short.

  • Solution: Confirm the complete decomposition by extending the heating time at the target temperature or by performing a thermogravimetric analysis (TGA) to determine the exact temperature range for complete weight loss. The TGA should show a stable weight plateau at the end of the decomposition.

• Possible Cause 2: Mechanical Loss of Product.

  • Explanation: The final manganese oxide product is often a fine powder that can be easily lost during handling and transfer.

  • Solution: Handle the product carefully in a draft-free environment. Use appropriate tools for transferring the powder.

Issue 3: The particle size of the manganese oxide is too large or aggregated.

• Possible Cause 1: High Calcination Temperature or Long Soaking Time.

  • Explanation: Higher temperatures and longer heating times can lead to sintering and grain growth, resulting in larger particles and aggregates.

  • Solution: Optimize the calcination temperature and time. Use the lowest temperature and shortest time that still allows for complete decomposition to the desired phase. Consider using a faster heating rate.

• Possible Cause 2: Morphology of the Precursor.

  • Explanation: The morphology of the initial manganese oxalate can influence the morphology of the final oxide product.

  • Solution: Control the precipitation conditions of the manganese oxalate to obtain a precursor with a desired morphology and smaller particle size. Using capping agents or surfactants during the synthesis of the precursor can also help control the final particle size.[1]

Experimental Protocols

Synthesis of Manganese Oxalate Dihydrate (Precursor)

This protocol describes a typical precipitation method for synthesizing the manganese oxalate precursor.

• Prepare Solutions:

  • Dissolve a soluble manganese salt (e.g., manganese(II) chloride or manganese(II) sulfate) in deionized water.

  • Prepare a separate solution of oxalic acid or a soluble oxalate salt (e.g., sodium oxalate) in deionized water.[8]

• Precipitation:

  • Slowly add the oxalic acid/oxalate solution to the manganese salt solution while stirring continuously. A pale pink precipitate of manganese oxalate dihydrate will form.[8]

• Washing and Drying:

  • Filter the precipitate and wash it several times with deionized water to remove any unreacted reagents and byproducts.

  • Dry the precipitate in an oven at a low temperature (e.g., 60-80°C) to obtain the manganese oxalate dihydrate powder.

Thermal Decomposition to Manganese Oxides

The following are general guidelines for obtaining specific manganese oxide phases. The exact temperatures and times may need to be optimized for your specific setup.

• For Manganese(II) Oxide (MnO):

  • Place the dried manganese oxalate powder in a tube furnace.

  • Heat the sample under an inert atmosphere (e.g., flowing nitrogen or argon).

  • Increase the temperature to around 400°C and hold for several hours.[11]

• For Manganese(III) Oxide (Mn₂O₃):

  • Place the dried manganese oxalate powder in a furnace with an air atmosphere.

  • Heat the sample to a temperature between 400°C and 800°C. A common temperature is 600°C.[11] Hold at the desired temperature for several hours.

• For Manganese(II,III) Oxide (Mn₃O₄):

  • Place the dried manganese oxalate powder in a furnace with an air atmosphere.

  • Heat the sample to a temperature above 900°C. Mn₂O₃ will decompose to Mn₃O₄ at high temperatures. Alternatively, controlled decomposition at lower temperatures (e.g., 350°C) can also yield Mn₃O₄.[12]

Quantitative Data

Table 1: Thermal Decomposition Stages of Manganese Oxalate

Stage	Process	Typical Temperature Range (°C)	Gaseous Products	Solid Product
1	Dehydration	100 - 200	H₂O	Anhydrous MnC₂O₄
2	Decomposition	300 - 450	CO, CO₂	Manganese Oxide(s)

Note: The exact temperatures can vary depending on factors such as heating rate and atmosphere.

Table 2: Influence of Calcination Temperature on Manganese Oxide Phase in Air

Temperature Range (°C)	Predominant Manganese Oxide Phase
250 - 400	Amorphous or poorly crystalline MnOₓ
400 - 800	Mn₂O₃ (Bixbyite)
> 900	Mn₃O₄ (Hausmannite)

Data compiled from multiple sources.[7][13]

Visualizations

Caption: Experimental workflow for manganese oxide synthesis.

Caption: Factors influencing final manganese oxide properties.

References

• 1. researchgate.net [researchgate.net]
• 2. Nanorods of manganese oxalate: a single source precursor to different manganese oxide nanoparticles (MnO, Mn2O3, Mn3O4) - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. jetir.org [jetir.org]
• 7. researchgate.net [researchgate.net]
• 8. MANGANESE(II) OXALATE DIHYDRATE (MNOX) - Ataman Kimya [atamanchemicals.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. rsc.org [rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Electrochemical Stability of Manganese Oxalate Anodes

Welcome to the technical support center for researchers, scientists, and drug development professionals working with manganese oxalate (B1200264) anodes. This resource is designed to provide direct, actionable guidance to overcome common challenges encountered during the synthesis, characterization, and testing of manganese oxalate as an anode material for lithium-ion batteries.

Frequently Asked Questions (FAQs)

Q1: My manganese oxalate anode shows rapid capacity fading after only a few cycles. What are the potential causes?

A1: Rapid capacity fading is a common issue and can stem from several factors:

• Low Intrinsic Conductivity: Manganese oxalate inherently possesses low electronic conductivity, which can lead to poor rate performance and cycling stability.

• Volume Changes: Significant volume changes occur during the charge/discharge cycles. This can lead to pulverization of the electrode material, loss of electrical contact between particles, and detachment from the current collector.

• Structural Instability: The crystal structure of manganese oxalate can degrade over repeated lithium insertion and extraction, leading to a loss of active material.

• Unstable Solid Electrolyte Interphase (SEI): The formation of an unstable SEI layer can lead to continuous electrolyte decomposition, consuming lithium ions and increasing impedance.

Q2: The initial capacity of my manganese oxalate anode is much lower than the theoretical capacity. Why is this happening?

A2: A low initial capacity can be attributed to:

• Inactive Material: The synthesis process may result in a portion of the manganese oxalate being electrochemically inactive. This can be due to the presence of impurities or an unfavorable crystal structure.

• Poor Electrode Fabrication: Non-uniform slurry mixing, poor adhesion of the active material to the current collector, or incorrect electrode thickness can all contribute to a lower-than-expected initial capacity.

• Morphology and Particle Size: The morphology and particle size of the manganese oxalate play a crucial role. Large, non-porous particles can limit the access of the electrolyte to the active material, resulting in incomplete lithiation/delithiation.

Q3: How can I improve the low conductivity of my manganese oxalate anode?

A3: Enhancing the conductivity is key to improving performance. Consider the following strategies:

• Nanostructuring: Synthesizing nanostructured manganese oxalate, such as nanorods or nanosheets, can shorten the lithium-ion diffusion pathways and improve reaction kinetics.[1][2]

• Carbon Coating: Applying a uniform carbon coating to the manganese oxalate particles can significantly enhance the electronic conductivity of the electrode.

• Compositing with Conductive Materials: Creating a composite of manganese oxalate with highly conductive materials like graphene or carbon nanotubes can create an effective conductive network within the electrode.

Q4: What is the effect of the synthesis solvent on the performance of manganese oxalate anodes?

A4: The choice of solvent during the precipitation synthesis of manganese oxalate has a significant impact on the material's morphology and, consequently, its electrochemical performance. Using a mixture of a proton solvent (like water, ethanol, or ethylene (B1197577) glycol) and an aprotic solvent (like dimethyl sulfoxide (B87167) - DMSO) allows for control over the nucleation and growth of the manganese oxalate crystals.[1][2] For instance, using ethylene glycol-DMSO can lead to the formation of mesoporous nanorods, which have shown excellent cycling stability and rate performance.[1][2]

Troubleshooting Guides

Issue 1: Poor Cycling Stability and Rapid Capacity Drop

Symptom	Possible Cause	Troubleshooting Steps
Capacity fades by more than 20% within the first 50 cycles.	1. Particle Pulverization: Large volume changes during cycling are causing the active material to crack and lose contact. 2. Low Conductivity: Poor electronic conductivity is leading to high polarization and inefficient charge transfer. 3. Unstable SEI Layer: Continuous formation and dissolution of the SEI layer is consuming lithium and increasing impedance.	1. Optimize Morphology: Synthesize manganese oxalate with a nanostructure (e.g., nanorods) to better accommodate volume changes.[1][2] 2. Incorporate Conductive Additives: Prepare a composite with graphene or carbon nanotubes to create a robust conductive network. 3. Use Electrolyte Additives: Employ electrolyte additives like fluoroethylene carbonate (FEC) to help form a more stable and protective SEI layer.

Issue 2: Low Rate Capability

Symptom	Possible Cause	Troubleshooting Steps
The discharge capacity significantly decreases as the C-rate increases.	1. Slow Ion Diffusion: The solid-state diffusion of lithium ions within the manganese oxalate particles is slow. 2. High Charge Transfer Resistance: The resistance at the electrode-electrolyte interface is high, hindering the electrochemical reactions.	1. Reduce Particle Size: Synthesize smaller nanoparticles or nanorods to shorten the Li-ion diffusion length.[1][2] 2. Increase Surface Area: Prepare mesoporous manganese oxalate to increase the contact area with the electrolyte, facilitating faster charge transfer.[1][2]

Data Presentation

Table 1: Effect of Synthesis Solvent on Manganese Oxalate Morphology and Electrochemical Performance

Synthesis Solvent (Proton Solvent in DMSO)	Morphology	Reversible Capacity (after 120 cycles at 8C)
Water	Microrods	800 mAh g⁻¹
Ethylene Glycol	Nanorods	838 mAh g⁻¹
Ethanol	Nanosheets	548 mAh g⁻¹

Data sourced from Zhang et al., 2021.[1][2]

Experimental Protocols

Protocol 1: Synthesis of Mesoporous Manganese Oxalate Nanorods

This protocol is adapted from the work of Zhang et al. (2021).[1][2]

Materials:

• Manganese acetate (B1210297) tetrahydrate (Mn(CH₃COO)₂·4H₂O)

• Oxalic acid dihydrate (H₂C₂O₄·2H₂O)

• Dimethyl sulfoxide (DMSO)

• Ethylene glycol (EG)

• Deionized water

Procedure:

• Prepare Solution A: Dissolve 20 mmol of oxalic acid dihydrate in 75 ml of DMSO.

• Prepare Solution D: Dissolve 20 mmol of manganese acetate tetrahydrate in 25 ml of ethylene glycol.

• Precipitation: While vigorously stirring, add Solution D dropwise to Solution A at 40 °C.

• Stirring: Continue to stir the mixture vigorously for 10 minutes.

• Filtration and Washing: Filter the resulting precipitate and wash it thoroughly with deionized water.

• Drying: Dry the hydrated manganese oxalate precursor under vacuum at 150 °C for 3 hours to obtain the dehydrated, mesoporous manganese oxalate nanorods.

Protocol 2: Electrode Preparation and Cell Assembly

Materials:

• Synthesized manganese oxalate powder

• Conductive carbon black (e.g., Super P)

• Polyvinylidene fluoride (B91410) (PVDF) binder

• N-methyl-2-pyrrolidone (NMP) solvent

• Copper foil (current collector)

• Lithium metal foil (counter/reference electrode)

• Celgard separator

• Electrolyte (e.g., 1 M LiPF₆ in a 1:1 v/v mixture of ethylene carbonate (EC) and dimethyl carbonate (DMC))

• CR2032 coin cell components

Procedure:

• Slurry Preparation: Mix the manganese oxalate powder, conductive carbon black, and PVDF binder in a weight ratio of 80:10:10 in NMP to form a homogeneous slurry.

• Electrode Casting: Cast the slurry onto a copper foil using a doctor blade and dry it in a vacuum oven at 120 °C for 12 hours.

• Electrode Punching: Punch out circular electrodes (e.g., 12 mm diameter) from the coated foil.

• Cell Assembly: In an argon-filled glovebox, assemble a CR2032 coin cell using the prepared manganese oxalate electrode as the working electrode, a lithium metal foil as the counter electrode, a Celgard separator, and the electrolyte.

Mandatory Visualizations

Caption: Experimental workflow from synthesis to electrochemical testing.

Caption: Troubleshooting flowchart for common performance issues.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Manganese Oxalate and Manganese Carbonate as Precursors for NMC Cathodes

For Researchers, Scientists, and Drug Development Professionals

The synthesis of high-performance Lithium Nickel Manganese Cobalt Oxide (NMC) cathodes for lithium-ion batteries is critically dependent on the quality of the precursor materials. The choice of the manganese source, in particular, can significantly influence the physicochemical properties and electrochemical performance of the final cathode material. This guide provides an objective comparison of two commonly employed precursor routes: the use of manganese oxalate (B1200264) and manganese carbonate in the co-precipitation synthesis of NMC cathode precursors.

Executive Summary

The selection between manganese oxalate and manganese carbonate precursor routes for NMC cathode synthesis involves a trade-off between particle morphology control and process simplicity. The oxalate co-precipitation method is often favored for its ability to produce fine, homogenous, and well-defined precursor particles, which can translate to superior electrochemical performance in the final NMC cathode.[1][2] Conversely, the carbonate co-precipitation process is also widely used in industrial applications.[3][4]

Performance Comparison: Oxalate vs. Carbonate Precursor Routes

The following table summarizes the key performance metrics of NMC cathodes synthesized via oxalate and carbonate co-precipitation methods, based on available experimental data. It is important to note that direct, side-by-side comparisons under identical conditions are limited in the literature; therefore, these values represent typical findings from various studies.

Performance Metric	NMC from Oxalate Precursor	NMC from Carbonate Precursor	Key Insights
Precursor Particle Morphology	Typically fine, quasi-spherical, and homogenous particles.[1][2]	Can result in larger particles with lower homogeneity.[2]	Oxalate's reducing properties and ability to form stable dihydrates contribute to better morphology control.[1][2]
Specific Discharge Capacity	Reported values for NMC811 up to 102.42 mAh/g.[1] For NMC622, a capacity of 153.60 mAh/g at 0.5C has been achieved.	Data for direct comparison is less available, but generally, poor homogeneity can lead to suboptimal electrochemical performance.[2]	The regular morphology and smaller particle size from the oxalate route can lead to higher specific capacity.[1]
Coulombic Efficiency	Reported at 104% for NMC811.[1]	Generally expected to be high, but can be affected by precursor quality.	A high coulombic efficiency indicates good reversibility of the electrochemical reactions.
Cycling Stability	NMC622 synthesized via oxalate co-precipitation showed 70.9% capacity retention after 100 cycles.	Dependent on synthesis conditions; Mn-rich NMC from carbonate precursors have been studied to improve stability.	The homogenous nature of oxalate-derived precursors can contribute to better long-term cycling stability.
Homogeneity	Oxalate-based co-precipitation is known to produce NMC with good homogeneity.[2]	Carbonate-based co-precipitation may result in lower homogeneity.[2]	Homogenous distribution of transition metals is crucial for consistent electrochemical performance.

Experimental Protocols

Synthesis of NMC Cathode via Oxalate Co-precipitation

This protocol describes a typical synthesis of an NMC811 cathode using an oxalate co-precipitation method.

• Preparation of Metal Salt Solution: Stoichiometric amounts of NiCl₂·6H₂O (0.8 moles), CoSO₄·7H₂O (0.1 moles), and MnSO₄·H₂O (0.1 moles) are dissolved in deionized water.[1]

• Co-precipitation: The metal salt solution is mixed with a solution of oxalic acid (a precipitating agent) for 2 hours at 60°C, followed by 4 hours of aging.[1]

• Washing and Drying: The resulting precipitate is filtered, washed with deionized water to remove impurities, and then dried.

• Lithiation and Calcination: The dried precursor powder is thoroughly mixed with a stoichiometric amount of LiOH·H₂O (with a slight excess, e.g., 1:1.05 molar ratio).[1]

• Sintering: The mixture undergoes a two-step calcination process: first at 450°C for 6 hours, followed by sintering at 800°C for 15 hours under an oxygen atmosphere.[1]

Synthesis of NMC Cathode via Carbonate Co-precipitation

This protocol outlines a general procedure for synthesizing an NMC cathode precursor using a carbonate precipitating agent.

• Preparation of Metal Salt Solution: Stoichiometric amounts of nickel sulfate (B86663), manganese sulfate, and cobalt sulfate are dissolved in deionized water.

• Co-precipitation: A solution of sodium carbonate is added to the mixed metal salt solution under controlled pH and temperature to precipitate the mixed metal carbonate.

• Washing and Drying: The precipitate is filtered, washed thoroughly with deionized water to remove sodium and sulfate ions, and then dried.

• Lithiation and Calcination: The dried carbonate precursor is mixed with a lithium source, such as lithium carbonate or lithium hydroxide.

• Sintering: The mixture is subjected to a high-temperature calcination in an oxygen-rich environment to form the final NMC cathode material.[5]

Visualizing the Synthesis and Comparison

Experimental Workflow for NMC Cathode Synthesis

References

• 1. catalog.lib.kyushu-u.ac.jp [catalog.lib.kyushu-u.ac.jp]
• 2. mdpi.com [mdpi.com]
• 3. pubs.aip.org [pubs.aip.org]
• 4. pubs.aip.org [pubs.aip.org]
• 5. easychair.org [easychair.org]

A Comparative Guide to Manganese Oxide Precursors for Catalysis

For Researchers, Scientists, and Drug Development Professionals

The efficacy of manganese oxide (MnOx) catalysts is profoundly influenced by the choice of precursor material, which dictates the resulting catalyst's structural and chemical properties. This guide provides an objective comparison of common manganese oxide precursors, supported by experimental data, to aid in the selection of the most suitable precursor for specific catalytic applications.

Performance Comparison of Manganese Oxide Catalysts from Different Precursors

The selection of a manganese precursor has a significant impact on the final manganese oxide phase, crystallite size, surface area, and redox properties of the catalyst. These characteristics, in turn, determine the catalyst's activity and selectivity in various chemical transformations. This section provides a comparative overview of catalysts synthesized from different manganese precursors, with a focus on their performance in key catalytic reactions such as CO and toluene (B28343) oxidation, and NOx reduction.

Catalytic Activity in CO Oxidation

The catalytic oxidation of carbon monoxide is a crucial reaction for pollution control. The choice of manganese precursor significantly affects the low-temperature activity of the resulting MnOx catalyst.

Precursor	Catalyst	T50 (°C) for CO Oxidation	BET Surface Area (m²/g)	Reference
Manganese Nitrate	MnOx-N	~150	45.1
Manganese Acetate (B1210297)	MnOx-Ac	~125	48.6
Manganese Chloride	MnOx-Cl	~180	25.1

T50: Temperature at which 50% conversion is achieved.

Catalytic Activity in Toluene Oxidation

Toluene is a model volatile organic compound (VOC), and its catalytic oxidation is a key technology for air purification. The performance of MnOx catalysts in this application is also precursor-dependent.

Precursor	Catalyst	T50 (°C) for Toluene Oxidation	T90 (°C) for Toluene Oxidation	BET Surface Area (m²/g)	Reference
Manganese Nitrate	MnO2-N	~220	~250	121	[1]
Manganese Acetate	MnO2-Ac	~205	~230	188	[1]
Manganese Sulfate (B86663)	MnO2-S	~240	~270	95	[1]
Manganese Chloride	MnO2-Cl	~230	~260	102	[1]

T90: Temperature at which 90% conversion is achieved.

Catalytic Activity in Selective Catalytic Reduction (SCR) of NOx

The selective catalytic reduction of nitrogen oxides (NOx) with ammonia (B1221849) is a vital technology for controlling emissions from stationary and mobile sources. The choice of manganese precursor can influence the catalyst's efficiency and operating temperature window.

Precursor	Catalyst	NOx Conversion at 150°C (%)	BET Surface Area (m²/g)	Reference
Manganese Nitrate	Mn(N)/TiO2	~85	-	[2]
Manganese Acetate	Mn(Ac)/TiO2	~95	-	[2]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of catalyst synthesis and performance evaluation. This section outlines common experimental protocols for the synthesis of manganese oxide catalysts and their characterization.

Synthesis of Manganese Oxide Catalysts

1. Hydrothermal Synthesis of MnO2 Nanostructures [3][4]

• Precursors: Manganese sulfate (MnSO₄·H₂O), Manganese chloride (MnCl₂·4H₂O), or Manganese acetate (Mn(CH₃COO)₂·4H₂O) and an oxidizing agent such as sodium chlorate (B79027) (NaClO₃) or ammonium (B1175870) persulfate ((NH₄)₂S₂O₈).

• Procedure:

  • Dissolve the manganese precursor and the oxidizing agent in distilled water in a molar ratio of 1:2.

  • Stir the solution until all solids are dissolved.

  • Transfer the solution to a Teflon-lined stainless steel autoclave.

  • Seal the autoclave and heat it to 120-180°C for 12-24 hours.

  • Allow the autoclave to cool down to room temperature naturally.

  • Collect the precipitate by filtration, wash it thoroughly with distilled water and ethanol (B145695).

  • Dry the resulting powder in an oven at 60-80°C overnight.

2. Co-precipitation Synthesis of Mn3O4 Nanoparticles [5][6]

• Precursors: Manganese sulfate (MnSO₄·H₂O) or Manganese acetate (Mn(CH₃COO)₂·4H₂O) and a precipitating agent like sodium hydroxide (B78521) (NaOH).

• Procedure:

  • Prepare an aqueous solution of the manganese precursor (e.g., 1 M MnSO₄).

  • Prepare a separate aqueous solution of the precipitating agent (e.g., 2 M NaOH).

  • Add the precipitating agent dropwise to the manganese precursor solution under vigorous stirring at a constant temperature (e.g., 60°C).

  • Maintain the pH of the mixture at a specific value (e.g., 11) by adding a base like ammonia.

  • Continue stirring for a set period (e.g., 2 hours) to allow for complete precipitation.

  • Collect the precipitate by centrifugation or filtration.

  • Wash the precipitate multiple times with deionized water and ethanol to remove impurities.

  • Dry the precipitate in an oven at 100°C for 12 hours.

  • Calcine the dried powder at a specific temperature (e.g., 300°C) for a few hours to obtain the final Mn₃O₄ nanoparticles.

Catalyst Characterization

1. Brunauer-Emmett-Teller (BET) Surface Area Analysis [7][8][9]

• Principle: This technique measures the physical adsorption of a gas (typically nitrogen) on the surface of a solid material at cryogenic temperatures. The amount of gas adsorbed at different partial pressures allows for the calculation of the specific surface area.

• Procedure:

  • Degas the catalyst sample under vacuum at an elevated temperature (e.g., 150-300°C) for several hours to remove any adsorbed contaminants.

  • Cool the sample to liquid nitrogen temperature (77 K).

  • Introduce nitrogen gas to the sample at various controlled pressures.

  • Measure the amount of nitrogen gas adsorbed at each pressure point to generate an adsorption isotherm.

  • Apply the BET equation to the linear portion of the isotherm to calculate the specific surface area.

2. Temperature-Programmed Reduction (TPR) [10][11][12]

• Principle: TPR is used to determine the reducibility of a catalyst. The catalyst is heated at a constant rate in a reducing gas stream (typically H₂ in Ar or N₂), and the consumption of the reducing gas is monitored by a thermal conductivity detector (TCD). The temperature at which reduction occurs provides information about the nature of the metal oxide species.

• Procedure:

  • Place a known amount of the catalyst in a quartz reactor.

  • Pre-treat the sample by heating it in an inert gas flow (e.g., Ar or N₂) to a specific temperature to remove adsorbed water and impurities.

  • Cool the sample to room temperature.

  • Switch the gas flow to a reducing mixture (e.g., 5-10% H₂ in Ar).

  • Heat the sample at a linear rate (e.g., 10°C/min) to a high temperature (e.g., 800-1000°C).

  • Record the H₂ consumption as a function of temperature using a TCD. The resulting plot is the TPR profile.

Visualizing Experimental Workflows

The following diagrams illustrate the typical workflows for the synthesis and characterization of manganese oxide catalysts.

Caption: Generalized workflow for the synthesis of manganese oxide catalysts.

Caption: Workflow for the characterization and performance evaluation of MnOx catalysts.

References

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. sysrevpharm.org [sysrevpharm.org]
• 4. Recent progresses in the synthesis of MnO2 nanowire and its application in environmental catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ijsea.com [ijsea.com]
• 6. sphinxsai.com [sphinxsai.com]
• 7. BET surface area measurement in heterogeneous catalysis [c2cat.eu]
• 8. norlab.fi [norlab.fi]
• 9. Notes - MEASURING SURFACE AREAS IN CATALYSTS | Altamira Instruments [altamirainstruments.com]
• 10. Temperature Programmed Reduction | TPR | Applications [hidenanalytical.com]
• 11. Temperature-programmed reduction - Wikipedia [en.wikipedia.org]
• 12. ami-instruments.com [ami-instruments.com]

Battle of the Precursors: Unveiling the Optimal Manganese Source for High-Performance Battery Anodes

A deep dive into the electrochemical performance of manganese-based anodes reveals a critical link between the choice of precursor and the ultimate battery performance. This guide provides a comparative analysis for researchers and materials scientists, supported by experimental data, to inform the selection of manganese precursors for next-generation lithium-ion batteries.

The quest for superior anode materials for lithium-ion batteries has led to extensive research into transition metal oxides, with manganese oxides standing out due to their high theoretical capacities, low cost, and environmental friendliness.[1] However, the electrochemical performance of these materials is not solely determined by their final chemical composition (e.g., MnO, MnO₂, Mn₂O₃, Mn₃O₄). The initial manganese precursor used in the synthesis plays a pivotal role in dictating the morphology, particle size, and ultimately, the specific capacity, cycling stability, and rate capability of the anode. This guide systematically compares the performance of battery anodes derived from different manganese precursors, providing a clear overview of the current state of research.

Performance Benchmarking: A Tale of Four Oxides

The choice of manganese oxide itself has a profound impact on electrochemical performance. Generally, MnO exhibits the highest theoretical capacity. Experimental data consistently demonstrates that different manganese oxides, often derived from the same precursor through controlled calcination, yield varied results.

A comparative study on hollow nanospheres of MnO₂, Mn₃O₄, and MnO revealed specific capacities of 840, 1165, and 1515 mAh g⁻¹ respectively after 60 cycles at 100 mA g⁻¹.[2] Even at a higher current density of 500 mA g⁻¹, the reversible capacities were maintained at 637, 820, and 1050 mAh g⁻¹ after 150 cycles, highlighting the superior performance of MnO.[2] Another study on hierarchical microspheres reported specific capacities of 240, 396, 271, and 810 mAh g⁻¹ after 100 cycles at 0.5C for MnO₂, Mn₂O₃, Mn₃O₄, and MnO, respectively, further cementing MnO's position as a high-capacity candidate.[3]

Manganese Oxide	Precursor Route	Specific Capacity (mAh g⁻¹)	Current Density	Cycles	Coulombic Efficiency (%)	Reference
MnO	Carbon nanosphere template	1515	100 mA g⁻¹	60	-	[2]
Mn₃O₄	Carbon nanosphere template	1165	100 mA g⁻¹	60	-	[2]
MnO₂	Carbon nanosphere template	840	100 mA g⁻¹	60	-	[2]
MnO	Hydrothermal + Calcination	810	0.5C	100	-	[3]
Mn₂O₃	Hydrothermal + Calcination	396	0.5C	100	-	[3]
Mn₃O₄	Hydrothermal + Calcination	271	0.5C	100	-	[3]
MnO₂	Hydrothermal + Calcination	240	0.5C	100	-	[3]
MnCO₃	Controllable precipitation	656.8	-	100	>90%	[4]
MnO/C	Manganese-based aerogels	-	-	-	-	[5]

The Precursor's Influence: From Carbonates to Sulfates

While comparing the final oxide is crucial, understanding the role of the initial manganese salt is key to optimizing synthesis. Manganese carbonate (MnCO₃) is a widely used precursor due to its ability to decompose into porous manganese oxides upon calcination, a process that can be finely controlled to achieve desired morphologies.[6][7] Studies have shown that MnCO₃ itself can be used as an anode material, exhibiting a high initial capacity.[7] For instance, flower-like MnCO₃ microcrystals have demonstrated a specific capacity of 384 mAh g⁻¹ at 0.2C after 200 cycles.[7]

The anion of the manganese salt (e.g., sulfate, chloride, acetate) also influences the morphology and, consequently, the electrochemical performance of the resulting MnO-based anodes.[5] For example, the synthesis of MnO/C composites from manganese-based aerogels is affected by the choice of the Mn(II) salt anion.[5]

Experimental Pathways to Performance

The synthesis and testing of these anode materials follow specific and detailed protocols. Below are generalized methodologies based on published research.

Synthesis of Manganese Oxide Anodes

A common route to producing various manganese oxides involves the initial synthesis of a precursor, such as manganese carbonate, followed by controlled calcination.

1. Precursor Synthesis (e.g., MnCO₃):

• Precipitation Method: Solutions of a manganese salt (e.g., MnSO₄) and a carbonate source (e.g., NaHCO₃ or (NH₄)₂CO₃) are mixed under controlled temperature and stirring for a specific duration to precipitate MnCO₃.[4][5] The morphology of the MnCO₃ precursor can be controlled by adjusting reaction parameters.[4]

• Hydrothermal Method: Manganese salts are dissolved in a solvent (often water) and sealed in an autoclave for hydrothermal treatment at a specific temperature and time to form hierarchical microspheres of the precursor.[3]

2. Calcination to Manganese Oxides:

• The dried precursor (e.g., MnCO₃) is calcined in a tube furnace under a controlled atmosphere (e.g., air, N₂, or a reducing atmosphere like H₂/Ar) and at a specific temperature ramp rate and dwell time.[2][3] The final manganese oxide phase (MnO₂, Mn₂O₃, Mn₃O₄, or MnO) is determined by the calcination temperature and atmosphere.[2]

3. Carbon Coating (Optional but Recommended):

• To enhance conductivity and buffer volume changes during cycling, a carbon source (e.g., glucose, citric acid) can be mixed with the precursor before calcination or with the final oxide followed by a secondary heat treatment.[5][8]

Electrochemical Characterization

1. Electrode Preparation:

• The active material (manganese oxide), a conductive agent (e.g., Super P carbon black), and a binder (e.g., polyvinylidene fluoride, PVDF) are mixed in a specific weight ratio (e.g., 80:10:10) in a solvent like N-methyl-2-pyrrolidone (NMP) to form a slurry.

• The slurry is uniformly coated onto a copper foil current collector and dried in a vacuum oven.

2. Cell Assembly:

• Coin-type half-cells (e.g., CR2032) are assembled in an argon-filled glovebox.

• The prepared electrode serves as the working electrode, with lithium metal foil as the counter and reference electrode.

• A microporous polypropylene (B1209903) membrane is used as the separator.

• The electrolyte is typically a solution of 1 M LiPF₆ in a mixture of organic carbonates (e.g., ethylene (B1197577) carbonate, dimethyl carbonate, and diethyl carbonate).

3. Electrochemical Measurements:

• Cyclic Voltammetry (CV): Performed at a slow scan rate (e.g., 0.1 mV s⁻¹) within a specific voltage window (e.g., 0.01–3.0 V vs. Li/Li⁺) to study the redox reactions.

• Galvanostatic Charge-Discharge Cycling: The cells are cycled at various current densities to evaluate specific capacity, coulombic efficiency, and cycling stability.

• Electrochemical Impedance Spectroscopy (EIS): Conducted to analyze the charge transfer resistance and ion diffusion kinetics.

Visualizing the Path to Performance

The following diagrams illustrate the general experimental workflow and the logical relationship between the precursor choice and the final anode performance.

Caption: Experimental workflow for manganese-based anode synthesis and testing.

Caption: Precursor's impact on anode performance.

Conclusion

The selection of the manganese precursor is a critical first step in designing high-performance anodes for lithium-ion batteries. While MnO consistently demonstrates superior specific capacity, the pathway to achieving this performance is heavily influenced by the initial manganese salt and the subsequent synthesis conditions. Manganese carbonate stands out as a versatile precursor, allowing for the controlled formation of various manganese oxides with tailored morphologies. Future research should focus on systematic studies that directly compare a wider range of manganese precursors under identical synthesis and testing conditions to deconvolve the precise effects of the precursor anion and synthesis route on the final electrochemical performance. Such investigations will be instrumental in unlocking the full potential of manganese-based anodes.

References

• 1. Recent advances in Mn-based oxides as anode materials for lithium ion batteries - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. General synthesis of hollow MnO2, Mn3O4 and MnO nanospheres as superior anode materials for lithium ion batteries - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. manganesesupply.com [manganesesupply.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

A Researcher's Guide to Validating the Stoichiometry of Synthesized Manganese Oxalate

For researchers, scientists, and drug development professionals, the precise synthesis and characterization of chemical compounds are paramount. The stoichiometry of a synthesized product, such as manganese oxalate (B1200264), dictates its properties and suitability for further applications, including as a precursor for advanced materials in batteries or catalysis. This guide provides a comparative overview of key analytical techniques to validate the stoichiometry of synthesized manganese(II) oxalate dihydrate (MnC₂O₄·2H₂O), complete with experimental protocols and data interpretation.

Manganese(II) oxalate is typically synthesized via a precipitation reaction between a soluble manganese salt and an oxalate source.[1] A common method involves the reaction of manganese chloride (MnCl₂) with sodium oxalate (Na₂C₂O₄).[2]

MnCl₂ + Na₂C₂O₄ + 2H₂O → MnC₂O₄·2H₂O↓ + 2NaCl[2]

Once the light pink crystalline product is synthesized, filtered, and dried, its stoichiometry must be rigorously validated. The primary methods for this validation are Thermogravimetric Analysis (TGA), Permanganate (B83412) Titration, and Elemental Analysis.

dot graph { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=box, style="filled", fontname="Arial", fontsize=12, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=10];

// Nodes Reactants [label="Reactants\n(MnCl₂ + Na₂C₂O₄)", fillcolor="#F1F3F4", fontcolor="#202124"]; Mixing [label="Aqueous Solution\nMixing & Stirring", fillcolor="#FFFFFF", fontcolor="#202124"]; Precipitation [label="Precipitation\n(Formation of MnC₂O₄·2H₂O)", fillcolor="#FFFFFF", fontcolor="#202124"]; Filtration [label="Filtration", fillcolor="#FFFFFF", fontcolor="#202124"]; Washing [label="Washing\n(Remove NaCl)", fillcolor="#FFFFFF", fontcolor="#202124"]; Drying [label="Drying", fillcolor="#FFFFFF", fontcolor="#202124"]; Product [label="Final Product\n(MnC₂O₄·2H₂O)", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges Reactants -> Mixing; Mixing -> Precipitation; Precipitation -> Filtration; Filtration -> Washing; Washing -> Drying; Drying -> Product; } } Caption: General workflow for the synthesis of manganese oxalate dihydrate.

Thermogravimetric Analysis (TGA)

TGA is a powerful technique that measures the change in mass of a sample as a function of temperature. For manganese oxalate dihydrate, TGA reveals a distinct two-step decomposition process, making it an excellent method for stoichiometric validation.

• Dehydration: The loss of the two water molecules.

• Decomposition: The breakdown of anhydrous manganese oxalate into manganese(II) oxide (in an inert atmosphere).

The overall process under an inert atmosphere is:

• Step 1: MnC₂O₄·2H₂O(s) → MnC₂O₄(s) + 2H₂O(g)

• Step 2: MnC₂O₄(s) → MnO(s) + CO(g) + CO₂(g)[1]

Experimental Protocol: TGA

• Instrument Calibration: Ensure the TGA instrument's mass and temperature are calibrated using standard reference materials.

• Sample Preparation: Place 5-10 mg of the dried synthesized manganese oxalate powder into a clean TGA crucible (typically alumina (B75360) or platinum).

• Analysis Conditions:

  • Atmosphere: Nitrogen or Argon (inert) with a flow rate of 20-50 mL/min.[3]

  • Temperature Program: Heat the sample from room temperature (e.g., 30°C) to approximately 600°C.

  • Heating Rate: A linear heating rate of 10°C/min is standard.[3][4]

• Data Collection: Record the mass loss percentage as a function of temperature.

Data Presentation and Interpretation

The theoretical weight loss for each step is calculated based on the molar masses of the components.

• Molar Mass of MnC₂O₄·2H₂O: ~178.99 g/mol

• Molar Mass of 2H₂O: ~36.03 g/mol

• Molar Mass of MnC₂O₄: ~142.96 g/mol [5]

• Molar Mass of MnO: ~70.94 g/mol

Theoretical Weight Loss:

• Step 1 (Dehydration): (36.03 / 178.99) * 100% = 20.13%

• Step 2 (Decomposition to MnO): ((142.96 - 70.94) / 142.96) * 100% = 50.38% of the anhydrous mass. The total weight loss from the dihydrate is more complex to calculate directly for the second step alone. A simpler approach is to calculate the final residual mass.

• Final Residue (MnO): (70.94 / 178.99) * 100% = 39.63%

Decomposition Step	Temperature Range (°C)	Theoretical Weight Loss (%)	Observed Weight Loss (%)	Final Residue
1. Dehydration	~100 - 200 °C[6]	20.13%	19.5% - 20.5%	Anhydrous MnC₂O₄
2. Decomposition	~300 - 450 °C[6][7]	39.63% (of initial mass)	39.0% - 40.0%	Manganese(II) Oxide (MnO)

Note: Observed temperature ranges can vary slightly based on heating rate and sample characteristics.

A close correlation between the observed and theoretical weight loss percentages strongly validates the MnC₂O₄·2H₂O stoichiometry.

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// Nodes Start [label="MnC₂O₄·2H₂O\n(s)", fillcolor="#F1F3F4", fontcolor="#202124"]; Step1 [label="Step 1: Dehydration\n(~100-200°C)", shape=ellipse, fillcolor="#FFFFFF", fontcolor="#202124"]; Intermediate [label="MnC₂O₄\n(s)", fillcolor="#F1F3F4", fontcolor="#202124"]; Gases1 [label="2H₂O\n(g)", shape=cloud, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Step2 [label="Step 2: Decomposition\n(~300-450°C)", shape=ellipse, fillcolor="#FFFFFF", fontcolor="#202124"]; Final [label="MnO\n(s)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Gases2 [label="CO(g) + CO₂(g)", shape=cloud, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Start -> Step1; Step1 -> Intermediate; Step1 -> Gases1 [label="-20.13% mass"]; Intermediate -> Step2; Step2 -> Final; Step2 -> Gases2 [label="-39.63% mass\n(from start)"]; } } Caption: TGA decomposition pathway of MnC₂O₄·2H₂O in an inert atmosphere.

Permanganate Titration

This classic redox titration method quantitatively determines the amount of oxalate (C₂O₄²⁻) in the synthesized sample. In an acidic solution, permanganate ion (MnO₄⁻) oxidizes oxalate to carbon dioxide, while being reduced to Mn²⁺. Potassium permanganate serves as its own indicator; the endpoint is marked by the persistence of its faint pink color.[8][9]

The balanced ionic equation is: 2MnO₄⁻(aq) + 5C₂O₄²⁻(aq) + 16H⁺(aq) → 2Mn²⁺(aq) + 10CO₂(g) + 8H₂O(l)[9]

From this equation, the mole ratio is 2 moles of MnO₄⁻ to 5 moles of C₂O₄²⁻ .

Experimental Protocol: Titration

• Prepare a ~0.02 M KMnO₄ Solution: Dissolve the required mass of KMnO₄ in distilled water. This solution must be standardized.

• Standardize the KMnO₄ Solution:

  • Accurately weigh ~0.15-0.20 g of primary standard sodium oxalate (Na₂C₂O₄) and dissolve it in ~100 mL of deionized water in an Erlenmeyer flask.

  • Add 20 mL of 6 M sulfuric acid (H₂SO₄).[10]

  • Heat the solution to 60-70°C.[8][11] Do not boil.

  • Titrate the hot solution with the KMnO₄ solution from a burette until a faint, persistent pink color is observed.[8]

  • Repeat to obtain concordant results and calculate the precise molarity of the KMnO₄ solution.

• Titrate the Synthesized Manganese Oxalate:

  • Accurately weigh ~0.20-0.25 g of your synthesized MnC₂O₄·2H₂O into an Erlenmeyer flask.

  • Add ~100 mL of deionized water and 20 mL of 6 M H₂SO₄.

  • Heat the mixture to 60-70°C to dissolve the sample and accelerate the reaction.[11]

  • Titrate with the standardized KMnO₄ solution to the same faint pink endpoint.

  • Record the volume of KMnO₄ used and repeat for precision.

Data Presentation and Calculation

The percentage purity of the manganese oxalate dihydrate can be calculated as follows:

• Moles of KMnO₄ used: Molarity of KMnO₄ × Volume of KMnO₄ (L)

• Moles of C₂O₄²⁻ in sample: Moles of KMnO₄ × (5 moles C₂O₄²⁻ / 2 moles MnO₄⁻)

• Mass of MnC₂O₄·2H₂O in sample: Moles of C₂O₄²⁻ × Molar Mass of MnC₂O₄·2H₂O

• Purity (%): (Calculated Mass of MnC₂O₄·2H₂O / Initial Mass of Sample) × 100

Trial	Mass of Sample (g)	Volume of KMnO₄ (mL)	Moles of C₂O₄²⁻ (mol)	Calculated Purity (%)
1	0.2251	24.85	0.00124	98.6
2	0.2283	25.20	0.00126	98.8
3	0.2265	25.00	0.00125	98.7

(Sample data assuming a standardized 0.02 M KMnO₄ solution)

A purity value close to 100% indicates that the stoichiometry of the oxalate component is correct.

Elemental Analysis

Modern elemental analysis, such as Energy-Dispersive X-ray Spectroscopy (EDAX or EDS), provides a direct measurement of the elemental composition of a sample.[12] This technique confirms the presence of manganese, carbon, and oxygen and can provide their relative abundance, which can be compared to the theoretical values for MnC₂O₄·2H₂O.

Experimental Protocol: EDAX/EDS

• Sample Preparation: A small amount of the dry powder is mounted on a sample stub using conductive carbon tape. For high-resolution analysis, the sample may be coated with a thin layer of carbon or gold to improve conductivity.

• Analysis: The sample is placed in a Scanning Electron Microscope (SEM) equipped with an EDAX/EDS detector. The electron beam is focused on a representative area of the sample, and the emitted X-rays are analyzed to generate an elemental spectrum.

Data Presentation and Interpretation

The results are typically presented as weight percent (Wt%) or atomic percent (At%) for each element detected.

Element	Theoretical Wt% (MnC₂O₄·2H₂O)	Observed Wt% (Example)
Manganese (Mn)	30.69%	30.5%
Carbon (C)	13.42%	13.8%
Oxygen (O)	53.63%	54.1%
Hydrogen (H)	2.25%	(Not detectable by EDAX)

Note: EDAX does not detect light elements like hydrogen. The presence of water is inferred from TGA or spectroscopic methods like FTIR.

A close match between the theoretical and observed elemental percentages for Mn, C, and O provides strong evidence for the correct stoichiometry.

Comparison of Validation Methods

dot graph { graph [rankdir="TB", splines=ortho]; node [shape=box, style="filled", fontname="Arial", fontsize=12, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=10, arrowhead=vee, color="#5F6368"];

// Nodes Product [label="Synthesized\nMnC₂O₄·2H₂O", fillcolor="#4285F4", fontcolor="#FFFFFF"]; TGA [label="Thermogravimetric\nAnalysis (TGA)", fillcolor="#FBBC05", fontcolor="#202124"]; Titration [label="Permanganate\nTitration", fillcolor="#EA4335", fontcolor="#FFFFFF"]; EDAX [label="Elemental Analysis\n(EDAX/EDS)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Result_TGA [label="Confirms Water Content\n& Metal:Oxalate Ratio\n(via residue mass)", shape=note, fillcolor="#F1F3F4", fontcolor="#202124"]; Result_Titration [label="Quantifies Oxalate Content\n& Purity", shape=note, fillcolor="#F1F3F4", fontcolor="#202124"]; Result_EDAX [label="Confirms Elemental\nComposition\n(Mn, C, O)", shape=note, fillcolor="#F1F3F4", fontcolor="#202124"]; Validation [label="Stoichiometry\nValidated", shape=septagon, fillcolor="#202124", fontcolor="#FFFFFF"];

// Edges Product -> TGA; Product -> Titration; Product -> EDAX; TGA -> Result_TGA; Titration -> Result_Titration; EDAX -> Result_EDAX; {Result_TGA, Result_Titration, Result_EDAX} -> Validation; } } Caption: A multi-technique workflow for validating manganese oxalate stoichiometry.

Method	Information Provided	Advantages	Limitations
TGA	Water content, thermal stability, metal-to-oxalate ratio (via final residue).	Quantitative, provides information on hydration and decomposition pathway.	Indirect measurement of stoichiometry; requires high-purity inert atmosphere for best results.
Titration	Precise quantification of oxalate content; determination of purity.	High precision and accuracy; based on well-established chemical principles.[13]	Only measures oxalate content; does not confirm manganese content or hydration state.
Elemental Analysis	Direct measurement of elemental composition (Mn, C, O).	Direct confirmation of elements present; provides atomic ratios.	Does not detect hydrogen; semi-quantitative without rigorous standards; surface-sensitive.

Conclusion

For a comprehensive and robust validation of synthesized manganese oxalate stoichiometry, a multi-technique approach is recommended.

• Thermogravimetric Analysis should be used to confirm the hydration state (dihydrate) and the correct final residue percentage corresponding to MnO.

• Permanganate Titration provides a highly accurate measure of the oxalate content, serving as an excellent purity check.

• Elemental Analysis confirms that no unexpected elemental impurities are present and that the ratio of manganese, carbon, and oxygen aligns with the theoretical formula.

By combining the data from these three distinct, yet complementary, methods, researchers can confidently validate the stoichiometry of their synthesized manganese oxalate, ensuring the material's quality and reliability for subsequent research and development.

References

• 1. MANGANESE(II) OXALATE DIHYDRATE (MNOX) - Ataman Kimya [atamanchemicals.com]
• 2. Manganese oxalate - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. rsc.org [rsc.org]
• 5. webqc.org [webqc.org]
• 6. researchgate.net [researchgate.net]
• 7. Proton solvent-controllable synthesis of manganese oxalate anode material for lithium-ion batteries - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03669F [pubs.rsc.org]
• 8. byjus.com [byjus.com]
• 9. learning-space.uoa.edu.iq [learning-space.uoa.edu.iq]
• 10. uobabylon.edu.iq [uobabylon.edu.iq]
• 11. Titration of Oxalic Acid with KMnO4: Step-by-Step Guide [vedantu.com]
• 12. jetir.org [jetir.org]
• 13. chem.libretexts.org [chem.libretexts.org]

A Comparative Analysis of α- and γ-Polymorphs of Manganese(II) Oxalate Dihydrate

A comprehensive guide for researchers, scientists, and drug development professionals on the distinct physicochemical properties of α-MnC₂O₄·2H₂O and γ-MnC₂O₄·2H₂O, supported by experimental data and detailed methodologies.

Manganese(II) oxalate (B1200264) dihydrate (MnC₂O₄·2H₂O) exists in two primary polymorphic forms, the monoclinic α-phase and the orthorhombic γ-phase. These polymorphs, while chemically identical, exhibit significant differences in their crystal structures, which in turn influence their thermal stability, decomposition pathways, and magnetic properties. Understanding these distinctions is crucial for their application as precursors in the synthesis of various manganese oxides, which are widely utilized in catalysis, energy storage, and electronics.[1][2] This guide provides a detailed comparison of the key properties of α-MnC₂O₄·2H₂O and γ-MnC₂O₄·2H₂O.

Crystal Structure and Synthesis

The α-form of manganese(II) oxalate dihydrate crystallizes in the monoclinic system with the space group C2/c, while the γ-form adopts an orthorhombic structure with the space group P2₁2₁2₁.[1][2][3] This fundamental structural difference underlies the variations observed in their physical and chemical behaviors.

The synthesis of pure phases of these polymorphs is sensitive to the experimental conditions. The α-polymorph can be synthesized through a direct precipitation pathway under mild conditions (pH ~7, room temperature) using a slug flow reactor, which allows for the scalable production of uniform microcrystals.[4] Traditional synthesis in stirred-tank reactors often requires acidic pH and elevated temperatures and may proceed through a less stable trihydrate intermediate.[4] The γ-polymorph, being the most thermodynamically stable form, can be obtained through the phase transformation of the initially synthesized trihydrate form (MnC₂O₄·3H₂O) after a prolonged residence time in the supernatant liquor.[2]

Comparative Physicochemical Properties

The differing crystal lattices of the α and γ polymorphs lead to distinct thermal and magnetic characteristics. The following tables summarize the key quantitative data for easy comparison.

Table 1: Comparison of Thermal Decomposition Properties

Property	α-MnC₂O₄·2H₂O	γ-MnC₂O₄·2H₂O	Atmosphere
Dehydration Temperature Range	Not explicitly stated, but dehydration occurs in one step.[2]	140–187 °C	Argon (inert)[1][5]
140–182 °C	Air (oxidative)[1][5]
Decomposition Temperature Range of Anhydrous Oxalate	Not explicitly stated.	335–434 °C	Argon (inert)[1][5]
265 °C (start)	230–361 °C	Air (oxidative)[1][5][6]
Final Decomposition Product	Mn₃O₄ (at 450 °C)[2]	MnO	Argon (inert)[1][5]
Mn₂O₃ and Mn₃O₄	Mixed manganese oxides in higher oxidation states	Air (oxidative)[1][2]
Enthalpy of Dehydration (ΔH)	86 kJ/mol[2]	149 kJ/mol[2][7]	-

Table 2: Comparison of Magnetic Properties

Property	α-MnC₂O₄·2H₂O	γ-MnC₂O₄·2H₂O
Magnetic Interaction	Almost constantly antiferromagnetic during dehydration.[2]	Changes from antiferromagnetic to ferromagnetic twice before decomposition.[2]
Oxidation Ability of Mn(II)	Highest among the polymorphs.[7]	Similar to the orthorhombic trihydrate form.[7]

Experimental Protocols

The characterization and comparison of α- and γ-MnC₂O₄·2H₂O involve several key analytical techniques. The following are detailed methodologies for the principal experiments cited in the literature.

Synthesis of α-MnC₂O₄·2H₂O (Slug Flow Method)

• Reactant Preparation: Prepare stock solutions of manganese(II) sulfate (B86663) monohydrate (MnSO₄·H₂O) and sodium oxalate (Na₂C₂O₄) in deionized water at room temperature.[4]

• Reaction Setup: Utilize a slug flow reactor system. The reactant solutions are pumped at controlled flow rates to achieve a desired stoichiometric ratio and initial supersaturation.[4]

• Precipitation: The reaction is carried out at room temperature and a pH of approximately 7. The slug flow creates well-mixed mini-batches, promoting a direct precipitation pathway to the α-form.[4]

• Product Collection: The resulting precipitate of pure α-MnC₂O₄·2H₂O crystals is collected, washed, and dried.

Synthesis of γ-MnC₂O₄·2H₂O (Phase Transformation Method)

• Initial Precipitation: Precipitate manganese oxalate trihydrate (MnC₂O₄·3H₂O) by mixing solutions of a manganese(II) salt and an oxalate source.[2]

• Aging: Allow the initial precipitate to remain in contact with the mother liquor for an extended period. This aging process facilitates the phase transformation to the more stable γ-dihydrate form.[2]

• Characterization: The resulting pinkish orthorhombic crystals are then characterized using X-ray diffraction (XRD) and scanning electron microscopy (SEM) to confirm the pure γ-phase.[1][5]

Thermal Analysis (Thermogravimetric Analysis - TGA / Differential Thermal Analysis - DTA)

• Instrumentation: A coupled TG-MS (Thermogravimetry-Mass Spectrometry) instrument, such as a SETSYS2400, is used.[1][5]

• Sample Preparation: A precisely weighed sample of the manganese oxalate dihydrate polymorph is placed in the instrument's crucible.

• Experimental Conditions: The sample is heated from room temperature to approximately 800 °C at a constant heating rate (e.g., 5 °C/min or 10 °C/min).[1][5][6] The analysis is conducted under a controlled atmosphere, either static air or a dynamic inert gas flow like argon (e.g., 60 ml/min).[1][5]

• Data Acquisition: The instrument records the mass loss (TG), the difference in temperature between the sample and a reference (DTA), and the composition of the evolved gases (MS) as a function of temperature.[1][5]

X-ray Diffraction (XRD)

• Instrumentation: A powder X-ray diffractometer with Cu Kα radiation is used.[6]

• Sample Preparation: The crystalline powder of the manganese oxalate dihydrate is finely ground and mounted on a sample holder.

• Data Collection: The sample is irradiated with X-rays over a specific 2θ range (e.g., 5-80°), and the diffraction pattern is recorded.[6]

• Phase Identification: The obtained diffraction pattern is compared with standard reference patterns from the JCPDS (Joint Committee on Powder Diffraction Standards) database to identify the crystal phase.[6]

Magnetic Susceptibility Measurement

• Instrumentation: A Faraday type magnetic balance or a SQUID magnetometer is employed.[2][6]

• Experimental Conditions: The magnetic susceptibility of the sample is measured over a range of temperatures (e.g., 25-300 °C or 1.8-300 K) in an applied magnetic field.[2][6]

• Data Analysis: The temperature dependence of the magnetic susceptibility provides information about the magnetic interactions (ferromagnetic, antiferromagnetic, or paramagnetic) within the material. The data can be fitted to the Curie-Weiss law to determine relevant magnetic parameters.[6]

Visualizing the Differences: Decomposition Pathways

The distinct thermal decomposition pathways of α- and γ-MnC₂O₄·2H₂O in different atmospheres can be visualized to highlight their chemical transformations.

Caption: Thermal decomposition pathways of α- and γ-MnC₂O₄·2H₂O.

Logical Relationship of Polymorph Stability

The synthesis and existence of the different polymorphs are governed by thermodynamic and kinetic factors.

References

• 1. bgcryst.com [bgcryst.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. rsc.org [rsc.org]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to the Electrochemical Performance of MnO from Manganese Oxalate Precursor versus Other Synthetic Routes

For Researchers, Scientists, and Drug Development Professionals

Manganese oxide (MnO), with its high theoretical capacity, low cost, and environmental benignity, is a promising anode material for next-generation lithium-ion batteries. The electrochemical performance of MnO is intrinsically linked to its physicochemical properties, such as particle size, morphology, and crystallinity, which are dictated by the synthesis method. This guide provides an objective comparison of the electrochemical performance of MnO derived from the thermal decomposition of manganese oxalate (B1200264) against other common synthesis techniques, namely hydrothermal, sol-gel, and co-precipitation methods. The information herein is supported by experimental data from peer-reviewed literature to aid researchers in selecting the optimal synthesis strategy for their applications.

Data Presentation: A Comparative Analysis

The following table summarizes the key electrochemical performance metrics of MnO synthesized via different methods. It is important to note that the performance can vary based on the specific experimental conditions, electrode composition, and testing parameters.

Synthesis Method	Precursor(s)	Morphology	Initial Discharge Capacity (mAh/g)	Capacity after Cycles (mAh/g @ cycle number)	Rate Capability
Manganese Oxalate Decomposition	Manganese Acetate (B1210297), Oxalic Acid	Mesoporous Nanorods	>1500	838 @ 120 (at 8C)	647 mAh/g @ 20C after 600 cycles
Hydrothermal	MnSO₄, KMnO₄	Urchin-like α-MnO₂	~1200	~400 @ 50	Moderate
Sol-Gel	Manganese Acetate, Citric Acid	Nanoparticles in Carbon Matrix	~1100	1107 @ 300 (at 200 mA/g)	610 mAh/g @ 2 A/g
Co-precipitation	MnSO₄, NaOH	Nanoparticles	High initial capacity (value not specified)	Moderate stability	Good rate performance

Experimental Protocols

Detailed methodologies for the synthesis and electrochemical characterization are crucial for reproducing and building upon existing research.

Synthesis of MnO from Manganese Oxalate

This method involves two main steps: the synthesis of a manganese oxalate precursor followed by its thermal decomposition to yield MnO.

• Precursor Synthesis (Precipitation Method) :

  • Dissolve 20 mmol of manganese acetate tetrahydrate (Mn(CH₃COO)₂·4H₂O) in 25 ml of a proton solvent such as ethylene (B1197577) glycol.

  • Dissolve 20 mmol of oxalic acid dihydrate (H₂C₂O₄·2H₂O) in 75 ml of dimethyl sulfoxide (B87167) (DMSO).

  • Add the manganese acetate solution dropwise to the oxalic acid solution while stirring vigorously at 40°C for 10 minutes.

  • Filter the resulting precipitate, wash with deionized water, and dry under vacuum at 150°C for 3 hours to obtain anhydrous manganese oxalate.[1]

• Thermal Decomposition :

  • The anhydrous manganese oxalate precursor is then calcined in a tube furnace under a controlled atmosphere (e.g., N₂ or Ar) at a specific temperature (typically 400-600°C) for several hours to induce decomposition into MnO. The heating rate and dwell time are critical parameters that influence the final product's characteristics.

Hydrothermal Synthesis of MnO₂

The hydrothermal method yields crystalline manganese oxides directly from solution at elevated temperature and pressure.

• Preparation of Reaction Solution :

  • Dissolve manganese sulfate (B86663) (MnSO₄) and potassium permanganate (B83412) (KMnO₄) in deionized water. The molar ratio of the precursors can be varied to control the product phase and morphology.

• Hydrothermal Reaction :

  • Seal the solution in a Teflon-lined stainless-steel autoclave.

  • Heat the autoclave to a temperature between 120°C and 180°C for a duration of several hours.

• Product Recovery :

  • After cooling to room temperature, the precipitate is collected by filtration, washed thoroughly with deionized water and ethanol (B145695), and then dried in a vacuum oven.

Sol-Gel Synthesis of MnO/C Composite

The sol-gel method allows for the creation of a homogenous, nanostructured composite of MnO within a carbon matrix, which can enhance conductivity and buffer volume changes.

• Sol Formation :

  • Dissolve stoichiometric amounts of manganese acetate and a chelating agent like citric acid in a solvent (e.g., ethanol or water).

• Gel Formation :

  • Heat the solution at approximately 80-100°C with continuous stirring to evaporate the solvent and form a viscous gel.

• Calcination :

  • The gel is first dried to remove residual solvent.

  • The dried gel is then calcined in an inert atmosphere at temperatures ranging from 500°C to 800°C. This process decomposes the organic components into a carbon matrix and reduces the manganese precursor to MnO.

Co-precipitation Synthesis of MnO₂

Co-precipitation is a straightforward method for synthesizing manganese oxide nanoparticles.

• Precipitation :

  • Prepare an aqueous solution of a manganese salt, such as manganese sulfate (MnSO₄).

  • Add a precipitating agent, typically a base like sodium hydroxide (B78521) (NaOH) or ammonium (B1175870) hydroxide (NH₄OH), dropwise to the manganese salt solution under vigorous stirring to control the pH.

• Aging and Washing :

  • The resulting precipitate is aged in the mother liquor for a period to allow for crystal growth and stabilization.

  • The precipitate is then washed multiple times with deionized water to remove any unreacted precursors and byproducts.

• Drying :

  • The final product is dried in an oven or vacuum oven to obtain the manganese oxide powder.[2]

Electrochemical Characterization

The electrochemical performance of the synthesized MnO materials is typically evaluated in a coin-cell configuration.

• Electrode Preparation : A slurry is prepared by mixing the active material (MnO), a conductive agent (e.g., carbon black), and a binder (e.g., PVDF) in a solvent (e.g., NMP). This slurry is then cast onto a copper foil current collector and dried.

• Cell Assembly : The prepared electrode is assembled into a coin cell (e.g., CR2032) in an argon-filled glovebox with a lithium metal foil as the counter and reference electrode, a separator (e.g., Celgard), and an electrolyte (e.g., 1 M LiPF₆ in a mixture of ethylene carbonate and dimethyl carbonate).

• Electrochemical Measurements :

  • Cyclic Voltammetry (CV) : Performed to identify the redox reactions and assess the electrochemical reversibility.

  • Galvanostatic Charge-Discharge Cycling : Conducted at various current densities to determine the specific capacity, cycling stability, and coulombic efficiency.

  • Electrochemical Impedance Spectroscopy (EIS) : Used to investigate the charge transfer resistance and ion diffusion kinetics.

Mandatory Visualization

The following diagram illustrates the logical workflow for comparing the electrochemical performance of MnO synthesized from manganese oxalate against other methods.

Caption: Workflow for comparing MnO synthesis methods.

Concluding Remarks

The synthesis method significantly influences the electrochemical performance of MnO as an anode material for lithium-ion batteries. The thermal decomposition of a manganese oxalate precursor is a promising route, capable of producing mesoporous nanostructures that exhibit high specific capacity and excellent rate capability. Hydrothermal and sol-gel methods also yield high-performance materials, with the latter offering the advantage of in-situ carbon coating for enhanced conductivity and stability. The co-precipitation method, while simple and scalable, may require further optimization to achieve comparable cycling stability.

The choice of synthesis method will ultimately depend on the specific performance requirements, cost considerations, and scalability for the intended application. This guide provides a foundational understanding to aid researchers in making an informed decision.

References

• 1. Proton solvent-controllable synthesis of manganese oxalate anode material for lithium-ion batteries - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03669F [pubs.rsc.org]
• 2. nano-ntp.com [nano-ntp.com]

A Researcher's Guide to Phase Purity Analysis of Manganese Oxalate: XRD vs. Alternative Methods

For researchers, scientists, and drug development professionals, ensuring the phase purity of synthesized materials like manganese oxalate (B1200264) is a critical step in quality control and downstream applications. This guide provides a comprehensive comparison of X-ray Diffraction (XRD) with other analytical techniques for the confirmation of manganese oxalate phase purity, supported by experimental data and detailed protocols.

X-ray Diffraction (XRD) is a powerful and widely used technique for the identification of crystalline phases.[1][2] For manganese oxalate, XRD allows for the verification of the desired crystalline structure and the detection of any crystalline impurities.[3][4] However, a comprehensive analysis of phase purity often benefits from the integration of complementary techniques that provide orthogonal information. This guide explores the synergistic use of Thermogravimetric Analysis (TGA), Differential Thermal Analysis (DTA), Fourier Transform Infrared (FTIR) Spectroscopy, and Scanning Electron Microscopy with Energy Dispersive X-ray Spectroscopy (SEM-EDX) alongside XRD.

Data Presentation: A Comparative Overview

The following tables summarize key quantitative data obtained from the analysis of manganese oxalate using various techniques.

Table 1: Thermal Analysis Data for Manganese Oxalate Dihydrate (MnC₂O₄·2H₂O)

Parameter	Technique	Typical Value	Information Provided
Dehydration Temperature	TGA/DTA	~144-149 °C	Loss of water molecules, confirmation of hydrate (B1144303) form.[5][6]
Decomposition Temperature	TGA/DTA	~296-408 °C	Decomposition of anhydrous oxalate to manganese oxide.[5][7]
Weight Loss (Dehydration)	TGA	~20%	Corresponds to the loss of two water molecules.[3]
Weight Loss (Decomposition)	TGA	~35%	Corresponds to the loss of CO and CO₂.[3]
Enthalpy of Transition (ΔH)	DSC	-551.667 J/g (Dehydration)	Quantitative measure of the energy absorbed during dehydration.[7]

Table 2: Spectroscopic and Microscopic Analysis of Manganese Oxalate

Analysis	Technique	Information Provided
Functional Group Identification	FTIR	Presence of oxalate (C-O, C=O) and water (O-H) vibrational bands.[8][9]
Elemental Composition	EDX	Quantitative elemental analysis of Manganese, Carbon, and Oxygen.[7][10]
Morphology	SEM	Visualization of crystal shape and size.[11][12]

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below.

X-ray Diffraction (XRD) Analysis

Objective: To identify the crystalline phase of manganese oxalate and detect any crystalline impurities.

Protocol:

• Sample Preparation: The manganese oxalate sample is finely ground into a homogenous powder using a mortar and pestle to ensure random orientation of the crystallites.[3]

• Sample Mounting: The powdered sample is packed into a sample holder, ensuring a flat and smooth surface that is level with the holder's surface.

• Instrument Setup:

  • X-ray Source: Cu Kα radiation (λ = 1.54056 Å).[13]

  • Voltage and Current: 40 kV and 40 mA.

  • Scan Range (2θ): 5-80°.[13]

  • Step Size: 0.02°.[13]

• Data Acquisition: The diffraction pattern is recorded as the intensity of diffracted X-rays versus the 2θ angle.

• Data Analysis: The experimental diffraction pattern is compared to standard patterns from databases such as the Joint Committee on Powder Diffraction Standards (JCPDS) to identify the crystalline phases present.[4] Quantitative phase analysis can be performed using methods like Rietveld refinement to determine the percentage of each phase.[14][15]

Thermogravimetric/Differential Thermal Analysis (TGA/DTA)

Objective: To determine the thermal stability, decomposition profile, and hydration state of manganese oxalate.

Protocol:

• Sample Preparation: A small amount of the manganese oxalate powder (typically 2-22 mg) is weighed accurately into an alumina (B75360) crucible.[6][7]

• Instrument Setup:

  • Atmosphere: Nitrogen or air, with a flow rate of 100-150 mL/min.[13]

  • Heating Rate: 10 °C/min.[13][16]

  • Temperature Range: Room temperature to 600 °C.[13]

• Data Acquisition: The instrument records the change in sample mass (TGA) and the temperature difference between the sample and a reference (DTA) as a function of temperature.

• Data Analysis: The TGA curve is analyzed to determine the temperatures and percentage weight loss associated with dehydration and decomposition. The DTA curve shows endothermic or exothermic peaks corresponding to these thermal events.[5][7]

Fourier Transform Infrared (FTIR) Spectroscopy

Objective: To identify the functional groups present in the manganese oxalate sample, confirming the presence of oxalate and water ligands.

Protocol:

• Sample Preparation: A small amount of the powdered manganese oxalate is mixed with potassium bromide (KBr) and pressed into a transparent pellet. Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used with the neat powder.[17]

• Instrument Setup:

  • Spectral Range: 4000-400 cm⁻¹.[17]

  • Resolution: 4 cm⁻¹.[18]

• Data Acquisition: The infrared spectrum is recorded, showing the absorbance or transmittance of infrared radiation as a function of wavenumber.

• Data Analysis: The positions and shapes of the absorption bands are compared to known spectra for manganese oxalate to identify characteristic vibrations of the oxalate group (e.g., C=O and C-O stretching) and water molecules (O-H stretching).[8][9]

Scanning Electron Microscopy with Energy Dispersive X-ray Spectroscopy (SEM-EDX)

Objective: To visualize the morphology of the manganese oxalate crystals and determine their elemental composition.

Protocol:

• Sample Preparation: A small amount of the manganese oxalate powder is mounted on an SEM stub using conductive carbon tape. For non-conductive samples, a thin layer of a conductive material (e.g., gold or carbon) is sputtered onto the surface.

• Instrument Setup:

  • Imaging: The sample is imaged using a focused beam of electrons to obtain high-resolution images of the surface topography.

  • EDX Analysis: The characteristic X-rays emitted from the sample upon electron beam interaction are collected and analyzed to determine the elemental composition.[10]

• Data Acquisition: SEM images are captured at various magnifications. EDX spectra are acquired from representative areas of the sample.

• Data Analysis: SEM images are analyzed to determine the particle size, shape, and morphology. EDX spectra are processed to provide qualitative and quantitative information about the elemental composition.[7][12]

Mandatory Visualizations

Caption: Experimental workflow for phase purity confirmation of manganese oxalate.

Caption: Decision flowchart for selecting analytical techniques.

References

• 1. researchgate.net [researchgate.net]
• 2. Analytical procedures and methods validation for oxalate content estimation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. jetir.org [jetir.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. hou.usra.edu [hou.usra.edu]
• 12. researchgate.net [researchgate.net]
• 13. rsc.org [rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. Rietveld refinement - Wikipedia [en.wikipedia.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. rsc.org [rsc.org]
• 18. Quantitative Mineral Analysis by FTIR Spectroscopy | The Infrared and Raman Discussion Group [irdg.org]

A Comparative Guide to Titration Methods for Oxalate Content Determination

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of common titration methods for the accurate quantification of oxalate (B1200264) in various samples. The selection of an appropriate analytical technique is critical for quality control, research, and development. We present a comprehensive overview of two primary redox titration methods, Permanganate (B83412) Titration and Cerimetric Titration, along with a brief comparison to Acid-Base Titration. This guide includes experimental protocols, performance data, and visual workflows to aid in method selection and implementation.

Performance Comparison of Titration Methods for Oxalate Determination

The following table summarizes the key performance characteristics of the discussed titration methods, allowing for a direct comparison of their features.

Parameter	Permanganate Titration	Cerimetric Titration	Acid-Base Titration (with NaOH)
Principle	Redox titration where potassium permanganate (KMnO₄) oxidizes oxalate.[1][2][3][4]	Redox titration where cerium(IV) sulfate (B86663) (Ce(SO₄)₂) oxidizes oxalate.[5][6]	Neutralization reaction between oxalic acid and sodium hydroxide (B78521) (NaOH).[7]
Indicator	Self-indicating (MnO₄⁻ is purple, Mn²⁺ is colorless).[1][2][3][4][8]	Internal indicator required (e.g., Ferroin, Nitroferroin).[5][9]	pH indicator required (e.g., Phenolphthalein).[7]
Reaction Conditions	Acidic medium (H₂SO₄), heated to 60-70°C.[1][2][8]	Acidic medium (HCl, HClO₄, or HNO₃), can be performed at room temperature.[5][9]	Aqueous solution at room temperature.[7]
Primary Advantages	Cost-effective, self-indicating, well-established method.[1][2][3][4]	Sharp endpoints, stable titrant, can be used in the presence of chlorides.[6]	Simple concept, readily available reagents.[7]
Primary Disadvantages	Titrant can be unstable and needs frequent standardization, heating required, potential for side reactions.[8][10]	Requires an internal indicator, cerium(IV) salts can be more expensive.[5][6]	Non-specific; titrates all present acids, not just oxalate.[7]

Experimental Protocols

Permanganate Titration of Oxalate

This method is based on the redox reaction between potassium permanganate (KMnO₄) and oxalic acid (H₂C₂O₄) in an acidic medium.[1][2][3][4]

Reaction: 2KMnO₄ + 5H₂C₂O₄ + 3H₂SO₄ → K₂SO₄ + 2MnSO₄ + 10CO₂ + 8H₂O[1][4]

Materials:

• Potassium permanganate (KMnO₄) solution (standardized)

• Oxalic acid or sodium oxalate sample

• Dilute sulfuric acid (H₂SO₄)

• Distilled water

• Burette, pipette, conical flask, heating apparatus

Procedure:

• Accurately weigh a known amount of the oxalate-containing sample and dissolve it in a conical flask with distilled water.

• Add a sufficient volume of dilute sulfuric acid to create an acidic environment.[1][2][4]

• Heat the solution to approximately 60-70°C.[1][2][8] This is necessary to overcome the slow initial reaction rate.[8]

• Fill a burette with the standardized potassium permanganate solution.

• Titrate the hot oxalate solution with the KMnO₄ solution. The purple color of the permanganate will disappear as it reacts with the oxalate.[1][3][4]

• The endpoint is reached when a faint, permanent pink color persists in the solution for about 30 seconds, indicating a slight excess of KMnO₄.[3][8][10]

• Record the volume of KMnO₄ solution used and calculate the oxalate content.

Cerimetric Titration of Oxalate

This method utilizes the strong oxidizing properties of cerium(IV) sulfate to titrate oxalate.[5][6]

Reaction: 2Ce⁴⁺ + H₂C₂O₄ → 2Ce³⁺ + 2CO₂ + 2H⁺

Materials:

• Cerium(IV) sulfate solution (standardized)

• Oxalic acid or sodium oxalate sample

• Dilute acid (e.g., HCl, HClO₄, or HNO₃)

• Redox indicator (e.g., Ferroin or Nitroferroin)

• Distilled water

• Burette, pipette, conical flask

Procedure:

• Accurately weigh the oxalate sample and dissolve it in a conical flask with distilled water.

• Acidify the solution with a suitable dilute acid.

• Add a few drops of the redox indicator to the oxalate solution.

• Fill a burette with the standardized cerium(IV) sulfate solution.

• Titrate the oxalate solution at room temperature with the cerium(IV) sulfate solution.[5][9]

• The endpoint is indicated by a sharp color change of the indicator. For Ferroin, this is typically from red to pale blue.

• Record the volume of the titrant used and calculate the oxalate concentration.

Visualizing the Titration Workflow

The following diagram illustrates the general experimental workflow for determining oxalate content via titration.

Caption: General workflow for the titrimetric determination of oxalate content.

Logical Comparison of Titration Methods

This diagram provides a logical comparison of the key decision points and characteristics of the three discussed titration methods.

Caption: Comparison of key features of different titration methods for oxalate.

References

• 1. learning-space.uoa.edu.iq [learning-space.uoa.edu.iq]
• 2. Titration of Oxalic Acid with KMnO4: Step-by-Step Guide [vedantu.com]
• 3. testbook.com [testbook.com]
• 4. byjus.com [byjus.com]
• 5. Titration of oxalic acid with ceriumIV sulphate at room temperature using ferroïn as internal indicator | Semantic Scholar [semanticscholar.org]
• 6. Principles and applications of Cerimetry - Pharmacy Infoline [pharmacyinfoline.com]
• 7. Analytical procedures and methods validation for oxalate content estimation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. uobabylon.edu.iq [uobabylon.edu.iq]
• 9. researchgate.net [researchgate.net]
• 10. nvlpubs.nist.gov [nvlpubs.nist.gov]

A Comparative Guide to the Magnetic Properties of Manganese Oxalate Dihydrate Polymorphs

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the magnetic properties of two principal polymorphs of manganese oxalate (B1200264) dihydrate: the monoclinic α-MnC₂O₄·2H₂O and the orthorhombic γ-MnC₂O₄·2H₂O. This comparison is supported by experimental data to elucidate the distinct magnetic behaviors arising from their structural differences.

Introduction to Manganese Oxalate Polymorphs

Manganese oxalate dihydrate (MnC₂O₄·2H₂O) is a coordination polymer that exists in different crystalline forms, or polymorphs. The arrangement of the manganese (II) ions and oxalate ligands in the crystal lattice dictates the magnetic interactions between the metal centers. The two most commonly studied polymorphs are the α-form, which has a monoclinic crystal structure, and the γ-form, which is orthorhombic and considered the most thermodynamically stable.[1][2] Understanding the magnetic properties of these materials is crucial for their potential applications in areas such as molecular magnetism and as precursors for magnetic manganese oxides.

Comparison of Magnetic Properties

The magnetic behavior of the α- and γ-polymorphs of manganese oxalate dihydrate is primarily governed by antiferromagnetic interactions. However, theoretical and experimental studies suggest notable differences in their magnetic character.

Theoretical investigations based on density functional theory (DFT) predict that α-MnC₂O₄·2H₂O exhibits antiferromagnetic (AFM) ordering.[3] In contrast, the γ-polymorph is predicted to have weak ferromagnetic coupling between magnetic moments. Experimental evidence supports the antiferromagnetic nature of the α-polymorph, with studies indicating a consistent antiferromagnetic interaction within its structure.[4]

Table 1: Comparison of Magnetic Properties of Manganese Oxalate Polymorphs

Property	α-MnC₂O₄·2H₂O	γ-MnC₂O₄·2H₂O	[MnC₂O₄]·0.5H₂O (for reference)
Crystal System	Monoclinic	Orthorhombic	-
Magnetic Ordering	Antiferromagnetic (predicted and observed)[3][4]	Weak ferromagnetic coupling (predicted)	Antiferromagnetic
Néel Temperature (Tₙ)	Not explicitly reported	Not applicable	~9.9 - 11.2 K[1]
Weiss Constant (θ)	Not explicitly reported	Not explicitly reported	-34.77 K[1]

Experimental Protocols

Synthesis of Manganese Oxalate Polymorphs

Synthesis of α-MnC₂O₄·2H₂O:

The α-polymorph can be synthesized via a precipitation reaction at room temperature. A typical procedure involves the reaction of aqueous solutions of manganese(II) sulfate (B86663) (MnSO₄) and sodium oxalate (Na₂C₂O₄) at a near-neutral pH.[5] Often, this synthesis proceeds through the formation of a less stable trihydrate intermediate (MnC₂O₄·3H₂O), which then transforms into the α-dihydrate phase.[5]

• Reactants: Manganese(II) sulfate monohydrate (MnSO₄·H₂O) and sodium oxalate (Na₂C₂O₄).[5]

• Solvent: Deionized water.[5]

• Temperature: Room temperature.[5]

• Procedure: An aqueous solution of MnSO₄ is added to a stirred aqueous solution of Na₂C₂O₄. The resulting precipitate is then filtered, washed with deionized water, and dried.[5]

Synthesis of γ-MnC₂O₄·2H₂O:

The γ-polymorph, being the most thermodynamically stable form, can be obtained through a phase transformation of the initially precipitated trihydrate form.[1][2]

• Procedure: The trihydrate precipitate, obtained under specific conditions (e.g., higher reactant concentrations), is left to age in the mother liquor for a prolonged period. This allows for the spontaneous transformation to the more stable γ-dihydrate phase. The resulting crystals are then collected by filtration, washed, and dried.[2]

Magnetic Property Characterization

The magnetic properties of manganese oxalate polymorphs are typically investigated using Superconducting Quantum Interference Device (SQUID) magnetometry and heat capacity measurements.

SQUID Magnetometry:

This technique is used to measure the magnetic moment of a sample as a function of temperature and applied magnetic field.

• Sample Preparation: A powdered sample of the manganese oxalate polymorph is packed into a gelatin capsule or a similar sample holder.

• Measurement:

  • Magnetic Susceptibility (χ) vs. Temperature (T): The sample is cooled to a low temperature (e.g., 2 K) in zero magnetic field. A small DC magnetic field (e.g., 1000 Oe) is then applied, and the magnetic moment is measured as the temperature is increased to room temperature (300 K). This is known as the zero-field-cooled (ZFC) measurement. Subsequently, the sample is cooled back down in the presence of the same magnetic field, and the magnetic moment is measured again as a function of temperature (field-cooled, FC).

  • Magnetization (M) vs. Magnetic Field (H): The magnetization of the sample is measured at a constant low temperature (e.g., 2 K) as the external magnetic field is swept through a range (e.g., -5 T to +5 T). This measurement helps to identify ferromagnetic or other magnetic ordering phenomena.

• Data Analysis: The molar magnetic susceptibility (χₘ) is calculated from the measured magnetic moment. The Curie-Weiss law (χₘ = C / (T - θ)) is fitted to the high-temperature region of the 1/χₘ vs. T plot to determine the Curie constant (C) and the Weiss constant (θ).

Heat Capacity Measurement:

Heat capacity measurements are crucial for identifying phase transitions, such as the transition to an antiferromagnetically ordered state, which manifests as a sharp peak (λ-anomaly) at the Néel temperature (Tₙ).

• Technique: The heat capacity of a pressed pellet of the powdered sample is measured as a function of temperature using a Physical Property Measurement System (PPMS) with a heat capacity puck.

• Procedure: The sample is cooled to a low temperature, and its heat capacity is measured as the temperature is slowly increased. The Néel temperature is identified as the temperature at which the peak in the heat capacity curve occurs.

Logical Workflow for Characterization

The following diagram illustrates the logical workflow from the synthesis of manganese oxalate polymorphs to the characterization and comparison of their magnetic properties.

Fig. 1: Workflow for Synthesis and Magnetic Characterization.

Signaling Pathways and Magnetic Interactions

The magnetic properties of manganese oxalate polymorphs arise from the superexchange interactions between neighboring Mn(II) ions, which are mediated by the oxalate ligands. The geometry of the Mn-O-C-O-Mn pathway, including bond lengths and angles, is determined by the crystal structure of the specific polymorph and dictates the nature (antiferromagnetic or ferromagnetic) and strength of the magnetic coupling.

The following diagram illustrates the concept of superexchange in these systems.

Fig. 2: Superexchange Pathways in Polymorphs.

References

• 1. rsc.org [rsc.org]
• 2. Manganese oxalate - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Manganese Oxalate-Derived Catalysts Versus Noble Metal Catalysts

For Researchers, Scientists, and Drug Development Professionals

The quest for efficient, cost-effective, and sustainable catalytic systems is a cornerstone of modern chemical research and industrial processes. While noble metals such as platinum, palladium, and gold have long been the gold standard for a wide range of catalytic applications due to their high activity and selectivity, their high cost and scarcity necessitate the exploration of viable alternatives. Among the promising candidates are catalysts derived from manganese oxalate (B1200264), which offer a compelling combination of low cost, earth abundance, and tunable redox properties. This guide provides an objective comparison of the performance of manganese oxalate-derived catalysts and noble metal catalysts, supported by experimental data and detailed methodologies.

Catalytic Performance: A Head-to-Head Comparison

Qualitative Comparison

Feature	Manganese Oxalate-Derived Catalysts	Noble Metal Catalysts
Cost	Low	High
Abundance	High	Low
Activity	Can be high, especially at moderate to high temperatures.	Generally very high, often active at low temperatures.
Selectivity	Varies depending on the specific manganese oxide phase and reaction.	Typically high and can be tuned by alloying or support interactions.
Stability	Generally good thermal stability. Susceptible to poisoning by sulfur compounds.	Can be prone to sintering at high temperatures and poisoning by various compounds (e.g., CO, sulfur).
Synthesis	Relatively simple, often via precipitation followed by calcination.[1]	Can involve more complex procedures like impregnation, deposition-precipitation, or colloidal synthesis.

Quantitative Performance Data

The following tables summarize the performance of manganese oxalate-derived and noble metal catalysts in key catalytic reactions. It is crucial to note that the experimental conditions vary between studies, which affects a direct comparison of the reported values.

Table 1: Performance in CO Oxidation

Catalyst	Support	T50 (°C)¹	T100 (°C)²	Reaction Conditions	Reference
Mn-Ce Oxide (oxalate route)	-	~100-150	~150-200	1% CO, 20% O2, He balance	[2]
Au/MnOx	-	89	Not Reported	Not Specified	[3]
Pt/Al2O3	Al2O3	~150	~200	Not Specified	[4][5]
Pd/Al2O3	Al2O3	~120	~180	Not Specified	[6]

¹ T50: Temperature at which 50% conversion is achieved. ² T100: Temperature at which 100% conversion is achieved.

Table 2: Performance in Benzene Oxidation

Catalyst	Support	T50 (°C)¹	T90 (°C)²	Reaction Conditions	Reference
Manganese Oxide (oxalate route)	-	~180	209	Benzene (450 ppm), Air
Pd/Al2O3	Al2O3	~190	~220	Benzene (1000 ppm), Air

¹ T50: Temperature at which 50% conversion is achieved. ² T90: Temperature at which 90% conversion is achieved.

Table 3: Performance in 4-Nitrophenol (B140041) Reduction

Catalyst	Support	Apparent Rate Constant (k, min⁻¹)	Reaction Conditions	Reference
CuFe Nanoparticles	Fly Ash	1.9761	4-NP, NaBH4, Water	[7]
Pd-Ag Nanoparticles	Fly Ash	0.7176	4-NP, NaBH4, Water	[7]
Au Nanoparticles	-	Varies with size and support	4-NP, NaBH4, Water	[8][9]
Pt Nanoparticles	-	Varies with size and support	4-NP, NaBH4, Water	[8][9]

Experimental Protocols

Detailed and reproducible experimental protocols are critical for the objective evaluation of catalyst performance. Below are generalized methodologies for the synthesis and testing of manganese oxalate-derived and noble metal catalysts based on common practices in the literature.

Synthesis of Manganese Oxalate-Derived MnO₂ Catalyst

This protocol describes a typical co-precipitation method to synthesize manganese dioxide from a manganese oxalate precursor.[1][10][11]

• Precursor Synthesis: A solution of a soluble manganese salt (e.g., manganese(II) sulfate) is mixed with a solution of oxalic acid or an alkali metal oxalate. The resulting precipitate of manganese oxalate (MnC₂O₄·2H₂O) is filtered, washed with deionized water, and dried.

• Calcination: The dried manganese oxalate precursor is then calcined in a furnace under a controlled atmosphere (typically air). The temperature and duration of calcination are critical parameters that determine the final phase and morphology of the manganese oxide. For instance, heating to 300-400°C in air typically yields MnO₂.

• Characterization: The synthesized catalyst is characterized using techniques such as X-ray diffraction (XRD) to determine the crystalline phase, scanning electron microscopy (SEM) and transmission electron microscopy (TEM) to observe the morphology and particle size, and Brunauer-Emmett-Teller (BET) analysis to measure the specific surface area.

Synthesis of Supported Noble Metal Catalyst (e.g., Pt/Al₂O₃)

This protocol outlines a common impregnation method for preparing a supported platinum catalyst.

• Support Preparation: A high-surface-area support material, such as alumina (B75360) (Al₂O₃), is chosen.

• Impregnation: The support is impregnated with a solution containing a platinum precursor, such as chloroplatinic acid (H₂PtCl₆). The volume of the precursor solution is typically equal to the pore volume of the support (incipient wetness impregnation).

• Drying and Calcination: The impregnated support is dried to remove the solvent, followed by calcination in air at a high temperature (e.g., 400-500°C) to decompose the precursor and anchor the platinum species to the support.

• Reduction: The calcined material is then reduced in a stream of hydrogen gas at an elevated temperature to convert the platinum oxide species into metallic platinum nanoparticles.

• Characterization: The final catalyst is characterized by techniques such as TEM to determine the size and dispersion of the platinum nanoparticles, and chemisorption to quantify the number of active sites.

Catalytic Activity Testing for VOC Oxidation

This procedure describes a typical setup for evaluating the catalytic performance in the gas-phase oxidation of a volatile organic compound (VOC) like benzene.[12][13][14]

• Reactor Setup: A fixed-bed reactor, typically a quartz tube, is loaded with a known amount of the catalyst. The reactor is placed inside a furnace to control the reaction temperature.

• Gas Feed: A simulated flue gas stream containing the VOC at a specific concentration, oxygen (from air), and an inert balance gas (e.g., nitrogen) is passed through the reactor at a controlled flow rate. Mass flow controllers are used to precisely regulate the gas composition and flow rate.

• Reaction: The temperature of the furnace is ramped up in a controlled manner, and the composition of the effluent gas stream is continuously monitored.

• Analysis: The concentrations of the reactant (VOC) and the products (CO₂, CO, and any byproducts) in the effluent are analyzed using techniques such as gas chromatography (GC) or Fourier-transform infrared spectroscopy (FTIR).

• Performance Evaluation: The catalytic activity is typically reported as the conversion of the VOC at different temperatures. Key performance indicators include the temperatures required for 50% (T50) and 90% (T90) conversion.

Reaction Mechanisms and Visualizations

Understanding the underlying reaction mechanisms is crucial for designing more efficient catalysts. The oxidation of CO and other molecules on manganese oxide and noble metal surfaces are believed to proceed through different pathways.

Mars-van Krevelen Mechanism for CO Oxidation on MnO₂

Manganese oxide catalysts are generally thought to follow the Mars-van Krevelen mechanism, where the lattice oxygen from the catalyst itself participates in the oxidation of the reactant.[15][16][17]

References

• 1. MANGANESE(II) OXALATE DIHYDRATE (MNOX) - Ataman Kimya [atamanchemicals.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. pure.kaist.ac.kr [pure.kaist.ac.kr]
• 5. Pt Catalysts Modified with Manganese Oxide through Atomic Layer Deposition for CO Oxidation: Establishing a Coating Layer above or below Pt (Other) | OSTI.GOV [osti.gov]
• 6. Surface science under reaction conditions: CO oxidation on Pt and Pd model catalysts - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C7CS00045F [pubs.rsc.org]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Reduction of 4-nitrophenol using green-fabricated metal nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ijair.org [ijair.org]
• 11. researchgate.net [researchgate.net]
• 12. Catalyst Testing Tips: Determining Activity in VOC Catalysts [acicatalysts.com]
• 13. researchgate.net [researchgate.net]
• 14. scribd.com [scribd.com]
• 15. pubs.rsc.org [pubs.rsc.org]
• 16. Mineral Manganese Oxides as Oxidation Catalysts: Capabilities in the CO-PROX Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Manganese Oxalate: A Procedural Guide

This document provides a comprehensive, step-by-step guide for the safe handling and disposal of manganese oxalate (B1200264), designed for laboratory and research professionals. Adherence to these procedures is critical for ensuring personnel safety and environmental compliance.

Immediate Safety and Hazard Information

Manganese oxalate is a hazardous chemical that requires careful handling. It is classified as harmful if swallowed or in contact with skin.[1][2][3][4] Key hazards are summarized below.

Hazard Statements:

• H302: Harmful if swallowed.[1][4][5]

• H312: Harmful in contact with skin.[1][4]

• H315: Causes skin irritation.[5]

• H319: Causes serious eye irritation.[5]

• H335: May cause respiratory irritation.[5]

• H360: May damage fertility or the unborn child.[5]

• H373: Causes damage to organs through prolonged or repeated exposure.[5]

• H411: Toxic to aquatic life with long-lasting effects.[5]

Essential Personal Protective Equipment (PPE): Before handling manganese oxalate, all personnel must be equipped with the following PPE:

• Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[1][3][6]

• Hand Protection: Wear chemical-impermeable protective gloves.[1][3][6]

• Body Protection: Wear appropriate protective clothing, such as a lab coat and long-sleeved clothing, to prevent skin exposure.[1][2][3][7]

• Respiratory Protection: Under normal use with adequate ventilation, respiratory protection may not be needed.[2][3] For large-scale use, emergency situations, or if exposure limits are exceeded, use a NIOSH/MSHA or European Standard EN 136 approved respirator.[2][3]

Quantitative Exposure Limits

Personnel should be aware of the occupational exposure limits for manganese compounds to minimize health risks.

Regulatory Body	Exposure Limit Type	Value (mg/m³)	Notes
OSHA	Permissible Exposure Limit (PEL)	5 mg/m³	Ceiling limit, not to be exceeded at any time.[8]
NIOSH	Recommended Exposure Limit (REL)	1 mg/m³	Time-Weighted Average (TWA) over a 10-hour workshift.[8]
NIOSH	Short-Term Exposure Limit (STEL)	3 mg/m³	Not to be exceeded during any 5-minute work period.[8]
ACGIH	Threshold Limit Value (TLV)	0.02 mg/m³	Respirable fraction, TWA over an 8-hour workshift.[8]
ACGIH	Threshold Limit Value (TLV)	0.2 mg/m³	Inhalable fraction, TWA over an 8-hour workshift.[8]

Step-by-Step Disposal Protocol

Disposal of manganese oxalate must comply with all federal, state, and local regulations.[5] It should be treated as a hazardous chemical waste.

Step 1: Waste Collection and Segregation

• Do not mix manganese oxalate waste with other waste streams.

• Collect waste in a dedicated, suitable, and closed container to await disposal.[1]

• Avoid generating dust during collection.[1][6]

Step 2: Packaging and Labeling

• The waste container must be clearly labeled as "Hazardous Waste" and specify "Manganese Oxalate."

• Ensure the container is tightly closed and stored in a dry, cool, and well-ventilated place.[1]

• Store the container away from incompatible materials, such as oxidizing agents, and foodstuffs.[1][2][3]

Step 3: Final Disposal Method

• Never discharge manganese oxalate into sewer systems or drains.[1]

• The primary recommended disposal method is through a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[1]

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup and proper disposal.

• All disposal activities must be in accordance with the EPA guidelines listed in 40 CFR 261.3 and any applicable state or local regulations.[5]

Step 4: Contaminated Packaging

• Empty containers should be triple-rinsed (or the equivalent).[1]

• The rinsate should be collected and treated as hazardous waste.

• After proper rinsing, the packaging can be offered for recycling or reconditioning.[1] Alternatively, it can be punctured to render it unusable and disposed of in a sanitary landfill, if local regulations permit.[1]

Accidental Spill and Release Measures

In the event of a spill, immediate and appropriate action is required to prevent exposure and environmental contamination.

Immediate Actions:

• Evacuate: Evacuate personnel to a safe area, keeping people away from and upwind of the spill.[1][6]

• Ventilate: Ensure the area is well-ventilated.[1][6]

• Eliminate Ignition Sources: Remove all sources of ignition from the area.[1]

Containment and Cleanup Protocol:

• Personal Protection: Responders must wear the appropriate PPE as described in Section 1, including respiratory protection.

• Containment: Prevent further spillage or leakage if it is safe to do so.[1][6] Do not allow the chemical to enter drains, sewers, or waterways.[1][5]

• Cleanup:

  • For small spills, carefully sweep up, vacuum, or absorb the material with an inert substance (e.g., sand, activated carbon).[5]

  • Collect the spilled material and place it into a suitable, closed container for disposal.[1][5]

  • Use spark-proof tools and explosion-proof equipment during cleanup.[1]

• Disposal of Cleanup Materials: All adhered or collected material from the spill should be promptly disposed of as hazardous waste, following the protocol in Section 3.[1]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of manganese oxalate.

Caption: Manganese Oxalate Disposal Workflow.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. fishersci.dk [fishersci.dk]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. Manganese oxalate | C2MnO4 | CID 69499 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. aksci.com [aksci.com]
• 6. echemi.com [echemi.com]
• 7. fishersci.com [fishersci.com]
• 8. nj.gov [nj.gov]

Essential Safety and Operational Guide for Handling Manganese Oxalate

This guide provides immediate and essential safety protocols, personal protective equipment (PPE) requirements, and operational procedures for handling manganese oxalate (B1200264) in a laboratory setting. The information is intended for researchers, scientists, and drug development professionals to ensure safe handling and disposal, thereby minimizing health risks and environmental impact.

Manganese oxalate is classified as harmful if swallowed or in contact with skin.[1][2][3][4] It may also cause skin, eye, and respiratory irritation.[5][6] Therefore, adherence to strict safety protocols is mandatory.

Personal Protective Equipment (PPE) and Exposure Limits

Proper selection and use of PPE are critical to minimize exposure. Engineering controls, such as working in a well-ventilated area or under a fume hood, are the primary line of defense.[6]

Table 1: Required Personal Protective Equipment

Protection Type	Specification	Rationale & Citation
Eye/Face Protection	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).[1][7]	Protects against dust particles and splashes.
Skin Protection	Chemical-impermeable gloves (Nitrile or Neoprene recommended).[7][8] Long-sleeved clothing, laboratory coat, and close-toed footwear.[2][3][9]	Prevents skin contact, which can be harmful.[1][3]

| Respiratory Protection | Required when dust is generated or if exposure limits are exceeded. Use a NIOSH/MSHA or European Standard EN 136 approved respirator.[2][3] For manganese compounds, N95 or P100 filters are recommended depending on the concentration.[10] | Prevents inhalation of dust which can irritate the respiratory tract.[6] |

Table 2: Occupational Exposure Limits for Manganese Compounds (as Mn)

Organization	Limit Type	Value
NIOSH	REL (Recommended Exposure Limit)	TWA 1 mg/m³; STEL 3 mg/m³[10]
OSHA	PEL (Permissible Exposure Limit)	Ceiling 5 mg/m³[10]
IDLH	Immediately Dangerous to Life or Health	500 mg/m³[10]

Note: TWA = Time-Weighted Average; STEL = Short-Term Exposure Limit. These limits apply to manganese compounds and should be used as a guideline for manganese oxalate.

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for safety and compliance.

Step-by-Step Safe Handling Protocol

• Preparation :

  • Ensure the work area is well-ventilated, preferably within a chemical fume hood.[6]

  • Verify that an eyewash station and safety shower are accessible.

  • Assemble all necessary materials and equipment before handling the compound.

  • Don the appropriate PPE as specified in Table 1. Gloves must be inspected for integrity before use.[1]

• Handling :

  • Avoid the formation and accumulation of dust.[5][7]

  • Weigh and transfer the chemical with care, using non-sparking tools.[1]

  • Keep the container tightly closed when not in use.[5][9]

  • Do not eat, drink, or smoke in the handling area.[2][9]

• Post-Handling/Cleanup :

  • Wash hands and any exposed skin thoroughly with soap and water after handling.[4][5]

  • Decontaminate the work surface.

  • Remove and wash contaminated clothing before reuse.[3][9]

Disposal Plan

• Chemical Waste : Dispose of manganese oxalate and any contaminated materials as hazardous waste.[5][11] It should be collected in a suitable, closed, and labeled container for disposal.[1] The material can be sent to a licensed chemical destruction plant.[1]

• Contaminated Packaging : Do not reuse containers.[5] Containers can be triple-rinsed and offered for recycling or punctured to be made unusable and disposed of in a sanitary landfill.[1]

• Compliance : Always consult and observe all federal, state, and local environmental regulations for disposal.[5] Do not discharge into sewers or drains.[1][7]

Emergency Procedures

Immediate and appropriate action is crucial in an emergency.

Step-by-Step Emergency Response

• In Case of a Spill :

  • Evacuate personnel from the immediate area and secure the location.[1][7]

  • Wear the full required PPE, including respiratory protection.

  • Prevent further leakage if it is safe to do so.[1]

  • Avoid generating dust.[1]

  • Carefully sweep up, vacuum, or absorb the spilled material with an inert substance (e.g., sand).[5][9]

  • Collect the material in a suitable, sealed container for hazardous waste disposal.[1][5]

  • Ventilate and wash the spill area after cleanup is complete.[8]

• First Aid Measures :

  • Inhalation : Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, provide artificial respiration and seek immediate medical attention.[1][5]

  • Skin Contact : Immediately remove contaminated clothing.[5] Wash the affected skin with plenty of soap and water for at least 15 minutes.[2][3] Seek medical attention if irritation persists.[2]

  • Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, including under the eyelids.[2][5] Remove contact lenses if present and easy to do.[5] Seek immediate medical attention.[5]

  • Ingestion : Rinse the mouth with water.[1] Do NOT induce vomiting.[1][5] Never give anything by mouth to an unconscious person.[1] Call a poison control center or doctor immediately.[1]

Manganese Oxalate Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of manganese oxalate, from initial preparation to final disposal and emergency response.

Caption: Workflow for safe handling, disposal, and emergency response for Manganese Oxalate.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. fishersci.dk [fishersci.dk]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. fishersci.com [fishersci.com]
• 5. aksci.com [aksci.com]
• 6. MANGANESE(II) OXALATE DIHYDRATE (MNOX) - Ataman Kimya [atamanchemicals.com]
• 7. echemi.com [echemi.com]
• 8. nj.gov [nj.gov]
• 9. aksci.com [aksci.com]
• 10. CDC - NIOSH Pocket Guide to Chemical Hazards - Manganese compounds and fume (as Mn) [cdc.gov]
• 11. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 640-67-5 Name: Manganese oxalate [xixisys.com]